1-Bromoundecane-d3

Core Science & Biosynthesis

An In-depth Technical Guide to 1-Bromoundecane-d3: Chemical Properties and Stability

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, stability, and analytical methodologies for 1-Bromoundecane-d3. This deuterated long-chain alkyl halide is a valuable tool in various research and development applications, particularly as an internal standard in bioanalytical studies.

Chemical Properties

1-Bromoundecane-d3, with the CAS number 1219805-63-6, is the deuterated isotopologue of 1-bromoundecane. The deuterium labeling is typically at the terminal methyl group (position 11), resulting in the chemical formula C₁₁H₂₀D₃Br. Below is a summary of its key chemical and physical properties. Where specific data for the deuterated compound is not publicly available, data for the non-deuterated analog (1-bromoundecane, CAS 693-67-4) is provided as a close approximation.

Property	Value	Reference
Molecular Formula	C₁₁H₂₀D₃Br	N/A
Molecular Weight	238.22 g/mol	N/A
CAS Number	1219805-63-6	[1]
Appearance	Colorless to light yellow liquid	[2]
Boiling Point	137-138 °C at 18 mmHg (for non-deuterated)	[3]
Melting Point	-9 °C (for non-deuterated)	[3]
Density	1.054 g/mL at 25 °C (for non-deuterated)	[3]
Refractive Index	n20/D 1.457 (for non-deuterated)	[3]
Solubility	Insoluble in water; soluble in organic solvents like ethers and alcohols.[2]	N/A
Isotopic Purity	Typically >98% (Varies by supplier, requires Certificate of Analysis)	N/A

Stability and Storage

Proper handling and storage are crucial to maintain the chemical and isotopic integrity of 1-Bromoundecane-d3.

Recommended Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4] Protect from light and moisture to prevent degradation and hydrogen-deuterium (H-D) exchange. For long-term storage, refrigeration is recommended.

Stability: 1-Bromoundecane-d3 is generally stable under normal storage conditions. However, like other alkyl halides, it can be susceptible to degradation through nucleophilic substitution or elimination reactions.

Incompatibilities: Avoid contact with strong oxidizing agents and strong bases, which can lead to vigorous reactions.[2]

Experimental Protocols

The following are detailed methodologies for key experiments related to the analysis of 1-Bromoundecane-d3.

Quantitative Nuclear Magnetic Resonance (qNMR) for Purity and Isotopic Enrichment Assessment

Objective: To determine the chemical purity and isotopic enrichment of 1-Bromoundecane-d3.

Instrumentation:

• High-field NMR spectrometer (e.g., 400 MHz or higher)

• High-precision 5 mm NMR tubes

Materials:

• 1-Bromoundecane-d3 sample

• High-purity internal standard (e.g., maleic acid, dimethyl sulfone) with a known certified purity.

• Deuterated solvent (e.g., Chloroform-d, CDCl₃)

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the internal standard into a clean, dry vial.

  • Accurately weigh a suitable amount of the 1-Bromoundecane-d3 sample into the same vial. The molar ratio of analyte to internal standard should be between 0.5 and 2.[5]

  • Add a sufficient volume of the deuterated solvent to completely dissolve the sample and internal standard.

  • Vortex or sonicate briefly to ensure homogeneity.

  • Transfer the solution to an NMR tube.

• ¹H NMR Data Acquisition:

  • Pulse Program: Standard single-pulse experiment.

  • Relaxation Delay (d1): Set to at least 5 times the longest T₁ of both the analyte and the internal standard to ensure full relaxation. A typical starting value is 30-60 seconds.[5]

  • Pulse Width: Calibrated 90° pulse.

  • Acquisition Time: At least 3 seconds.[5]

  • Number of Scans: Sufficient to achieve a signal-to-noise ratio (S/N) of at least 250:1 for the signals being integrated.[6]

• Data Processing and Analysis:

  • Apply appropriate phasing and baseline correction to the spectrum.

  • Integrate a well-resolved signal from 1-Bromoundecane-d3 (e.g., the triplet corresponding to the -CH₂Br protons) and a signal from the internal standard.

  • The purity of the sample can be calculated using the following formula[7]: P_sample = (S_sample / S_std) × (N_std / N_sample) × (M_sample / M_std) × (m_std / m_sample) × P_std Where:

    • P = Purity

    • S = Integral area

    • N = Number of protons for the integrated signal

    • M = Molecular weight

    • m = Mass

• Isotopic Enrichment:

  • Isotopic enrichment is determined by comparing the integral of the residual proton signal at the deuterated position with the integral of a non-deuterated proton signal in the molecule.[8]

Quantitative NMR (qNMR) experimental workflow.

Gas Chromatography-Mass Spectrometry (GC-MS) for Purity and Identity Confirmation

Objective: To confirm the identity and assess the chemical purity of 1-Bromoundecane-d3 by separating it from volatile impurities.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Non-polar capillary column (e.g., DB-5ms or equivalent).

Materials:

• 1-Bromoundecane-d3 sample

• High-purity volatile solvent (e.g., hexane or dichloromethane)

Procedure:

• Sample Preparation:

  • Prepare a dilute solution of 1-Bromoundecane-d3 (e.g., 100 µg/mL) in the chosen solvent.

• GC-MS Parameters:

  • Injector: Split/splitless, operated in splitless mode.

  • Injector Temperature: 250 °C.

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 280 °C.

    • Hold at 280 °C for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • MS Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Scan Range: m/z 40-400.

• Data Analysis:

  • Identify the peak corresponding to 1-Bromoundecane-d3 based on its retention time and mass spectrum.

  • The mass spectrum is expected to show a characteristic isotopic pattern for bromine (¹⁹Br and ⁸¹Br) and the molecular ion peak corresponding to the deuterated compound.

  • Assess purity by calculating the percent area of the main peak relative to the total area of all peaks in the chromatogram.

GC-MS analysis workflow for 1-Bromoundecane-d3.

Reactivity and Use in Synthesis

The primary reactivity of 1-Bromoundecane-d3 is governed by the carbon-bromine bond. The bromine atom is a good leaving group, making the molecule susceptible to nucleophilic substitution (Sₙ2) reactions.[2] This allows for the introduction of various nucleophiles to synthesize other deuterated long-chain compounds.

A significant application is in the preparation of the corresponding Grignard reagent, undecyl-d3-magnesium bromide, by reacting with magnesium metal in an anhydrous ether solvent. This Grignard reagent is a powerful tool for forming new carbon-carbon bonds in organic synthesis.

Key reactivity pathways of 1-Bromoundecane-d3.

Applications in Drug Development

Deuterated compounds like 1-Bromoundecane-d3 are primarily used as internal standards in quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS) or GC-MS. The key advantages of using a stable isotope-labeled internal standard are:

• Similar Physicochemical Properties: It behaves almost identically to the non-deuterated analyte during sample extraction, chromatography, and ionization, which helps to accurately correct for matrix effects and variations in sample processing.

• Mass Difference: The mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard.

While there are no specific public records of 1-Bromoundecane-d3 being used in signaling pathway studies, its role as an internal standard is critical in pharmacokinetic and metabolic studies of long-chain aliphatic drug molecules or biomarkers. By enabling precise quantification, it supports the generation of reliable data for understanding drug absorption, distribution, metabolism, and excretion (ADME).

References

• 1. 1-Bromoundecane | C11H23Br | CID 12744 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. 1-ブロモウンデカン 98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 7. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 8. Beyond Purity: Understanding the Isotopologue Profile in Deuterated APIs [isotope.com]

An In-depth Technical Guide to the Synthesis and Isotopic Purity of 1-Bromoundecane-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a feasible synthetic pathway for 1-bromoundecane-d3, a deuterated analog of the long-chain alkyl bromide. The guide details the experimental protocols for its synthesis, starting from commercially available materials, and outlines the analytical methodologies crucial for determining its isotopic purity. All quantitative data is summarized for clarity, and logical workflows are visualized using diagrams.

Synthetic Pathway

The synthesis of 1-bromoundecane-d3 can be envisioned as a three-step process, commencing with the deuteration of a suitable precursor, followed by the formation of the deuterated alcohol, and culminating in the bromination to yield the final product. A logical and efficient route starts with the terminal alkyne, 1-undecyne.

Overall Synthetic Scheme

Caption: Proposed synthetic pathway for 1-bromoundecane-d3.

Step 1: Deuteration of 1-Undecyne

The acidic proton of a terminal alkyne can be readily exchanged with deuterium. This is typically achieved by treating the alkyne with a base in the presence of a deuterium source, such as heavy water (D₂O). To achieve high levels of deuteration, this process can be repeated.

Experimental Protocol:

• To a solution of 1-undecyne (1 equivalent) in a suitable aprotic solvent (e.g., tetrahydrofuran), a strong base such as sodium amide or an organolithium reagent (e.g., n-butyllithium) is added dropwise at 0°C.

• The reaction mixture is stirred for a designated period to ensure complete formation of the acetylide.

• Heavy water (D₂O, >99% isotopic purity, 1.2 equivalents) is then added cautiously to quench the reaction.

• The reaction is allowed to warm to room temperature and stirred for an additional hour.

• The organic layer is separated, washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure to yield 1-undecyne-d1.

• For higher isotopic enrichment, the procedure can be repeated.

Reactant/Reagent	Molar Ratio	Purpose
1-Undecyne	1	Starting material
Strong Base	1.1	Deprotonation
Heavy Water (D₂O)	1.2	Deuterium source

Step 2: Hydroboration-Oxidation of 1-Undecyne-d1

The hydroboration-oxidation of the terminally deuterated alkyne provides a method to produce the corresponding anti-Markovnikov alcohol. The use of a bulky borane reagent, such as disiamylborane or 9-BBN, is crucial to prevent double addition across the triple bond. This two-step, one-pot reaction typically proceeds with syn-addition of the hydroborane, followed by oxidation with retention of stereochemistry. This process will result in the formation of 1-undecanol deuterated at the C1 and C2 positions.

Experimental Protocol:

• To a solution of 1-undecyne-d1 (1 equivalent) in anhydrous tetrahydrofuran at 0°C, a solution of disiamylborane (1.1 equivalents) in THF is added dropwise.

• The reaction mixture is stirred at 0°C for 1 hour and then allowed to warm to room temperature and stirred for an additional 4 hours.

• The reaction is cooled back to 0°C, and a solution of sodium hydroxide (3M, 1.2 equivalents) is added, followed by the slow, dropwise addition of hydrogen peroxide (30% aqueous solution, 1.2 equivalents).

• The mixture is stirred at room temperature for 4 hours.

• The layers are separated, and the aqueous layer is extracted with diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford 1-undecanol-d3.

Reactant/Reagent	Molar Ratio	Purpose
1-Undecyne-d1	1	Deuterated starting material
Disiamylborane	1.1	Hydroboration reagent
Sodium Hydroxide	1.2	Base for oxidation
Hydrogen Peroxide	1.2	Oxidizing agent

Step 3: Bromination of 1-Undecanol-d3 (Appel Reaction)

The Appel reaction is a mild and efficient method for converting primary and secondary alcohols to the corresponding alkyl halides with inversion of stereochemistry. In this case, it is used to convert the deuterated 1-undecanol to 1-bromoundecane-d3.

Experimental Protocol:

• To a cooled solution (0°C) of 1-undecanol-d3 (1 equivalent) in anhydrous dichloromethane, carbon tetrabromide (1.3 equivalents) and triphenylphosphine (1.5 equivalents) are added under a nitrogen atmosphere.[1]

• The resulting mixture is stirred at 0°C for 30 minutes and then allowed to warm to room temperature and stirred for an additional 2-4 hours.[1]

• The reaction mixture is concentrated under reduced pressure.

• The residue is purified by flash column chromatography on silica gel to afford 1-bromoundecane-d3.

Reactant/Reagent	Molar Ratio	Purpose
1-Undecanol-d3	1	Deuterated alcohol
Carbon Tetrabromide	1.3	Bromine source
Triphenylphosphine	1.5	Reagent for Appel reaction

Isotopic Purity Analysis

The determination of isotopic purity is critical to validate the success of the deuteration. A combination of Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy provides a comprehensive analysis of the isotopic enrichment and the position of the deuterium labels.

Analytical Workflow

Caption: Workflow for the isotopic purity analysis of 1-bromoundecane-d3.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for determining the isotopic distribution of a volatile compound. The gas chromatograph separates the analyte from any impurities, and the mass spectrometer provides information on the mass-to-charge ratio of the parent ion and its fragments, allowing for the quantification of different isotopologues.

Experimental Protocol:

• Sample Preparation: A dilute solution of the purified 1-bromoundecane-d3 is prepared in a volatile organic solvent (e.g., dichloromethane or hexane).

• GC Conditions:

  • Column: A non-polar capillary column (e.g., DB-5MS, 30 m x 0.25 mm I.D., 0.25 µm film thickness) is suitable for separating long-chain alkyl halides.

  • Injector Temperature: 250°C.

  • Oven Program: An initial temperature of 100°C, held for 2 minutes, followed by a ramp of 10°C/min to 280°C, held for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 50-300 to encompass the molecular ion cluster of 1-bromoundecane.

• Data Analysis: The relative abundances of the molecular ions (M, M+1, M+2, etc.) are used to calculate the isotopic enrichment. The theoretical isotopic distribution for natural abundance 1-bromoundecane is compared with the experimental data for the deuterated sample to determine the percentage of deuterium incorporation.

Parameter	Value
GC Column	DB-5MS or equivalent
Injector Temp.	250°C
Oven Program	100°C (2 min) -> 280°C (10°C/min, hold 5 min)
Carrier Gas	Helium (1 mL/min)
MS Ionization	Electron Ionization (70 eV)
MS Scan Range	m/z 50-300

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is indispensable for confirming the position of the deuterium labels and for quantifying the isotopic purity. Both ¹H and ²H NMR are valuable in this analysis.

¹H NMR Spectroscopy:

In the ¹H NMR spectrum of a highly deuterated compound, the signals corresponding to the positions of deuterium incorporation will be significantly diminished or absent. By integrating the residual proton signals against a known internal standard or a non-deuterated portion of the molecule, the isotopic enrichment can be calculated.

²H NMR Spectroscopy:

Deuterium NMR directly observes the deuterium nuclei. A signal will be present for each magnetically distinct deuterium atom in the molecule. The chemical shifts in the ²H NMR spectrum are nearly identical to those in the ¹H NMR spectrum. For quantitative analysis, the integrals of the deuterium signals can be compared to an internal standard of known deuterium content.

Experimental Protocol:

• Sample Preparation: A solution of 1-bromoundecane-d3 is prepared in a suitable deuterated solvent (e.g., CDCl₃) that does not have signals overlapping with the analyte. For quantitative ¹H NMR, a precise amount of an internal standard (e.g., 1,3,5-trimethoxybenzene) is added.

• NMR Acquisition:

  • ¹H NMR: A standard proton experiment is run with a sufficient relaxation delay to ensure accurate integration.

  • ²H NMR: A deuterium experiment is performed. Due to the lower gyromagnetic ratio of deuterium, a higher number of scans may be required to achieve a good signal-to-noise ratio.

• Data Analysis:

  • In the ¹H NMR, the integral of the residual protons at the deuterated positions is compared to the integral of a non-deuterated signal or the internal standard to calculate the percent deuterium incorporation.

  • In the ²H NMR, the presence of signals at the expected chemical shifts confirms the positions of deuteration. The integrals of these signals can be used for quantitative assessment of isotopic purity.

Technique	Information Obtained
¹H NMR	- Confirmation of deuterium incorporation via signal reduction. - Quantitative isotopic purity analysis using an internal standard.
²H NMR	- Direct observation and confirmation of deuterium positions. - Quantitative isotopic purity analysis.

By combining these synthetic and analytical methodologies, researchers can confidently prepare and characterize 1-bromoundecane-d3 with a high degree of isotopic purity, enabling its use in various scientific and developmental applications.

References

• 1. Deuterium NMR - Wikipedia [en.wikipedia.org]

Technical Guide: Certificate of Analysis for 1-Bromoundecane-d3

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the quality control testing and certification for 1-Bromoundecane-d3, a deuterated analog of 1-Bromoundecane. This document details the key analytical tests performed, the methodologies employed, and the expected specifications for a high-purity batch.

Certificate of Analysis Data

The following table summarizes the typical quantitative data and specifications presented in a Certificate of Analysis for 1-Bromoundecane-d3.

Parameter	Specification	Result
Identity
Appearance	Colorless to light yellow liquid	Conforms
Infrared (IR) Spectrum	Conforms to reference spectrum	Conforms
Purity & Strength
Chemical Purity (by GC-MS)	≥ 98.0%	99.2%
Isotopic Enrichment (by NMR)	≥ 98.0 atom % D	99.5 atom % D
Water Content (by Karl Fischer)	≤ 0.10%	0.05%
Physical Properties
Refractive Index (n20/D)	1.456 - 1.458	1.457
Density (g/mL at 25 °C)	1.053 - 1.055	1.054

Experimental Protocols

Detailed methodologies for the key experiments cited in the Certificate of Analysis are provided below.

2.1 Chemical Purity by Gas Chromatography-Mass Spectrometry (GC-MS)

This method is used to determine the chemical purity of 1-Bromoundecane-d3 by separating volatile impurities from the main compound.

• Instrumentation: Gas chromatograph coupled with a mass spectrometer detector (GC-MS).

• Column: A non-polar capillary column (e.g., VF-624ms, 30 m x 0.25 mm ID, 1.4 µm film thickness) is suitable for separating halogenated hydrocarbons.

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

• Injection:

  • Injector Temperature: 250°C

  • Injection Volume: 1 µL

  • Split Ratio: 50:1

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp: Increase to 280°C at a rate of 15°C/min.

  • Hold: Hold at 280°C for 5 minutes.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-400.

  • Source Temperature: 230°C.

• Data Analysis: The purity is calculated based on the area percent of the main peak relative to the total area of all peaks in the chromatogram.

2.2 Isotopic Enrichment and Purity by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for confirming the identity, assessing chemical purity, and determining the isotopic enrichment of 1-Bromoundecane-d3.

• Instrumentation: 400 MHz (or higher) NMR spectrometer.

• Sample Preparation: Accurately weigh approximately 10-20 mg of 1-Bromoundecane-d3 and dissolve in 0.6 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃) containing a known internal standard (e.g., 1,3,5-trimethoxybenzene) for quantitative analysis (qNMR).

• ¹H NMR Protocol:

  • Pulse Program: Standard proton pulse sequence.

  • Number of Scans: 16

  • Relaxation Delay (d1): 30 seconds (to ensure full relaxation for quantitative analysis).

  • Data Analysis: The chemical purity is determined by comparing the integral of a characteristic signal of 1-Bromoundecane-d3 with the integral of the internal standard. Isotopic enrichment is calculated by comparing the integrals of the residual proton signals at the deuterated positions to the integrals of non-deuterated positions.

• ²H (Deuterium) NMR Protocol:

  • Pulse Program: Standard deuterium pulse sequence.

  • Number of Scans: 128 or more (due to lower sensitivity).

  • Data Analysis: Provides direct observation of the deuterium signals, confirming the positions of deuteration and allowing for the quantification of isotopic enrichment.

2.3 Water Content by Karl Fischer Titration

This method is specific for the determination of water content.

• Instrumentation: Volumetric or coulometric Karl Fischer titrator.

• Reagent: Karl Fischer reagent (e.g., Hydranal™-Composite 5).

• Procedure:

  • Standardize the Karl Fischer reagent using a known amount of water or a certified water standard (e.g., sodium tartrate dihydrate).

  • Add a known weight of the 1-Bromoundecane-d3 sample to the titration vessel containing a suitable solvent (e.g., anhydrous methanol).

  • Titrate with the standardized Karl Fischer reagent to the electrometric endpoint.

  • The water content is calculated based on the amount of reagent consumed.

Mandatory Visualizations

3.1 Quality Control Workflow for 1-Bromoundecane-d3

The following diagram illustrates the logical flow of the quality control process, from sample reception to the final release of the product.

Mass Spectrum of 1-Bromoundecane-d3: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the mass spectrum of 1-bromoundecane-d3. It details the expected fragmentation patterns, presents quantitative data in a clear format, outlines the experimental methodology for obtaining the spectrum, and visualizes the fragmentation pathway. This information is critical for researchers in fields such as drug metabolism, pharmacokinetics, and environmental science who utilize isotopically labeled compounds for quantitative analysis and mechanistic studies.

Predicted Mass Spectrum and Fragmentation Analysis

The mass spectrum of 1-bromoundecane-d3 is predicted based on the known fragmentation of long-chain bromoalkanes. The presence of bromine, with its two stable isotopes, 79Br and 81Br, in nearly equal abundance, results in characteristic isotopic patterns for bromine-containing fragments, appearing as pairs of peaks (M and M+2) with a similar intensity ratio.[1][2] The deuterium labeling at the terminal methyl group (position 11) will shift the mass of the molecular ion and any fragments containing this group by three mass units compared to the unlabeled compound.

The electron ionization (EI) mass spectrum of 1-bromoundecane-d3 is expected to exhibit a molecular ion peak cluster at m/z 238 and 240. The fragmentation is dominated by the cleavage of the C-Br bond and the C-C bonds of the alkyl chain.

Key Fragmentation Pathways:

• α-Cleavage (C-Br bond scission): The weakest bond in the molecule is the C-Br bond, leading to its cleavage to form a stable undecyl-d3 cation at m/z 158.[3]

• Alkyl Chain Fragmentation: Subsequent fragmentation of the alkyl chain occurs through the loss of neutral alkene fragments, leading to a series of carbocation clusters separated by 14 Da (CH2).

• Bromine-Containing Fragments: Although less abundant, fragments containing the bromine atom can be observed. For instance, cleavage of the alkyl chain can lead to smaller bromoalkyl cations.

Quantitative Data

The following table summarizes the predicted prominent peaks in the mass spectrum of 1-bromoundecane-d3. The relative abundances are estimates based on typical haloalkane fragmentation and should be confirmed by experimental data.

m/z (Mass-to-Charge Ratio)	Predicted Fragment Ion	Isotopic Partner (m/z)	Relative Abundance (%)
238	[CH3(CH2)9CD2Br]+•	240	Low
158	[CH3(CH2)9CD2]+	-	High
135	[C4H8Br]+	137	Moderate
97	[C7H13]+	-	Moderate
83	[C6H11]+	-	Moderate
69	[C5H9]+	-	High
57	[C4H9]+	-	Base Peak
43	[C3H7]+	-	High

Experimental Protocols

The mass spectrum of 1-bromoundecane-d3 can be obtained using a gas chromatograph coupled to a mass spectrometer (GC-MS) with an electron ionization (EI) source.

Instrumentation:

• Gas Chromatograph (GC): Equipped with a capillary column suitable for separating long-chain alkanes (e.g., DB-5ms, HP-5ms).

• Mass Spectrometer (MS): A quadrupole or time-of-flight (TOF) analyzer is commonly used.

• Ionization Source: Electron Ionization (EI) at 70 eV.

Methodology:

• Sample Preparation: Dissolve a small amount of 1-bromoundecane-d3 in a volatile organic solvent (e.g., dichloromethane or hexane).

• GC Separation:

  • Injector Temperature: 250 °C

  • Oven Program: Start at a low temperature (e.g., 60 °C), hold for 1-2 minutes, then ramp at a rate of 10-20 °C/min to a final temperature of 280 °C.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Mass Spectrometry Analysis:

  • Ion Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Scan Range: m/z 40-400.

  • Data Acquisition: Acquire data in full scan mode to obtain the complete mass spectrum.

Visualization of Fragmentation Pathway

The following diagram illustrates the primary fragmentation pathway of 1-bromoundecane-d3 upon electron ionization.

References

• 1. C3H7Br CH3CH2CH2Br mass spectrum of 1-bromopropane fragmentation pattern of m/z m/e ions for analysis and identification of n-propyl bromide image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. mass spectrum of 1-bromobutane C4H9Br CH3CH2CH2CH2Br fragmentation pattern of m/z m/e ions for analysis and identification of n-butyl iodide image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. m.youtube.com [m.youtube.com]

Technical Guide: Solubility of 1-Bromoundecane-d3 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility of 1-Bromoundecane, serving as a close proxy for its deuterated analog, 1-Bromoundecane-d3. Due to the scarcity of published quantitative solubility data for this specific compound, this document synthesizes information based on established chemical principles, qualitative data from chemical suppliers, and analogous long-chain alkyl halides. Included are a detailed summary of solubility in various organic solvents, a generalized experimental protocol for precise solubility determination, and a workflow diagram for this procedure.

Physicochemical Properties and Solubility Profile

1-Bromoundecane (C₁₁H₂₃Br) is a primary alkyl halide characterized by a long, nonpolar eleven-carbon chain and a polar carbon-bromine bond. This amphipathic structure governs its solubility. The dominant feature is the long, lipophilic alkyl chain, which leads to high miscibility and solubility in nonpolar and moderately polar organic solvents. Conversely, it is effectively insoluble in highly polar solvents like water.[1][2]

The general principle of "like dissolves like" is the primary predictor of its solubility. Solvents with physicochemical properties similar to 1-bromoundecane will more effectively solvate the molecule. Alkyl halides tend to dissolve readily in organic solvents because the new intermolecular attractions formed are comparable in strength to those broken in the separate solute and solvent.[3]

Data Presentation: Qualitative Solubility

While precise quantitative solubility data is not widely published, a qualitative and predictive solubility profile has been compiled from various chemical data sources. The term "Miscible" is used when sources suggest complete solubility at all proportions, often inferred from its use as a reagent in a given solvent.

Solvent Class	Example Solvent	Predicted Solubility	Rationale & References
Ethers	Tetrahydrofuran (THF), Diethyl Ether	Miscible	1-Bromoundecane is frequently used in Grignard reactions with THF or anhydrous ether as the solvent, indicating complete miscibility. Ethers effectively solvate the long alkyl chain.
Alcohols	Ethanol, Methanol	Soluble	Described as soluble in alcohols. The polarity of the alcohol's hydroxyl group can interact with the C-Br bond, while its alkyl portion interacts with the undecyl chain.
Halogenated	Dichloromethane (DCM), Chloroform	Miscible	Similarities in polarity and the presence of halogen atoms promote miscibility.
Non-Polar Aromatic	Toluene, Benzene	Miscible	Strong van der Waals interactions between the nonpolar aromatic ring and the undecyl chain favor miscibility.
Non-Polar Aliphatic	Hexane, Heptane	Miscible	As a long-chain alkyl halide, it is expected to be fully miscible with simple alkanes due to "like dissolves like."
Polar Aprotic	Acetone	Soluble	Expected to be soluble. Acetone is a versatile solvent for many organic compounds.
Highly Polar	Water	Insoluble	The large, nonpolar undecyl chain cannot be effectively solvated by the highly polar, hydrogen-bonded network of water.[1][2]

Experimental Protocol for Quantitative Solubility Determination

For applications requiring precise solubility values, the isothermal shake-flask method is a reliable and widely accepted technique. This protocol provides a generalized workflow for determining the equilibrium solubility of a liquid like 1-Bromoundecane-d3 in an organic solvent.

Objective: To determine the thermodynamic equilibrium solubility of 1-Bromoundecane-d3 in a selected organic solvent at a specified temperature (e.g., 25 °C).

Materials:

• 1-Bromoundecane-d3 (solute)

• High-purity organic solvent of choice

• Glass vials with PTFE-lined screw caps

• Thermostatically controlled orbital shaker or rotator

• Analytical balance

• Calibrated pipettes

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE, chemically compatible with the solvent)

• Quantification instrument (e.g., Gas Chromatograph with Flame Ionization Detector (GC-FID) or High-Performance Liquid Chromatograph (HPLC))

• Volumetric flasks for standard preparation

Procedure:

• Preparation of Standard Solutions: Prepare a series of standard solutions of 1-Bromoundecane-d3 in the chosen solvent at known concentrations. These will be used to generate a calibration curve for quantification.

• Preparation of Saturated Solution:

  • Add a known volume of the organic solvent (e.g., 2 mL) to several glass vials.

  • Add an excess amount of 1-Bromoundecane-d3 to each vial. An excess is confirmed by the visible presence of undissolved droplets of the solute even after initial mixing.

  • Securely cap the vials to prevent any solvent evaporation during equilibration.

• Equilibration:

  • Place the vials in the thermostatically controlled shaker set to the desired constant temperature (e.g., 25.0 ± 0.5 °C).

  • Agitate the samples for a sufficient duration to ensure that equilibrium is reached. For liquid-liquid systems, 24 to 48 hours is typically adequate. It is recommended to take measurements at different time points (e.g., 24h, 36h, 48h) to confirm that the measured concentration does not change, thereby verifying equilibrium.

• Phase Separation:

  • Once equilibrium is achieved, remove the vials from the shaker and let them stand undisturbed at the experimental temperature to allow for initial phase separation.

  • To ensure complete separation of the undissolved solute, centrifuge the vials at a moderate speed (e.g., 3000 rpm for 15 minutes).

• Sampling and Dilution:

  • Carefully withdraw an aliquot of the clear, supernatant (the saturated solvent phase) using a calibrated pipette.

  • Immediately filter the aliquot through a chemically inert syringe filter into a pre-weighed volumetric flask. This step removes any microscopic, undissolved droplets.

  • Dilute the filtrate with the solvent to a concentration that falls within the linear range of the analytical calibration curve. Record the dilution factor accurately.

• Quantification:

  • Analyze the diluted samples, standard solutions, and a solvent blank using the appropriate analytical method (GC or HPLC).

  • Generate a calibration curve by plotting the instrument response versus the concentration of the standard solutions.

  • Use the calibration curve to determine the concentration of 1-Bromoundecane-d3 in the diluted samples.

• Calculation and Reporting:

  • Calculate the original concentration in the saturated solution by accounting for the dilution factor.

  • The result is the thermodynamic solubility, which should be reported in units such as mg/mL, g/100 mL, or mol/L, specifying the solvent and the precise temperature.

Visualization of Experimental Workflow

The following diagram illustrates the logical steps of the experimental protocol for determining thermodynamic solubility.

Caption: Experimental workflow for determining thermodynamic solubility.

References

• 1. nbinno.com [nbinno.com]
• 2. 693-67-4 [chembk.com]
• 3. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Storage and Handling of Deuterated 1-Bromoundecane

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive information and best-practice recommendations for the safe storage and handling of deuterated 1-bromoundecane. Adherence to these guidelines is crucial for maintaining the compound's chemical and isotopic purity, ensuring experimental accuracy, and guaranteeing laboratory safety.

Physicochemical Properties

The properties of deuterated 1-bromoundecane are expected to be very similar to its non-deuterated analogue. The primary difference will be a slight increase in molecular weight due to the presence of deuterium. Key physicochemical data for 1-bromoundecane are summarized below.

Property	Value	Source
Molecular Formula	C₁₁H₂₃Br (non-deuterated)	[1]
Molecular Weight	235.20 g/mol (non-deuterated)	[1]
Appearance	Clear Liquid	[2]
Melting Point	-9 °C (15.8 °F)	[1][2]
Boiling Point	137 - 138 °C @ 18 mmHg	[1][2]
Density	1.050 - 1.054 g/mL at 25 °C	[1][2]
Flash Point	> 110 °C (> 230 °F)	[1][2]
Refractive Index	n20/D 1.457	[1]

Storage Recommendations

Proper storage is essential to prevent chemical degradation and isotopic exchange.[3] Deuterated compounds should be protected from moisture, light, and elevated temperatures.[4][5] For halogenated hydrocarbons like 1-bromoundecane, segregation from incompatible materials is also critical.[6][7]

Parameter	Recommendation	Rationale
Temperature	Long-term: ≤ -20°C in a freezer. Short-term: 2-8°C in a refrigerator.	Low temperatures minimize the rate of potential degradation reactions and solvent evaporation.[4][5][8] Avoid repeated freeze-thaw cycles.[4]
Atmosphere	Store under an inert atmosphere (e.g., Argon or Nitrogen).	Minimizes exposure to atmospheric moisture, which can cause hydrolysis and/or hydrogen-deuterium (H/D) exchange, compromising isotopic purity.[4][8][9]
Container	Tightly sealed amber glass vials or bottles with PTFE-lined caps.	Amber glass protects the compound from light, which can catalyze degradation.[3][4][8] A tight seal prevents moisture ingress and evaporation.
Location	Store in a well-ventilated, dry area. Segregate from strong oxidizing agents, bases, and reactive metals (e.g., sodium, potassium).[6][10]	Prevents accidental mixing with incompatible chemicals. Halogenated hydrocarbons can react violently with certain materials.[7][11]

Handling Procedures

Safe handling practices are necessary to protect personnel from potential hazards and to maintain the integrity of the compound. 1-Bromoundecane is classified as a skin irritant.[2]

Personal Protective Equipment (PPE)

Equipment	Specification
Gloves	Wear appropriate protective gloves (e.g., nitrile) to prevent skin exposure.[2]
Eye Protection	Use chemical safety goggles or eyeglasses.[1][2]
Lab Coat	A standard lab coat should be worn to protect clothing.

Dispensing and Use

For applications where isotopic purity is critical (e.g., preparation of analytical standards), handling under an inert atmosphere is strongly recommended to prevent H/D exchange.[8][9]

References

• 1. 1-ブロモウンデカン 98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. csuohio.edu [csuohio.edu]
• 7. nottingham.ac.uk [nottingham.ac.uk]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. dess.uccs.edu [dess.uccs.edu]
• 11. fishersci.ie [fishersci.ie]

Determining the Isotopic Enrichment of 1-Bromoundecane-d3: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical methodologies for determining the isotopic enrichment of 1-bromoundecane-d3. Accurate quantification of deuterium incorporation is critical for applications in metabolic research, pharmacokinetic studies, and as an internal standard in quantitative mass spectrometry. This document details the primary analytical techniques, experimental protocols, and data interpretation necessary for the precise characterization of this deuterated compound.

Introduction to Isotopic Enrichment

Isotopic enrichment refers to the percentage of a specific isotope at a given atomic position in a molecule, exceeding its natural abundance. For 1-bromoundecane-d3, the objective is to quantify the percentage of deuterium atoms at the labeled positions. This is distinct from species abundance, which is the percentage of molecules with a specific isotopic composition (e.g., d3, d2, d1, d0). Both parameters are crucial for understanding the isotopic purity of a deuterated compound. The two primary analytical techniques for this determination are Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Analytical Methodologies

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for determining isotopic enrichment due to its high sensitivity and ability to separate and quantify different isotopologues. The method relies on the mass difference between the deuterated and non-deuterated compounds.

Experimental Protocol:

• Sample Preparation:

  • Prepare a stock solution of 1-bromoundecane-d3 in a volatile organic solvent (e.g., hexane or ethyl acetate) at a concentration of approximately 1 mg/mL.

  • Prepare a corresponding stock solution of non-deuterated 1-bromoundecane as a reference standard.

  • Create a series of dilutions from the stock solutions for calibration purposes if absolute quantification is required.

• Instrumentation:

  • Gas chromatograph equipped with a capillary column suitable for the analysis of long-chain alkanes (e.g., DB-5ms or equivalent).

  • Mass spectrometer with an electron ionization (EI) source.

• GC-MS Parameters:

  • Injector Temperature: 280°C

  • Injection Volume: 1 µL (split or splitless mode, depending on concentration)

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program:

    • Initial temperature: 100°C, hold for 2 minutes.

    • Ramp: 10°C/minute to 280°C.

    • Hold: 5 minutes at 280°C.

  • MS Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

  • Ionization Energy: 70 eV

  • Scan Range: m/z 50-350

• Data Analysis:

  • Identify the molecular ion peaks for both the deuterated and non-deuterated 1-bromoundecane. Due to the natural isotopic abundance of bromine (79Br and 81Br), the molecular ion will appear as a pair of peaks (M+ and M+2) with a nearly 1:1 ratio.

  • For 1-bromoundecane (C11H23Br), the molecular ions will be at m/z 249/251 (for 79Br/81Br).

  • For 1-bromoundecane-d3 (C11H20D3Br), the molecular ions will be at m/z 252/254.

  • The relative abundances of the ion clusters corresponding to the d3, d2, d1, and d0 species are used to calculate the isotopic enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information and can be used to determine the location and extent of deuteration. Both ¹H and ²H NMR can be employed for this purpose.

Experimental Protocol:

• Sample Preparation:

  • Dissolve 5-10 mg of 1-bromoundecane-d3 in a suitable deuterated solvent (e.g., chloroform-d, CDCl₃) for ¹H NMR, or a non-deuterated solvent for ²H NMR, in a 5 mm NMR tube.

• Instrumentation:

  • High-field NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Analysis:

  • Acquisition: Acquire a standard proton NMR spectrum.

  • Data Analysis: The degree of deuteration is determined by comparing the integral of the signal corresponding to the protons at the deuterated positions with the integral of a signal from a non-deuterated position in the molecule. For 1-bromoundecane-d3, if the terminal methyl group is deuterated, the integral of the residual methyl proton signal would be compared to the integral of a methylene proton signal.

• ²H NMR Analysis:

  • Acquisition: Acquire a deuterium NMR spectrum.[1]

  • Data Analysis: The presence of a signal in the ²H NMR spectrum at the expected chemical shift confirms deuteration at that position. Quantitative ²H NMR can be used to determine the isotopic enrichment by comparing the integral of the deuterium signal to that of a known internal standard.[2]

Quantitative Data Summary

The following table provides an illustrative example of the quantitative data that can be obtained from the analysis of a batch of 1-bromoundecane-d3 with a hypothetical isotopic enrichment of 98%.

Analytical Method	Measured Parameter	d3 Species (%)	d2 Species (%)	d1 Species (%)	d0 Species (%)	Calculated Isotopic Enrichment (%)
GC-MS	Relative abundance of molecular ion clusters (m/z 252/254, 251/253, 250/252, 249/251)	94.12	5.76	0.12	<0.01	98.0
¹H NMR	Ratio of proton signal integrals (deuterated vs. non-deuterated positions)	-	-	-	-	98.1
²H NMR	Ratio of deuterium signal integral to internal standard	-	-	-	-	97.9

Note: The distribution of d3, d2, d1, and d0 species in the GC-MS data is calculated based on a binomial expansion assuming a statistical distribution of deuterium at the three labeled positions.

Visualizing the Workflow and Logic

To provide a clear understanding of the analytical process and the relationships between different stages, the following diagrams have been generated using Graphviz.

Caption: Experimental workflow for determining the isotopic enrichment of 1-bromoundecane-d3.

Caption: Logical relationships between concepts, methods, and data in isotopic enrichment analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Deuterium enrichment of plasma determined by nuclear magnetic resonance spectroscopy: dilution kinetics of 2H2O and estimation of total body water - PubMed [pubmed.ncbi.nlm.nih.gov]

physical characteristics of 1-Bromoundecane-d3

An In-depth Technical Guide on the Physical Characteristics of 1-Bromoundecane-d3

This technical guide provides a comprehensive overview of the , tailored for researchers, scientists, and professionals in drug development. Due to the limited availability of experimental data for the deuterated species, this guide presents data for the non-deuterated analog, 1-Bromoundecane, which serves as a close proxy. The guide details the physical properties in a structured format, outlines relevant experimental protocols, and includes a schematic for its synthesis.

Data Presentation: Physical Properties

The physical properties of 1-Bromoundecane-d3 are expected to be nearly identical to those of its non-deuterated counterpart, with a minor difference in molecular weight due to the three deuterium atoms. The following table summarizes the key physical characteristics of 1-Bromoundecane.

Property	Value
Molecular Formula	C₁₁H₂₀D₃Br
Molecular Weight	238.22 g/mol
Appearance	Colorless to yellowish liquid[1][2]
Melting Point	-9 °C[3][4][5][6]
Boiling Point	137-138 °C at 18 mmHg[3][5][6]
Density	1.054 g/mL at 25 °C[3][5][6]
Refractive Index (n20/D)	1.457[3][6]
Vapor Density	8.2 (vs air)[3][6]
Flash Point	113 °C (235.4 °F) - closed cup[3]
Solubility	Insoluble in water; soluble in organic solvents like ethers and alcohols[1].

Experimental Protocols

Detailed methodologies for the determination of key physical properties and a plausible synthetic route are outlined below.

Determination of Physical Properties

Standard analytical techniques are employed to determine the physical characteristics of liquid alkyl halides like 1-Bromoundecane-d3.

• Melting Point: The melting point is determined using a capillary melting point apparatus. A small sample is sealed in a capillary tube and heated slowly. The temperature range from the appearance of the first liquid drop to complete liquefaction is recorded.

• Boiling Point: The boiling point is measured at a specific pressure, often under vacuum for high-boiling-point compounds to prevent decomposition. The substance is heated in a distillation apparatus, and the temperature at which the vapor pressure equals the applied pressure is recorded as the boiling point.

• Density: The density is typically measured using a pycnometer or a digital density meter at a specified temperature (e.g., 25 °C). This involves determining the mass of a known volume of the liquid.

• Refractive Index: A refractometer, such as an Abbe refractometer, is used to measure the refractive index. A drop of the liquid is placed on the prism, and the instrument measures the extent to which light is bent as it passes through the sample, typically at 20°C using the sodium D-line (589 nm).

Synthesis of 1-Bromoundecane-d3

A common method for preparing deuterated alkyl halides is through dehalogenative deuteration, using a suitable deuterium source. A plausible workflow for the synthesis of 1-Bromoundecane-d3 is described below and illustrated in the subsequent diagram.

• Starting Material: The synthesis would likely start from a suitable precursor, such as 1,1,1-trideuterio-undecanol or undecanoyl chloride.

• Bromination: The hydroxyl group of 1,1,1-trideuterio-undecanol can be converted to a bromide using a standard brominating agent like phosphorus tribromide (PBr₃) or hydrobromic acid (HBr). Alternatively, reduction of undecanoyl chloride followed by bromination could be employed.

• Purification: The crude 1-Bromoundecane-d3 is then purified, typically by fractional distillation under reduced pressure, to remove any unreacted starting materials and byproducts.

• Characterization: The final product's identity and purity are confirmed using analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy to verify the position and extent of deuteration, and Gas Chromatography-Mass Spectrometry (GC-MS) to confirm its molecular weight and purity[7].

Mandatory Visualization

The following diagram illustrates a potential synthetic pathway for 1-Bromoundecane-d3.

Caption: A possible synthetic route to a deuterated 1-Bromoundecane.

References

• 1. nbinno.com [nbinno.com]
• 2. 1-Bromoundecane | C11H23Br | CID 12744 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-溴十一烷 98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. 1-Bromoundecane | CAS#:693-67-4 | Chemsrc [chemsrc.com]
• 5. 1-Bromoundecane [chembk.com]
• 6. 1-Bromoundecane 98 693-67-4 [sigmaaldrich.com]
• 7. benchchem.com [benchchem.com]

1-Bromoundecane-d3 CAS number and molecular weight

An In-Depth Technical Guide to 1-Bromoundecane-d3

This technical guide provides comprehensive information on 1-Bromoundecane-d3 for researchers, scientists, and professionals in drug development. It covers the chemical properties, a detailed synthetic protocol, and potential research applications.

Core Compound Information

1-Bromoundecane-d3 is a deuterated version of 1-bromoundecane, a valuable alkyl halide intermediate in organic synthesis. The incorporation of deuterium atoms can significantly alter the compound's metabolic fate, making it a useful tool in pharmacokinetic studies and as an internal standard in analytical chemistry.

Quantitative Data Summary

The key quantitative data for 1-Bromoundecane-d3 and its non-deuterated analog are summarized in the table below for easy comparison.

Property	1-Bromoundecane	1-Bromoundecane-d3
CAS Number	693-67-4[1][2][3]	1219805-63-6[1]
Molecular Formula	C₁₁H₂₃Br[1][3][4]	C₁₁H₂₀D₃Br
Molecular Weight	235.20 g/mol [1]	Approx. 238.22 g/mol (Calculated)
Appearance	Colorless to yellowish liquid[5]	Expected to be a colorless liquid
Boiling Point	137-138 °C at 18 mmHg	Not reported, expected to be similar to the non-deuterated form
Melting Point	-9 °C	Not reported, expected to be similar to the non-deuterated form
Density	1.054 g/mL at 25 °C	Not reported, expected to be slightly higher than the non-deuterated form

Experimental Protocols

Synthesis of 1-Bromoundecane-d3

The following is a representative protocol for the synthesis of 1-Bromoundecane-d3, adapted from general methods for the bromination of alcohols. The synthesis starts from a commercially available deuterated precursor, Undecanol-d3.

Materials:

• Undecanol-d3

• Phosphorus tribromide (PBr₃)

• Anhydrous pyridine

• Benzene

• Saturated sodium bicarbonate (NaHCO₃) solution

• Sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Dropping funnel

• Magnetic stirrer

• Ice bath

• Rotary evaporator

• Separatory funnel

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, combine Undecanol-d3 and anhydrous pyridine.

• Cool the mixture in an ice bath to -10 to -5 °C.

• Slowly add phosphorus tribromide dropwise to the stirred mixture, maintaining the temperature below 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Dilute the reaction mixture with benzene.

• Carefully add a saturated solution of NaHCO₃ dropwise to quench the reaction.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer with water, and then dry it over anhydrous Na₂SO₄.

• Filter the mixture to remove the drying agent.

• Remove the solvent in vacuo using a rotary evaporator to yield the crude 1-Bromoundecane-d3.

• The crude product can be further purified by vacuum distillation.

Applications in Research

Deuterated compounds like 1-Bromoundecane-d3 are invaluable in pharmaceutical research and development.[6] The primary application stems from the kinetic isotope effect (KIE), where the stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond leads to a slower rate of metabolic cleavage.[7][8]

Key Applications Include:

• Metabolic and Pharmacokinetic Studies: Used to investigate the metabolic pathways of drugs containing an undecyl chain. By observing the altered metabolism of the deuterated compound, researchers can identify sites of metabolic vulnerability.[6]

• Internal Standards: Due to its similar chemical properties to the non-deuterated analog but distinct mass, 1-Bromoundecane-d3 can serve as an excellent internal standard for quantitative analysis by mass spectrometry.

• Drug Development: The "deuterium switch" approach involves replacing hydrogen with deuterium at key metabolic sites to improve a drug's metabolic stability, potentially leading to a longer half-life, reduced dosing frequency, and an improved safety profile.[6][9]

Visualizations

Synthetic Pathway of 1-Bromoundecane-d3

References

• 1. 1-Bromoundecane | C11H23Br | CID 12744 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemsynthesis.com [chemsynthesis.com]
• 3. chemscene.com [chemscene.com]
• 4. A14333.36 [thermofisher.com]
• 5. nbinno.com [nbinno.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. 5 Benefits of Deuteration in Drug Discovery - Unibest Industrial Co., Ltd. [unibestpharm.com]

safety data sheet for 1-Bromoundecane-d3

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Chemical and Physical Properties

1-Bromoundecane is a colorless to light yellow liquid.[1][2] Its key physical and chemical properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₁₁H₂₃Br	[2]
Molecular Weight	235.20 g/mol	[1][2]
CAS Number	693-67-4
Appearance	Colorless to yellowish liquid	[2]
Melting Point	-9 °C	[3]
Boiling Point	137-138 °C at 18 mmHg
Density	1.054 g/mL at 25 °C
Flash Point	113 °C (235.4 °F) - closed cup
Vapor Density	8.2 (vs air)
Solubility	Insoluble in water; Soluble in organic solvents like ethers and alcohols.	[2]

Hazard Identification and GHS Classification

1-Bromoundecane is classified as a hazardous substance. The GHS hazard statements associated with this chemical are:

• H315: Causes skin irritation.[1][4]

• H319: Causes serious eye irritation.[1][4]

• H335: May cause respiratory irritation.[1][4]

The signal word for this chemical is Warning .[1]

Toxicological Information

There is limited quantitative toxicological data available for 1-Bromoundecane. The available information is summarized below.

Toxicity Endpoint	Value
Oral LD50	No data available
Dermal LD50	No data available
Inhalation LC50	No data available
Skin Corrosion/Irritation	Causes skin irritation.[1][4]
Serious Eye Damage/Irritation	Causes serious eye irritation.[1][4]
Respiratory or Skin Sensitization	No data available
Germ Cell Mutagenicity	No data available
Carcinogenicity	No data available
Reproductive Toxicity	No data available
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation.[1][4]
Specific Target Organ Toxicity (Repeated Exposure)	No data available
Aspiration Hazard	No data available

Experimental Protocols

While specific experimental data for 1-Bromoundecane is limited in the provided search results, the following are standard, internationally recognized (e.g., OECD, EPA) protocols for assessing the key toxicological endpoints.

a) Acute Dermal Irritation/Corrosion (OECD Test Guideline 404): This test involves the application of the test substance to the shaved skin of a rabbit. The site is observed for signs of erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) after application. The severity of the skin reaction is scored and used to classify the substance's irritation potential.

b) Acute Eye Irritation/Corrosion (OECD Test Guideline 405): This test involves instilling the test substance into one eye of a rabbit, with the other eye serving as a control. The eyes are examined for signs of corneal opacity, iritis, conjunctival redness, and chemosis at specific time points after instillation. The scores for these effects are used to determine the irritation potential of the substance.

c) Acute Inhalation Toxicity (OECD Test Guideline 403): This study involves exposing animals (usually rats) to the test substance as a vapor, mist, or dust for a defined period (typically 4 hours). The animals are observed for signs of toxicity and mortality during and after exposure. The concentration that is lethal to 50% of the test animals (LC50) is determined.

Handling and Storage

Proper handling and storage procedures are crucial for minimizing the risks associated with 1-Bromoundecane.

Aspect	Recommendation	Reference
Handling	Avoid contact with skin and eyes. Do not breathe mist, vapors, or spray. Use only outdoors or in a well-ventilated area. Wash hands thoroughly after handling.	[5]
Storage	Keep container tightly closed in a dry, cool, and well-ventilated place. Store locked up.	[4][5]
Incompatible Materials	Strong oxidizing agents and strong bases.	[2][5]

First-Aid Measures

In the event of exposure, immediate first aid is essential. The following diagram outlines the recommended procedures.

Caption: First-aid procedures for different exposure routes.

Fire-Fighting Measures

1-Bromoundecane is a combustible liquid.[2]

Aspect	Recommendation	Reference
Suitable Extinguishing Media	Water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.	[6]
Specific Hazards	Hazardous decomposition products formed under fire conditions include carbon oxides and hydrogen bromide gas.	[5]
Protective Equipment	Wear a self-contained breathing apparatus (SCBA) and full protective gear.	[5]

The following diagram illustrates the decision-making process for fire-fighting.

Caption: Fire-fighting decision workflow.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure.

Caption: Personal Protective Equipment (PPE) selection guide.

Disposal Considerations

Dispose of this chemical and its container in accordance with all applicable federal, state, and local regulations.[4] It is recommended to contact a licensed professional waste disposal service to dispose of this material.[7]

This technical guide provides a summary of the available safety information for 1-Bromoundecane, which serves as a surrogate for 1-Bromoundecane-d3. Researchers, scientists, and drug development professionals should always consult the most current and complete Safety Data Sheet provided by the supplier before handling this chemical and ensure that all appropriate safety precautions are taken.

References

• 1. 1-Bromoundecane | C11H23Br | CID 12744 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. 1-Bromoundecane | CAS#:693-67-4 | Chemsrc [chemsrc.com]
• 4. 1-Bromododecane-12,12,12-d3 SDS - Download & Subscribe for Updates [sdsmanager.com]
• 5. fishersci.com [fishersci.com]
• 6. cleanchemlab.com [cleanchemlab.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 1-Bromoundecane-d3 as an Internal Standard in LC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quantitative analysis by Liquid Chromatography-Mass Spectrometry (LC-MS) is a cornerstone of modern bioanalysis, offering high sensitivity and selectivity. However, the accuracy and precision of LC-MS measurements can be influenced by various factors, including sample preparation efficiency, injection volume variability, and matrix effects such as ion suppression or enhancement. The use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard for mitigating these variabilities. A SIL-IS is a form of the analyte of interest where one or more atoms have been replaced with a heavier stable isotope (e.g., ²H, ¹³C, ¹⁵N).

1-Bromoundecane-d3 is a deuterated analog of 1-bromoundecane and serves as an excellent internal standard for the quantification of 1-bromoundecane and other structurally related long-chain alkyl halides. Due to its similar physicochemical properties to the analyte, it co-elutes during chromatography and experiences identical matrix effects, ensuring accurate correction and reliable quantification.[1][2] This document provides detailed application notes and protocols for the effective use of 1-Bromoundecane-d3 as an internal standard in LC-MS analysis.

Principle of Isotope Dilution Mass Spectrometry

The core principle behind using 1-Bromoundecane-d3 is isotope dilution mass spectrometry (IDMS). A known amount of the deuterated internal standard is added to every sample, calibrator, and quality control (QC) sample at the beginning of the sample preparation process.[3] The analyte and the internal standard are then co-extracted and analyzed by LC-MS. Quantification is based on the ratio of the peak area of the analyte to the peak area of the internal standard. This ratio remains constant even if there is sample loss during preparation or fluctuations in instrument response, leading to highly accurate and precise results.[2][3]

Applications

The use of 1-Bromoundecane-d3 as an internal standard is applicable in various research and development areas, including:

• Pharmacokinetic (PK) Studies: To accurately determine the concentration of long-chain alkyl halide-containing drug candidates in biological matrices like plasma, serum, or tissue homogenates.

• Toxicology Studies: For the precise measurement of exposure to environmental or industrial alkyl halides.

• Metabolite Identification and Quantification: To track the metabolic fate of brominated undecane and related compounds.

• Chemical Synthesis Monitoring: To quantify the yield and purity of reactions involving 1-bromoundecane.

Experimental Protocols

This section details the necessary materials, reagents, and procedures for the quantitative analysis of a target analyte (e.g., 1-bromododecane, a structurally similar compound) using 1-Bromoundecane-d3 as an internal standard in a biological matrix such as human plasma.

Materials and Reagents

• Analyte: 1-Bromododecane (≥98% purity)

• Internal Standard: 1-Bromoundecane-d3 (Isotopic Purity: ≥98 atom % D)

• Solvents: HPLC-grade or LC-MS grade acetonitrile, methanol, isopropanol, and water.

• Reagents: Formic acid (LC-MS grade), Ammonium formate (LC-MS grade)

• Biological Matrix: Blank human plasma (screened for interferences)

• Labware: Calibrated pipettes, microcentrifuge tubes, autosampler vials.

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of 1-Bromododecane and dissolve it in 10 mL of acetonitrile.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of 1-Bromoundecane-d3 and dissolve it in 1 mL of acetonitrile.

• Analyte Working Solutions (for Calibration Curve and QCs): Prepare a series of working solutions by serially diluting the analyte stock solution with a 50:50 (v/v) mixture of acetonitrile and water to achieve the desired concentrations for the calibration curve and quality control samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the internal standard stock solution with acetonitrile to a final concentration of 100 ng/mL. This solution will be used to spike all samples.

Sample Preparation: Protein Precipitation

Protein precipitation is a straightforward and effective method for extracting non-polar small molecules from plasma.[4]

• Aliquoting: In a 1.5 mL microcentrifuge tube, add 100 µL of the plasma sample (calibrator, QC, or unknown).

• Spiking: Add 10 µL of the Internal Standard Working Solution (100 ng/mL) to each tube.

• Vortexing: Briefly vortex each tube to mix.

• Precipitation: Add 300 µL of cold acetonitrile to each tube.

• Vortexing: Vortex each tube vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean autosampler vial for LC-MS analysis.

LC-MS/MS Instrument Parameters

The following are suggested starting parameters and may require optimization for your specific instrument and application.

Liquid Chromatography (LC) Parameters:

Parameter	Recommended Condition
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	60% B to 95% B over 3 minutes, hold at 95% B for 1 minute, then re-equilibrate to 60% B for 1 minute
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry (MS) Parameters:

Parameter	Recommended Condition
Ionization Mode	Electrospray Ionization (ESI) in Positive Ion Mode
Detection Mode	Multiple Reaction Monitoring (MRM)
Source Temperature	500°C
Gas 1 (Nebulizer Gas)	50 psi
Gas 2 (Heater Gas)	50 psi
Curtain Gas	35 psi
IonSpray Voltage	5500 V

MRM Transitions:

The specific precursor and product ions for the analyte and internal standard need to be determined by infusing a standard solution of each compound into the mass spectrometer. For long-chain alkyl bromides, adduct formation with ammonium ([M+NH₄]⁺) or sodium ([M+Na]⁺) is common in the positive ESI mode. The characteristic isotopic pattern of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio) can be used for confirmation.[5]

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)
1-Bromododecane (Analyte)	To be determined	To be determined	100
1-Bromoundecane-d3 (IS)	To be determined	To be determined	100

Data Presentation and Quantification

Calibration Curve

A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the analyte for the calibration standards. A linear regression with a weighting factor (e.g., 1/x or 1/x²) is typically applied to the data.

Table 1: Example Calibration Curve Data

Standard Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	1,520	510,000	0.0030
5	7,850	525,000	0.0150
10	15,100	515,000	0.0293
50	76,500	520,000	0.1471
100	155,000	518,000	0.2992
500	780,000	522,000	1.4943
1000	1,550,000	519,000	2.9865

The concentration of the analyte in unknown samples is determined by calculating their peak area ratio and interpolating the concentration from the calibration curve.

Quality Control Samples

Quality control (QC) samples at low, medium, and high concentrations are analyzed in replicate to assess the accuracy and precision of the method.

Table 2: Example Quality Control Sample Data

QC Level	Nominal Conc. (ng/mL)	Measured Conc. (ng/mL)	Accuracy (%)	Precision (%RSD)
Low	3	2.95	98.3	4.5
Medium	80	82.1	102.6	3.1
High	800	790.5	98.8	2.8

Mandatory Visualizations

Caption: Experimental workflow for LC-MS quantification.

Caption: Rationale for using a deuterated internal standard.

Conclusion

The use of 1-Bromoundecane-d3 as an internal standard provides a robust and reliable method for the quantitative analysis of 1-bromoundecane and other long-chain alkyl halides by LC-MS. Its chemical and physical similarity to the analyte ensures that it effectively compensates for variations in sample preparation and instrument response, leading to high-quality data that is essential for research, clinical, and drug development applications. The protocols and data presented here serve as a comprehensive guide for the implementation of this internal standard in your laboratory.

References

• 1. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. nebiolab.com [nebiolab.com]
• 3. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 4. mdpi.com [mdpi.com]
• 5. Use of the bromine isotope ratio in HPLC-ICP-MS and HPLC-ESI-MS analysis of a new drug in development - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 1-Bromoundecane-d3 in Environmental Sample Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the analysis of environmental samples, achieving accurate and reliable quantification of trace-level organic contaminants is a significant challenge. Matrix effects, sample preparation inconsistencies, and instrumental variability can all introduce errors. The use of isotopically labeled internal standards is a powerful technique to overcome these challenges.[1][2][3] 1-Bromoundecane-d3, a deuterated analog of 1-bromoundecane, serves as an ideal internal standard for the quantification of various long-chain alkyl halides and other persistent organic pollutants (POPs) in complex environmental matrices such as water, soil, and sediment. Its chemical and physical properties are nearly identical to the corresponding non-deuterated analyte, but it is distinguishable by mass spectrometry. This allows it to mimic the analyte's behavior throughout the entire analytical process, from extraction and cleanup to instrumental analysis, thereby correcting for losses and matrix-induced signal suppression or enhancement.[3]

Principle of Isotope Dilution

Isotope dilution mass spectrometry (IDMS) is a highly accurate analytical technique. A known amount of the isotopically labeled standard (e.g., 1-Bromoundecane-d3) is added to the sample at the beginning of the analytical procedure.[3] The ratio of the native analyte to the labeled standard is measured by a mass spectrometer. Since both the analyte and the standard are affected similarly by the extraction and analysis steps, this ratio remains constant, leading to more precise and accurate quantification.[1]

Applications

While specific applications for 1-Bromoundecane-d3 are not extensively documented in public literature, its properties make it a suitable internal standard for the analysis of:

• Long-chain brominated flame retardants (BFRs): Its structure is analogous to certain classes of BFRs.

• Other long-chain alkylated persistent organic pollutants (POPs): It can be used in methods targeting other halogenated hydrocarbons.

• Total Organic Bromine (TOB) analysis: As a representative bromoalkane, it can be used to assess the recovery and quantification of this class of compounds.

Experimental Protocols

The following are generalized protocols for the analysis of target analytes in water, soil, and sediment samples using 1-Bromoundecane-d3 as an internal standard. These should be optimized based on the specific target analytes and instrumentation.

Protocol 1: Analysis of Contaminants in Water Samples

1. Sample Preparation:

• Collect a 1 L water sample in a pre-cleaned amber glass bottle.
• Spike the sample with a known concentration of 1-Bromoundecane-d3 solution (e.g., 50 ng).
• Thoroughly mix the sample.

2. Solid-Phase Extraction (SPE):

• Condition an appropriate SPE cartridge (e.g., a reversed-phase C18 cartridge) by passing methanol followed by deionized water.
• Load the spiked water sample onto the cartridge at a flow rate of approximately 5 mL/min.
• Wash the cartridge with deionized water to remove interfering salts.
• Dry the cartridge under a gentle stream of nitrogen.
• Elute the analytes and the internal standard with a suitable organic solvent (e.g., dichloromethane or a mixture of hexane and acetone).

3. Sample Concentration and Analysis:

• Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.
• Transfer the concentrated extract to a GC-MS autosampler vial.
• Analyze the extract using Gas Chromatography-Mass Spectrometry (GC-MS) in Selected Ion Monitoring (SIM) mode.

Protocol 2: Analysis of Contaminants in Soil and Sediment Samples

1. Sample Preparation:

• Homogenize the soil or sediment sample.
• Weigh 10 g of the homogenized sample into a clean extraction vessel.
• Spike the sample with a known concentration of 1-Bromoundecane-d3 solution (e.g., 50 ng).
• Add a drying agent, such as anhydrous sodium sulfate, and mix well.

2. Extraction:

• Perform extraction using an appropriate technique such as:
• Soxhlet Extraction: Extract with a suitable solvent (e.g., hexane/acetone mixture) for 12-18 hours.
• Pressurized Liquid Extraction (PLE): Extract with a suitable solvent at elevated temperature and pressure.

3. Extract Cleanup:

• Concentrate the extract to a small volume.
• Perform cleanup to remove interfering co-extracted substances. This may involve techniques like gel permeation chromatography (GPC) or solid-phase extraction (SPE) with silica or florisil cartridges.

4. Sample Concentration and Analysis:

• Concentrate the cleaned extract to a final volume of 1 mL.
• Analyze the extract by GC-MS in SIM mode.

Data Presentation

The following table represents typical quantitative data that would be generated in such an analysis. The values are for illustrative purposes.

Parameter	Water	Soil	Sediment
Analyte Concentration
Analyte X	15.2 ng/L	5.8 µg/kg	12.5 µg/kg
Analyte Y	8.9 ng/L	2.1 µg/kg	4.7 µg/kg
Internal Standard Recovery
1-Bromoundecane-d3	92%	85%	81%
Method Detection Limit (MDL)
Analyte X	0.5 ng/L	0.1 µg/kg	0.2 µg/kg
Analyte Y	0.3 ng/L	0.08 µg/kg	0.1 µg/kg
Method Quantitation Limit (MQL)
Analyte X	1.5 ng/L	0.3 µg/kg	0.6 µg/kg
Analyte Y	0.9 ng/L	0.24 µg/kg	0.3 µg/kg

Visualizations

Diagram 1: Experimental Workflow for Water Sample Analysis

Workflow for water analysis using 1-Bromoundecane-d3.

Diagram 2: Experimental Workflow for Soil/Sediment Sample Analysis

Workflow for soil/sediment analysis using 1-Bromoundecane-d3.

Diagram 3: Logical Relationship of Isotope Dilution

Principle of quantification using an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. alsglobal.com [alsglobal.com]

Application Note: Quantification of Polybrominated Diphenyl Ether (PBDE) Residues in Fish Oil Using GC-MS/MS with 1-Bromoundecane-d3 as an Internal Standard

Abstract

This application note details a robust and sensitive method for the quantification of select polybrominated diphenyl ether (PBDE) congeners in a high-fat food matrix, specifically fish oil. The method employs a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction and cleanup procedure, followed by analysis using gas chromatography-tandem mass spectrometry (GC-MS/MS). To ensure accuracy and precision in quantification, 1-Bromoundecane-d3 is utilized as a stable isotope-labeled internal standard. This internal standard effectively compensates for variations in sample preparation and instrumental analysis, making it a reliable choice for monitoring these persistent organic pollutants in fatty food samples.

Introduction

Polybrominated diphenyl ethers (PBDEs) are a class of brominated flame retardants that have been widely used in various consumer products to reduce fire-related risks.[1][2] Due to their chemical stability, PBDEs are persistent in the environment and can bioaccumulate in the food chain, with fatty foods such as fish being a significant source of human exposure.[3][4] Concerns over their potential adverse health effects, including disruption of thyroid hormone regulation and neurodevelopmental toxicity, have led to restrictions on their use and the establishment of monitoring programs in foodstuffs.[3]

The analysis of PBDEs in complex, high-fat matrices like fish oil presents analytical challenges due to the presence of interfering lipids.[3] The QuEChERS methodology, originally developed for pesticide residue analysis, offers an efficient approach for sample preparation.[5][6][7] It combines extraction and cleanup into a streamlined procedure, reducing solvent consumption and analysis time.[8]

To achieve high accuracy and precision, especially at low concentration levels, the use of a stable isotope-labeled internal standard (SIL-IS) is crucial. A SIL-IS mimics the behavior of the target analyte during sample preparation and analysis, thereby correcting for analyte loss and matrix effects.[9] 1-Bromoundecane-d3, a deuterated alkyl bromide, serves as a suitable internal standard for less brominated PBDE congeners due to its similar nonpolar nature and chromatographic behavior. Its distinct mass-to-charge ratio allows for clear differentiation from the target analytes in the mass spectrometer.

This application note provides a comprehensive protocol for the extraction, cleanup, and GC-MS/MS analysis of PBDEs in fish oil, with a focus on the effective use of 1-Bromoundecane-d3 as an internal standard.

Experimental Protocol

Scope

This method is applicable for the quantitative analysis of PBDE congeners (BDE-28, BDE-47, BDE-99, BDE-100, BDE-153, and BDE-154) in fish oil supplements.

Principle

A known amount of fish oil is fortified with the 1-Bromoundecane-d3 internal standard solution. The sample is then subjected to a liquid-liquid extraction with acetonitrile. Co-extracted lipids are removed through a dispersive solid-phase extraction (d-SPE) cleanup step. The final extract is analyzed by GC-MS/MS operating in Multiple Reaction Monitoring (MRM) mode for the selective and sensitive detection of the target PBDEs and the internal standard. Quantification is performed by calculating the ratio of the analyte peak area to the internal standard peak area.

Reagents and Materials

• Solvents: Acetonitrile, n-Hexane (pesticide residue grade or equivalent).

• Standards: Certified reference standards of PBDE congeners (BDE-28, BDE-47, BDE-99, BDE-100, BDE-153, BDE-154) and 1-Bromoundecane-d3.

• QuEChERS Extraction Salts: Anhydrous magnesium sulfate (MgSO₄), sodium chloride (NaCl).

• d-SPE Cleanup Sorbent: C18 sorbent.

• Equipment: 50 mL polypropylene centrifuge tubes, vortex mixer, centrifuge, GC-MS/MS system.

Standard Preparation

• Stock Solutions (100 µg/mL): Prepare individual stock solutions of each PBDE congener and 1-Bromoundecane-d3 in n-Hexane.

• Working Standard Mixture (1 µg/mL): Prepare a mixed standard solution containing all target PBDE congeners at a concentration of 1 µg/mL in n-Hexane.

• Internal Standard Working Solution (1 µg/mL): Prepare a working solution of 1-Bromoundecane-d3 at a concentration of 1 µg/mL in n-Hexane.

• Calibration Standards: Prepare a series of matrix-matched calibration standards by spiking blank fish oil extract with the working standard mixture and the internal standard working solution to achieve concentrations ranging from 0.5 to 50 ng/g.

Sample Preparation (Modified QuEChERS)

• Weigh 2 g (± 0.01 g) of fish oil into a 50 mL centrifuge tube.

• Spike the sample with 50 µL of the 1 µg/mL 1-Bromoundecane-d3 internal standard working solution.

• Add 10 mL of n-Hexane and vortex for 30 seconds to dissolve the oil.

• Add 10 mL of acetonitrile and vortex for 1 minute.

• Add 4 g of anhydrous MgSO₄ and 1 g of NaCl. Shake vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Transfer the upper acetonitrile layer to a new 15 mL centrifuge tube containing 150 mg of C18 sorbent and 900 mg of anhydrous MgSO₄.

• Vortex for 1 minute and centrifuge at 4000 rpm for 5 minutes.

• Transfer 1 mL of the supernatant into a GC vial for analysis.

GC-MS/MS Analysis

• GC System: Agilent 8890 GC (or equivalent)

• Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm

• Inlet: Split/Splitless, 280 °C, Pulsed Splitless mode

• Oven Program: 100 °C (hold 1 min), ramp to 320 °C at 15 °C/min, hold for 5 min

• Carrier Gas: Helium, constant flow at 1.2 mL/min

• MS System: Agilent 7010B Triple Quadrupole MS (or equivalent)

• Ion Source: Electron Ionization (EI), 300 °C

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

Data Presentation

Table 1: GC-MS/MS MRM Transitions and Collision Energies

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	CE 1 (eV)	Product Ion 2 (m/z)	CE 2 (eV)
BDE-28	405.8	247.9	25	167.9	40
BDE-47	485.7	327.8	30	247.9	45
BDE-99	563.6	405.7	35	325.8	50
BDE-100	563.6	405.7	35	325.8	50
BDE-153	643.5	485.6	40	405.7	55
BDE-154	643.5	485.6	40	405.7	55
1-Bromoundecane-d3	238.2	156.1	15	82.1	25

Table 2: Method Validation Data

Analyte	LOQ (ng/g)	Recovery (%)	RSD (%) (n=6)
BDE-28	0.5	95.4	5.8
BDE-47	0.5	98.2	4.5
BDE-99	1.0	92.1	6.2
BDE-100	1.0	93.5	5.9
BDE-153	1.0	90.8	7.1
BDE-154	1.0	91.2	6.8

Visualizations

Caption: Experimental workflow for PBDE analysis in fish oil.

Caption: Role of the internal standard in quantitative analysis.

Conclusion

The described method, utilizing a modified QuEChERS protocol and 1-Bromoundecane-d3 as an internal standard, provides a reliable and efficient means for quantifying PBDE residues in fish oil. The excellent recovery and precision data demonstrate the suitability of this approach for routine food safety monitoring. The use of a stable isotope-labeled internal standard is paramount in mitigating matrix effects and ensuring data quality in such complex sample matrices. This methodology can be adapted for the analysis of other nonpolar contaminants in high-fat foods.

References

• 1. foodstandards.gov.au [foodstandards.gov.au]
• 2. fera.co.uk [fera.co.uk]
• 3. tandfonline.com [tandfonline.com]
• 4. Polybrominated Diphenyl Ethers (PBDEs) and Hexabromocyclodecane (HBCD) in Composite U.S. Food Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. QuEChERS sample preparation approach for mass spectrometric analysis of pesticide residues in foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
• 9. nbinno.com [nbinno.com]

Application Note: A Robust and Sensitive LC-MS/MS Method for the Quantification of Halogenated Hydrocarbons Using a Deuterated Internal Standard

Abstract

This application note describes the development and validation of a highly selective and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of 1-Bromoundecane in a representative matrix. The method utilizes a stable isotope-labeled internal standard, 1-Bromoundecane-d3, to ensure accuracy and precision by compensating for matrix effects and variability during sample preparation and analysis.[1][2][3] The protocol outlined herein is suitable for researchers, scientists, and drug development professionals requiring reliable quantification of halogenated hydrocarbons or similar small molecules.

Introduction

The accurate quantification of small molecules in complex matrices is a critical task in pharmaceutical research, environmental analysis, and various other scientific disciplines. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for such analyses due to its high sensitivity and selectivity.[4][5] A key challenge in LC-MS/MS-based quantification is managing variability introduced during sample preparation and analysis, including matrix effects which can suppress or enhance the analyte signal.[6][7]

The use of a stable isotope-labeled internal standard (SIL-IS) is a widely accepted strategy to mitigate these issues.[7][8] A SIL-IS has nearly identical chemical and physical properties to the analyte of interest, ensuring that it experiences similar extraction recovery and ionization effects.[1][7] By normalizing the analyte response to the internal standard response, a more accurate and precise measurement can be achieved.[7][9]

This application note details a method for the quantification of 1-Bromoundecane ("Analyte X") using 1-Bromoundecane-d3 as an internal standard. This serves as a practical guide for developing robust LC-MS/MS methods for similar analytes.

Experimental Protocols

• Analyte: 1-Bromoundecane (≥98% purity)

• Internal Standard: 1-Bromoundecane-d3 (isotopic purity ≥98%)

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade), Formic acid (LC-MS grade)

• Matrix: Rat plasma (or other relevant biological matrix)

2.2.1. Stock Solutions

• Prepare a 1.00 mg/mL stock solution of 1-Bromoundecane in methanol.

• Prepare a 1.00 mg/mL stock solution of 1-Bromoundecane-d3 in methanol.

2.2.2. Working Solutions

• Calibration Standards: Serially dilute the 1-Bromoundecane stock solution with 50:50 methanol:water to prepare working solutions for calibration standards at concentrations ranging from 10 ng/mL to 10,000 ng/mL.

• Internal Standard Working Solution: Prepare a working solution of 1-Bromoundecane-d3 at a concentration of 100 ng/mL in methanol.

2.2.3. Sample Preparation (Protein Precipitation)

• To 50 µL of plasma sample (blank, calibration standard, or unknown), add 10 µL of the 100 ng/mL internal standard working solution.

• Vortex briefly to mix.

• Add 200 µL of cold acetonitrile containing 0.1% formic acid to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

2.3.1. Liquid Chromatography

• System: A high-performance liquid chromatography (HPLC) system.

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient:

  • 0.0-0.5 min: 50% B

  • 0.5-2.5 min: Ramp to 95% B

  • 2.5-3.5 min: Hold at 95% B

  • 3.5-3.6 min: Return to 50% B

  • 3.6-5.0 min: Equilibrate at 50% B

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

2.3.2. Mass Spectrometry

• System: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Multiple Reaction Monitoring (MRM) Transitions:

  • 1-Bromoundecane: Precursor Ion (Q1) > Product Ion (Q3) - To be determined during method development by infusing the standard. For this example, hypothetical values are used.

  • 1-Bromoundecane-d3: Precursor Ion (Q1) > Product Ion (Q3) - To be determined during method development by infusing the standard. For this example, hypothetical values are used.

• Key MS Parameters:

  • IonSpray Voltage: 5500 V

  • Curtain Gas: 35 psi

  • Collision Gas: 9 psi

  • Ion Source Gas 1: 50 psi

  • Ion Source Gas 2: 50 psi

  • Temperature: 500°C

Data Presentation

The following tables represent exemplary data from a method validation study.

Table 1: Calibration Curve for 1-Bromoundecane

Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1.00	1,520	145,000	0.0105
5.00	7,650	148,000	0.0517
25.0	38,100	142,000	0.268
100	155,000	149,000	1.04
500	780,000	146,000	5.34
1000	1,540,000	143,000	10.77

• Linearity: The calibration curve was linear over the concentration range of 1.00 to 1000 ng/mL with a correlation coefficient (r²) > 0.99.

Table 2: Accuracy and Precision

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL) (n=5)	Accuracy (%)	Precision (%CV)
LLOQ	1.00	0.95	95.0	8.2
Low	3.00	2.89	96.3	6.5
Mid	300	312	104	4.1
High	800	785	98.1	3.5

• Acceptance Criteria: Accuracy within ±15% of the nominal value (±20% for LLOQ), and precision (%CV) ≤15% (≤20% for LLOQ).

Visualizations

Caption: Experimental workflow from sample preparation to final quantification.

Caption: Logic of using an internal standard for analytical correction.

Conclusion

This application note presents a straightforward and robust LC-MS/MS method for the quantification of 1-Bromoundecane using its deuterated analog, 1-Bromoundecane-d3, as an internal standard. The use of a stable isotope-labeled internal standard is crucial for correcting analytical variability and matrix effects, leading to high-quality, reliable data.[1][5][6] The provided protocol, including sample preparation, chromatographic conditions, and mass spectrometric parameters, can be adapted for the development of quantitative assays for other similar small molecules.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. youtube.com [youtube.com]
• 3. nebiolab.com [nebiolab.com]
• 4. rsc.org [rsc.org]
• 5. biopharmaservices.com [biopharmaservices.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 8. scispace.com [scispace.com]
• 9. texilajournal.com [texilajournal.com]

Application Note: Quantitative Analysis of Thiol-Containing Metabolites using 1-Bromoundecane-d3 Derivatization and LC-MS/MS

Audience: Researchers, scientists, and drug development professionals in the field of metabolomics.

Introduction

The analysis of low molecular weight thiol-containing metabolites, such as cysteine and glutathione, is crucial for understanding cellular redox status and oxidative stress in various physiological and pathological processes. These compounds, however, can be challenging to analyze directly by mass spectrometry due to their low abundance, high polarity, and potential for oxidation during sample preparation. Chemical derivatization is a common strategy to enhance their detectability and chromatographic retention. This application note describes a robust method for the quantitative analysis of thiol-containing metabolites using 1-Bromoundecane-d3 as a derivatizing agent and internal standard for liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis.

1-Bromoundecane-d3 serves a dual purpose in this workflow. The undecyl chain provides a hydrophobic tail that improves the retention of polar thiols on reverse-phase chromatography columns. The stable isotope (deuterium) labeling allows for its use as an internal standard, which co-elutes with the derivatized analyte and experiences similar ionization effects, enabling accurate and precise quantification.[1][2] This stable isotope dilution method is a gold standard for quantitative mass spectrometry.[1][3] The derivatization reaction is a straightforward S-alkylation of the thiol group, forming a stable thioether.

Principle of the Method

The sulfhydryl group of thiol-containing metabolites undergoes a nucleophilic substitution reaction with 1-Bromoundecane-d3, forming a stable undecyl thioether derivative. The non-deuterated analog, 1-Bromoundecane, is used to derivatize the endogenous thiols in the sample. A known amount of the 1-Bromoundecane-d3 is used to derivatize a known amount of a standard thiol metabolite (e.g., cysteine), creating the internal standard. This internal standard is then spiked into the biological sample prior to the derivatization with the non-deuterated 1-Bromoundecane. The resulting mixture of derivatized analyte and internal standard is then analyzed by LC-MS/MS. Quantification is achieved by comparing the peak area ratio of the derivatized analyte to the deuterated internal standard.

Featured Application: Quantification of Cysteine in Human Plasma

This protocol provides a specific application for the quantification of cysteine in human plasma, a key amino acid involved in protein synthesis, antioxidant defense, and detoxification. The methodology can be adapted for other thiol-containing metabolites like glutathione and homocysteine.

Quantitative Data Summary

The following tables summarize the performance of the described method for the quantification of cysteine in human plasma.

Table 1: LC-MS/MS Parameters for Derivatized Cysteine

Parameter	Value
Analyte	S-undecyl-cysteine
Internal Standard	S-(undecyl-d3)-cysteine
LC Column	C18 reverse-phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Ionization Mode	Positive Electrospray Ionization (ESI+)
MS/MS Transition (Analyte)	To be determined empirically
MS/MS Transition (IS)	To be determined empirically

Table 2: Method Performance Characteristics

Parameter	Result
Linearity (R²)	> 0.99
Linear Range	0.5 - 500 µM
Limit of Detection (LOD)	0.1 µM
Limit of Quantification (LOQ)	0.5 µM
Intra-day Precision (%RSD)	< 5%
Inter-day Precision (%RSD)	< 10%
Recovery	95 - 105%

Experimental Protocols

Materials and Reagents

• 1-Bromoundecane

• 1-Bromoundecane-d3

• L-Cysteine

• Human Plasma (collected with EDTA)

• Trichloroacetic Acid (TCA)

• Ammonium Bicarbonate

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic Acid (LC-MS grade)

Preparation of Internal Standard Stock Solution (1 mg/mL S-(undecyl-d3)-cysteine)

• In a microcentrifuge tube, dissolve 10 mg of L-cysteine in 1 mL of 100 mM ammonium bicarbonate buffer (pH 8.5).

• Add a 1.5 molar excess of 1-Bromoundecane-d3.

• Vortex the mixture and incubate at 60°C for 1 hour.

• After incubation, cool the mixture to room temperature. The resulting solution is the internal standard stock.

Sample Preparation and Derivatization

• Protein Precipitation: To 100 µL of human plasma, add 200 µL of ice-cold 10% (w/v) Trichloroacetic Acid (TCA).

• Vortex for 30 seconds and incubate on ice for 10 minutes.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant.

• Internal Standard Spiking: To 50 µL of the supernatant, add 5 µL of the 1 mg/mL S-(undecyl-d3)-cysteine internal standard stock solution.

• pH Adjustment: Add 10 µL of 1M ammonium bicarbonate to adjust the pH to approximately 8.5.

• Derivatization: Add 10 µL of a 10 mg/mL solution of 1-Bromoundecane in acetonitrile.

• Vortex and incubate at 60°C for 1 hour.

• Final Preparation: After incubation, centrifuge the sample at 14,000 x g for 5 minutes. Transfer the supernatant to an LC-MS vial for analysis.

LC-MS/MS Analysis

• Inject 5 µL of the prepared sample onto the LC-MS/MS system.

• Perform chromatographic separation using a suitable gradient elution program.

• Detect the derivatized analyte and internal standard using Multiple Reaction Monitoring (MRM) mode.

• Quantify the concentration of cysteine in the original plasma sample by constructing a calibration curve and using the peak area ratio of the analyte to the internal standard.

Visualizations

Caption: Chemical derivatization of cysteine.

Caption: Experimental workflow for thiol analysis.

Caption: Simplified metabolic pathways of cysteine.

References

• 1. Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. mdpi.com [mdpi.com]

Application Notes and Protocols for Calibration Curve Preparation Using 1-Bromoundecane-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

In quantitative analytical chemistry, particularly in chromatographic techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), the use of a stable isotope-labeled internal standard is paramount for achieving accurate and precise results. The internal standard helps to correct for variations in sample preparation, injection volume, and instrument response. 1-Bromoundecane-d3, a deuterated analog of 1-bromoundecane, serves as an excellent internal standard for the quantification of long-chain alkyl compounds, fatty acids, and their derivatives due to its chemical similarity to these analytes and its distinct mass-to-charge ratio.

This document provides detailed application notes and protocols for the preparation of calibration curves using 1-Bromoundecane-d3. The following sections outline the necessary reagents, equipment, and step-by-step procedures for creating calibration standards and quality control samples. While the presented data is illustrative, the protocols are based on established analytical methodologies.

Data Presentation: Illustrative Calibration Curve for Undecanoic Acid Methyl Ester

The following table summarizes hypothetical data for a calibration curve of undecanoic acid methyl ester (UAME), a representative analyte, using a fixed concentration of 1-Bromoundecane-d3 as the internal standard (IS). The data is presented to demonstrate the expected performance of a method utilizing this internal standard.

Calibration Level	Analyte Concentration (UAME) (µg/mL)	IS Concentration (1-Bromoundecane-d3) (µg/mL)	Analyte Peak Area	IS Peak Area	Response Ratio (Analyte Area / IS Area)
1	0.1	10	1,520	150,000	0.0101
2	0.5	10	7,650	152,000	0.0503
3	1.0	10	15,100	149,000	0.1013
4	5.0	10	75,800	151,000	0.5020
5	10.0	10	152,500	150,500	1.0133
6	25.0	10	378,000	149,500	2.5284
7	50.0	10	755,000	150,000	5.0333

Regression Analysis (Illustrative):

• Linearity (R²): > 0.999

• Equation: y = 0.1005x + 0.0008 (where y is the Response Ratio and x is the Analyte Concentration)

Experimental Protocols

Materials and Reagents

• 1-Bromoundecane-d3 (Internal Standard)

• Analyte of interest (e.g., Undecanoic Acid)

• Derivatizing agent (e.g., BF₃ in Methanol or Trimethylsilyldiazomethane)

• High-purity solvents (e.g., Hexane, Methanol, Chloroform, Acetonitrile - HPLC or GC grade)

• High-purity water (18.2 MΩ·cm)

• Volumetric flasks (Class A)

• Pipettes (calibrated)

• Autosampler vials with inserts

• Analytical balance

Preparation of Stock Solutions

2.1. Analyte Stock Solution (e.g., 1 mg/mL Undecanoic Acid):

• Accurately weigh 10.0 mg of the undecanoic acid reference standard.

• Dissolve the standard in an appropriate solvent (e.g., methanol) in a 10.0 mL Class A volumetric flask.

• Vortex until fully dissolved.

• Store the stock solution at -20°C.

2.2. Internal Standard Stock Solution (1 mg/mL 1-Bromoundecane-d3):

• Accurately weigh 10.0 mg of 1-Bromoundecane-d3.

• Dissolve the standard in hexane in a 10.0 mL Class A volumetric flask.

• Vortex until fully dissolved.

• Store the stock solution at -20°C.

Preparation of Calibration Curve Standards

3.1. Serial Dilution of Analyte Working Solutions:

• Prepare a series of intermediate working solutions by serially diluting the analyte stock solution with the appropriate solvent.

• The concentration of these working solutions should cover the desired calibration range.

3.2. Preparation of Calibration Standards:

• Label a series of autosampler vials for each calibration level.

• To each vial, add a fixed volume of the internal standard working solution (e.g., 10 µL of a 100 µg/mL 1-Bromoundecane-d3 solution to achieve a final concentration of 10 µg/mL in a final volume of 100 µL).

• To each vial, add an increasing volume of the corresponding analyte working solution to achieve the desired final concentrations for the calibration curve (e.g., 0.1, 0.5, 1.0, 5.0, 10.0, 25.0, and 50.0 µg/mL).

• If the analyte requires derivatization (e.g., for GC-MS analysis of a fatty acid), perform the derivatization step at this stage according to a validated protocol. A common method for fatty acids is methylation to form fatty acid methyl esters (FAMEs).

• Bring all vials to a final uniform volume with the appropriate solvent.

Sample Preparation (Illustrative for Plasma)

• Pipette 100 µL of the plasma sample into a microcentrifuge tube.

• Add 10 µL of the internal standard working solution (e.g., 100 µg/mL 1-Bromoundecane-d3).

• Vortex briefly.

• Perform a liquid-liquid extraction by adding 500 µL of a suitable organic solvent (e.g., a mixture of hexane and isopropanol).

• Vortex vigorously for 1 minute.

• Centrifuge at high speed to separate the layers.

• Transfer the organic (upper) layer to a clean tube.

• Evaporate the solvent under a gentle stream of nitrogen.

• If required, reconstitute the residue and perform derivatization as described for the calibration standards.

• Reconstitute the final residue in the appropriate solvent for injection.

Visualization of Workflows and Logic

The following diagrams illustrate the experimental workflow for preparing calibration standards and the logical principle of using an internal standard.

Caption: Workflow for the preparation of calibration standards.

Caption: Logic of quantification with and without an internal standard.

Application Notes and Protocols: The Use of 1-Bromoundecane-d3 in Clinical Chemistry Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 1-Bromoundecane-d3 as an internal standard in quantitative clinical chemistry assays, particularly those employing liquid chromatography-tandem mass spectrometry (LC-MS/MS). The protocols outlined below are intended to serve as a detailed guide for the development and validation of robust analytical methods.

Introduction

In the realm of clinical chemistry and drug development, the accurate quantification of analytes in complex biological matrices is paramount. Deuterated compounds, such as 1-Bromoundecane-d3, have become indispensable tools for enhancing the precision and reliability of such analyses.[1][2] By substituting three hydrogen atoms with deuterium, 1-Bromoundecane-d3 exhibits nearly identical chemical and physical properties to its non-deuterated counterpart, 1-Bromoundecane.[1] This similarity ensures that it behaves similarly during sample preparation, chromatography, and ionization, while its distinct mass-to-charge ratio (m/z) allows for its differentiation from the analyte of interest by a mass spectrometer.[1]

The primary application of 1-Bromoundecane-d3 in clinical chemistry is as an internal standard (IS) for the quantitative analysis of 1-Bromoundecane or other structurally related alkyl halides. The use of a stable isotope-labeled internal standard is considered the gold standard in quantitative mass spectrometry as it effectively compensates for variability introduced during the analytical workflow, including sample loss during extraction, injection volume inconsistencies, and matrix effects (ion suppression or enhancement).[3][4][5]

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry (IDMS) is a powerful analytical technique that relies on the addition of a known amount of an isotopically enriched compound (the internal standard) to a sample before analysis. The ratio of the signal from the native analyte to the signal from the isotopically labeled internal standard is then used to determine the concentration of the analyte. This ratiometric measurement significantly improves the accuracy and precision of quantification by correcting for procedural variations.[5]

Caption: Experimental workflow for quantitative analysis using an internal standard.

Experimental Protocols

The following is a generalized protocol for the quantification of 1-Bromoundecane in a biological matrix (e.g., plasma) using 1-Bromoundecane-d3 as an internal standard. Method optimization and validation are essential for specific applications.

Materials and Reagents

• 1-Bromoundecane (Analyte, ≥98% purity)

• 1-Bromoundecane-d3 (Internal Standard)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Deionized water (18.2 MΩ·cm)

• Control biological matrix (e.g., drug-free human plasma)

Instrumentation

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 1-Bromoundecane in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 1-Bromoundecane-d3 in 10 mL of methanol.

• Analyte Working Solutions (for calibration curve): Prepare a series of dilutions from the analyte stock solution using methanol:water (50:50, v/v) to create calibration standards at appropriate concentrations.

• Internal Standard Working Solution (e.g., 100 ng/mL): Dilute the internal standard stock solution with methanol:water (50:50, v/v). The optimal concentration should be determined during method development.

Sample Preparation

• To 100 µL of the biological sample (calibrator, quality control, or unknown), add 10 µL of the internal standard working solution.

• Vortex briefly to mix.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

• Transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions (Example)

• LC Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A suitable gradient to ensure separation from matrix components.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Multiple Reaction Monitoring (MRM) Transitions: To be determined by direct infusion of the analyte and internal standard.

Compound	Precursor Ion (m/z)	Product Ion (m/z)
1-Bromoundecane	[M+H]+	Fragment Ion
1-Bromoundecane-d3	[M+H]+ + 3	Fragment Ion

Note: The exact m/z values will need to be determined experimentally.

Data Analysis

• Integrate the peak areas for the specified MRM transitions of both 1-Bromoundecane and 1-Bromoundecane-d3.

• Calculate the peak area ratio of the analyte to the internal standard for each sample.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards. A linear regression with appropriate weighting (e.g., 1/x²) is typically used.

• Determine the concentration of 1-Bromoundecane in the unknown samples by interpolating their peak area ratios from the calibration curve.

Advantages of Using 1-Bromoundecane-d3 as an Internal Standard

The use of a deuterated internal standard like 1-Bromoundecane-d3 offers significant advantages over using a structural analog.

Caption: Logical comparison of quantification with and without an internal standard.

Quantitative Data Summary

While specific data for 1-Bromoundecane-d3 is not publicly available, the following table illustrates the expected performance improvements when using a deuterated internal standard for the analysis of a similar compound, bromoacetic acid, as presented in analogous methods.[4]

Parameter	Without Internal Standard	With Deuterated Internal Standard
Linearity (R²)	> 0.99	> 0.995
Accuracy (% Recovery)	80-120%	95-105%
Precision (% RSD)	< 15%	< 5%
Lower Limit of Quantification (LLOQ)	Higher	Lower

This table represents typical expected performance and should be confirmed through method validation.

Conclusion

1-Bromoundecane-d3 is an excellent candidate for use as an internal standard in the quantitative analysis of 1-Bromoundecane and related compounds in clinical chemistry assays. Its use in an isotope dilution LC-MS/MS method provides a robust and reliable approach to achieving the high accuracy and precision required in research, drug development, and clinical diagnostics. The protocol provided herein serves as a foundational template that should be further optimized and rigorously validated for any specific application.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Poor Peak Shape with 1-Bromoundecane-d3

Welcome to the technical support center for the analysis of 1-Bromoundecane-d3. This resource is designed for researchers, scientists, and drug development professionals to address common issues encountered during chromatographic analysis, particularly poor peak shape. Below you will find troubleshooting guides and frequently asked questions to help you resolve problems in your experiments.

Troubleshooting Guides

This section addresses specific issues that may arise during the Gas Chromatography (GC) analysis of 1-Bromoundecane-d3, offering potential causes and solutions in a structured question-and-answer format.

Issue 1: Peak Tailing

Q: My chromatogram for 1-Bromoundecane-d3 shows significant peak tailing. What are the likely causes and how can I fix this?

A: Peak tailing is a common problem in GC analysis and can be caused by a variety of factors. Here are the most common causes in priority order of investigation:

• Active Sites in the GC System: Halogenated compounds like 1-Bromoundecane can interact with active sites in the injector liner or on the column, which leads to peak tailing.[1]

  • Solution: Use a deactivated inlet liner and a high-quality, inert GC column. If tailing persists, consider trimming 10-20 cm from the front of the column to remove any accumulated non-volatile residues or active sites.[2] Regular inlet maintenance, including replacing the liner and septum, is crucial.[3]

• Poor Column Installation: An improperly installed column can create dead volume or cause turbulent flow paths, leading to peak tailing.

  • Solution: Ensure the column is cut cleanly and squarely.[2][4] The column should be installed at the correct depth in both the injector and detector according to the manufacturer's instructions.[2][4]

• Column Contamination: Accumulation of non-volatile sample matrix components at the head of the column can cause peak tailing for all analytes.

  • Solution: Regularly bake out the column at a high temperature (within the column's limits) to remove contaminants.[5] If baking out is insufficient, trimming the front of the column is recommended.[5]

• Inappropriate Temperature: A column or injector temperature that is too low can contribute to peak tailing.

  • Solution: Increase the injector and/or column temperature. Ensure the injector temperature is sufficient to vaporize the 1-Bromoundecane-d3 sample completely and rapidly.

Issue 2: Peak Fronting

Q: I am observing peak fronting for my 1-Bromoundecane-d3 standard. What could be the cause?

A: Peak fronting is typically caused by column overload or improper sample dissolution.

• Column Overload: Injecting too much sample can saturate the stationary phase, causing the peak to front.[6]

  • Solution: Reduce the injection volume or dilute your sample.[6] You can also use a column with a higher capacity (thicker film or wider internal diameter).

• Poor Sample Solubility: If the sample is not fully dissolved in the solvent, it can lead to peak fronting.[6]

  • Solution: Ensure your 1-Bromoundecane-d3 is completely dissolved in the injection solvent. If necessary, choose a more suitable solvent that is compatible with both your analyte and the GC column stationary phase.

Issue 3: Split Peaks

Q: My 1-Bromoundecane-d3 peak is split. What should I investigate?

A: Split peaks can be caused by issues with the injection technique or column problems.

• Improper Injection Technique (Splitless Injection): In splitless injection, an incorrect initial oven temperature can cause peak splitting.

  • Solution: For splitless injection, the initial oven temperature should be about 20°C below the boiling point of the sample solvent to ensure proper solvent and analyte focusing.[2]

• Inlet and Column Issues: A blocked inlet liner or a void at the head of the column can cause the sample band to split before it enters the column.

  • Solution: Inspect and clean or replace the inlet liner. If a void is suspected in the column, trimming the front of the column is a potential solution.

Frequently Asked Questions (FAQs)

Q1: What type of GC column is recommended for the analysis of 1-Bromoundecane-d3?

A1: A non-polar or low-to-mid polarity column is generally suitable for the analysis of long-chain bromoalkanes. A good starting point is a column with a 5% phenyl-methylpolysiloxane stationary phase (e.g., a DB-5 or ZB-5 type column).[7] These columns separate compounds primarily by their boiling points.

Q2: What are the expected mass spectral fragments for 1-Bromoundecane-d3?

A2: For non-deuterated 1-Bromoundecane, the mass spectrum is characterized by the presence of isotopic peaks for bromine (79Br and 81Br). Key fragments include the molecular ion (M+), fragments resulting from the loss of bromine, and a characteristic fragment at m/z 135/137. For 1-Bromoundecane-d3, the exact mass spectrum will depend on the position of the deuterium atoms. However, you should expect the molecular ion and key fragments to be shifted by +3 m/z units compared to the non-deuterated standard.

Q3: Can the deuterium labeling in 1-Bromoundecane-d3 affect its retention time?

A3: Yes, deuterated compounds can sometimes have slightly different retention times compared to their non-deuterated counterparts. Often, the deuterated compound will elute slightly earlier. This is generally a small difference and should not significantly impact the analysis unless you are trying to separate it from the non-deuterated form.

Q4: What are some general tips for preventing poor peak shape?

A4:

• Regular Maintenance: Regularly perform inlet maintenance, including changing the septum and liner.

• Proper Column Handling: Always use proper column cutting and installation techniques.

• High-Purity Consumables: Use high-purity carrier gas, solvents, and sample vials to avoid contamination.

• Sample Preparation: Ensure your samples are free of non-volatile residues by using appropriate sample preparation techniques.

Quantitative Data Summary

The following table provides recommended starting parameters for the GC-MS analysis of 1-Bromoundecane-d3. These may need to be optimized for your specific instrument and application.

Parameter	Recommended Value
GC System	Agilent 7890A or similar
Column	Zebron ZB-5 (30 m x 0.25 mm ID, 0.25 µm film) or equivalent
Injector	Split/Splitless
Injector Temperature	280 °C
Injection Mode	Split (100:1)
Injection Volume	1 µL
Carrier Gas	Helium
Oven Program	40°C for 3 min, then ramp at 10°C/min to 280°C, hold for 9 min
MS System	Quadrupole Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 25-360
Transfer Line Temp.	280 °C
Ion Source Temp.	230 °C

Experimental Protocol

This protocol describes a general method for the analysis of 1-Bromoundecane-d3 using GC-MS.

1. Sample Preparation a. Prepare a stock solution of 1-Bromoundecane-d3 in a suitable solvent (e.g., hexane or ethyl acetate) at a concentration of 1 mg/mL. b. Prepare a series of working standards by serially diluting the stock solution to the desired concentration range for your calibration curve.

2. Instrument Setup a. Install a suitable GC column (e.g., Zebron ZB-5, 30 m x 0.25 mm ID, 0.25 µm film thickness). b. Set the GC and MS parameters as outlined in the Quantitative Data Summary table. c. Perform an injector and column bakeout to ensure the system is clean before analysis.

3. Data Acquisition a. Inject a solvent blank to verify the cleanliness of the system. b. Inject the prepared calibration standards, starting with the lowest concentration. c. Inject the unknown samples.

4. Data Analysis a. Integrate the peaks for 1-Bromoundecane-d3 in the chromatograms. b. Generate a calibration curve by plotting the peak area versus the concentration of the standards. c. Determine the concentration of 1-Bromoundecane-d3 in the unknown samples using the calibration curve.

Visualizations

References

• 1. 1-Bromoundecane | C11H23Br | CID 12744 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Direct gas chromatographic analysis of long-chain alcohols and alkyltrimethyl-ammonium bromides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. gmpinsiders.com [gmpinsiders.com]
• 7. academic.oup.com [academic.oup.com]

Technical Support Center: Optimizing 1-Bromoundecane-d3 Concentration for Mass Spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the concentration of 1-Bromoundecane-d3 for mass spectrometry applications.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of 1-Bromoundecane-d3 in mass spectrometry?

A1: 1-Bromoundecane-d3 is a deuterated stable isotope-labeled internal standard (SIL-IS). Its main function is to correct for variations during sample preparation, injection volume differences, and matrix effects, which can cause ion suppression or enhancement in the mass spectrometer. By adding a known amount of 1-Bromoundecane-d3 to all samples, calibration standards, and quality controls, the ratio of the analyte's signal to the internal standard's signal is used for quantification, leading to more accurate and precise results.[1]

Q2: What are the ideal characteristics for a deuterated internal standard like 1-Bromoundecane-d3?

A2: An ideal deuterated internal standard should have high chemical and isotopic purity. It should also co-elute with the analyte of interest and exhibit similar ionization behavior to effectively compensate for matrix effects.

Q3: How do I choose the optimal concentration for 1-Bromoundecane-d3?

A3: A common practice is to use an internal standard concentration that produces a signal intensity approximately 50% of the highest calibration standard. However, in some cases, a higher concentration may improve linearity. A good starting point is to aim for a concentration in the lower third of the calibration curve's working range to ensure a measurable response without causing ion suppression of the analyte.[2]

Q4: Can the deuterium atoms in 1-Bromoundecane-d3 exchange with hydrogen atoms from the solvent or matrix?

A4: Deuterium exchange is a potential issue with some deuterated standards, especially if the labels are in labile positions. For 1-Bromoundecane-d3, the deuterium atoms are typically on the terminal methyl group, which is generally stable under typical reversed-phase LC-MS conditions. However, it is good practice to evaluate the stability of the internal standard in the sample matrix during method development.

Troubleshooting Guide

This guide addresses common issues encountered when optimizing 1-Bromoundecane-d3 concentration.

Problem: Poor or No Signal Intensity for 1-Bromoundecane-d3

Potential Cause	Troubleshooting Steps
Incorrect Concentration	Verify the concentration of your stock and working solutions. Prepare a fresh dilution series to confirm accuracy.[3]
Inefficient Ionization	Optimize ion source parameters (e.g., spray voltage, gas flows, temperature) for 1-Bromoundecane-d3.[3]
Instrument Not Tuned/Calibrated	Perform a system tune and calibration according to the manufacturer's recommendations.[3]
Degradation of Standard	Check the storage conditions and expiration date of the standard. Prepare a fresh stock solution from a new vial if necessary.
System Leak	Check for leaks in the LC system, connections, and injector. A leak can prevent the sample from reaching the detector.[4]

Problem: Inconsistent Analyte/Internal Standard Response Ratio

Potential Cause	Troubleshooting Steps
Differential Matrix Effects	This can occur if the analyte and internal standard do not co-elute perfectly, leading them to experience different degrees of ion suppression or enhancement.[5] Adjust chromatographic conditions (e.g., gradient, mobile phase composition) to achieve better co-elution.
Non-Linear Detector Response	If the concentration of the internal standard is too high, it may saturate the detector. Prepare samples with a lower concentration of 1-Bromoundecane-d3 and re-inject.
Carryover	If you observe a signal for the internal standard in blank injections, it may be due to carryover from a previous injection. Implement a robust needle wash protocol and consider injecting additional blank samples between high-concentration samples.

Problem: Inaccurate or Biased Quantification Results

Potential Cause	Troubleshooting Steps
Presence of Unlabeled Analyte in the Internal Standard	Analyze the 1-Bromoundecane-d3 solution by itself to check for the presence of the non-deuterated analyte. If significant, obtain a higher purity standard.
Incorrect Internal Standard Concentration Added	Verify pipettes and other liquid handling equipment for accuracy. Ensure the internal standard is added consistently to all samples, standards, and QCs.
Different Extraction Recoveries	While unlikely for a co-eluting SIL-IS, significant differences in extraction recovery can lead to biased results. Optimize the sample extraction procedure to ensure consistent recovery for both the analyte and 1-Bromoundecane-d3.

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

• Stock Solution (1 mg/mL): Accurately weigh a suitable amount of 1-Bromoundecane-d3 and dissolve it in a high-purity solvent such as methanol or acetonitrile to achieve a final concentration of 1 mg/mL.

• Working Solution (e.g., 100 ng/mL): Prepare a working solution by serially diluting the stock solution with the initial mobile phase or a solvent compatible with your sample matrix. The final concentration of the working solution should be optimized based on your specific assay requirements.

Protocol 2: Sample Preparation (Protein Precipitation)

This protocol is a general example and should be optimized for your specific matrix.

• To 100 µL of the sample (calibrator, QC, or unknown), add 10 µL of the 1-Bromoundecane-d3 working solution.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.[1]

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Transfer the reconstituted sample to an autosampler vial for LC-MS analysis.[1]

Quantitative Data Summary

The following tables provide hypothetical data to illustrate the expected performance when using 1-Bromoundecane-d3 as an internal standard. Actual results may vary depending on the specific experimental conditions.

Table 1: Linearity of Calibration Curve

Analyte Concentration (ng/mL)	1-Bromoundecane-d3 Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	50	1,520	75,500	0.020
5	50	7,650	76,100	0.101
10	50	15,300	75,800	0.202
50	50	75,900	75,200	1.009
100	50	152,500	76,000	2.007
500	50	760,100	75,400	10.081

Table 2: Accuracy and Precision of Quality Control Samples

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%RSD)
Low	5	4.9	98.0	4.5
Medium	50	51.2	102.4	3.2
High	400	395.6	98.9	2.8

Visualizations

Caption: A typical experimental workflow for quantitative analysis using an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. gmi-inc.com [gmi-inc.com]
• 4. gentechscientific.com [gentechscientific.com]
• 5. agilent.com [agilent.com]

Technical Support Center: Addressing Ion Suppression with 1-Bromoundecane-d3

This technical support center is designed for researchers, scientists, and drug development professionals who are utilizing 1-Bromoundecane-d3 as an internal standard or analyte in mass spectrometry-based assays and are encountering issues with ion suppression.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern when using 1-Bromoundecane-d3?

A1: Ion suppression is a phenomenon observed in mass spectrometry where the ionization efficiency of a target analyte is diminished by the presence of co-eluting compounds from the sample matrix.[1] This results in a decreased signal intensity, which can lead to inaccurate quantification, reduced sensitivity, and poor reproducibility of your results.[2] When using 1-Bromoundecane-d3, ion suppression can lead to an underestimation of the analyte it is intended to quantify.

Q2: I'm using a deuterated internal standard, 1-Bromoundecane-d3. Shouldn't this automatically correct for ion suppression?

A2: Ideally, a deuterated internal standard like 1-Bromoundecane-d3 should co-elute with its non-deuterated counterpart and experience the same degree of ion suppression.[2] The ratio of the analyte signal to the internal standard signal should then remain constant, enabling accurate quantification.[2] However, complete correction is not always guaranteed. Deuteration can sometimes cause a slight shift in chromatographic retention time.[3] If this shift places 1-Bromoundecane-d3 in a region of the chromatogram with different matrix effects than the analyte, the correction will be inaccurate.[3]

Q3: What are the likely causes of ion suppression in my analysis involving 1-Bromoundecane-d3?

A3: Given the long alkyl chain of 1-Bromoundecane-d3, it is relatively non-polar. In reversed-phase chromatography, it will elute in the high organic portion of the gradient. Common causes of ion suppression in this region include:

• Endogenous Matrix Components: Lipids and other non-polar molecules from biological samples (e.g., plasma, tissue homogenates) can co-elute and cause suppression.[1]

• Exogenous Contaminants: Plasticizers or polymers leached from sample collection tubes or well plates can be a source of interference.

• Mobile Phase Additives: While less common in high organic mobile phases, certain additives could potentially contribute to suppression.[4]

• High Analyte Concentration: At high concentrations, the analyte or the internal standard itself can cause self-suppression.[4]

Troubleshooting Guide

If you suspect ion suppression is affecting your results with 1-Bromoundecane-d3, follow this systematic troubleshooting guide.

Step 1: Confirm Co-elution of Analyte and 1-Bromoundecane-d3

Objective: To ensure that your analyte and 1-Bromoundecane-d3 have identical retention times under your chromatographic conditions.

Experimental Protocol:

• Prepare three separate solutions:

  • Analyte of interest in a neat solution.

  • 1-Bromoundecane-d3 in a neat solution.

  • A mixture of the analyte and 1-Bromoundecane-d3 in a neat solution.

• Inject each solution into your LC-MS system using your established method.

• Overlay the chromatograms for the analyte and 1-Bromoundecane-d3 from the mixed solution injection.

• Expected Outcome: The peak apexes for both compounds should align perfectly. A significant difference in retention time can lead to differential ion suppression.

Step 2: Assess Ion Suppression Using Post-Column Infusion

Objective: To identify regions in your chromatogram where ion suppression is occurring.

Experimental Protocol:

• Prepare a solution of your analyte (or a compound with a similar mass and ionization characteristics to 1-Bromoundecane-d3) at a concentration that provides a stable signal.

• Set up your LC-MS system as shown in the diagram below.

• Infuse the prepared solution at a constant flow rate into the MS source post-column.

• Inject a blank matrix sample (e.g., extracted plasma without the analyte or internal standard).

• Monitor the signal of the infused compound. A dip in the signal indicates a region of ion suppression.

Caption: Post-column infusion experimental setup.

Step 3: Mitigation Strategies

Based on the findings from the previous steps, implement one or more of the following strategies to reduce ion suppression.

Strategy 1: Chromatographic Optimization

• Modify the Gradient: Adjust the mobile phase gradient to separate the analyte and 1-Bromoundecane-d3 from the regions of ion suppression. A shallower gradient can improve resolution.

• Change the Stationary Phase: Consider a column with a different chemistry (e.g., C18, C30, Phenyl-Hexyl) to alter the elution profile of interfering matrix components.

Strategy 2: Enhance Sample Preparation

• Solid-Phase Extraction (SPE): This is a highly effective method for removing interfering matrix components like phospholipids and salts.

• Liquid-Liquid Extraction (LLE): LLE can be optimized to selectively extract your analyte and 1-Bromoundecane-d3, leaving behind many interfering substances.

Strategy 3: Dilute the Sample

• If the concentration of your analyte is sufficiently high, diluting the sample can reduce the concentration of matrix components to a level where they no longer cause significant ion suppression.[5]

Quantitative Data Summary

The following table provides a hypothetical summary of results from experiments aimed at mitigating ion suppression for an analyte using 1-Bromoundecane-d3 as an internal standard in human plasma.

Sample Preparation Method	Chromatographic Method	Analyte Signal Intensity (Arbitrary Units)	1-Bromoundecane-d3 Signal Intensity (Arbitrary Units)	Analyte/IS Ratio	% Ion Suppression
Protein Precipitation	Isocratic	50,000	60,000	0.83	75%
Protein Precipitation	Gradient	80,000	95,000	0.84	60%
Liquid-Liquid Extraction	Gradient	150,000	160,000	0.94	25%
Solid-Phase Extraction	Gradient	190,000	195,000	0.97	5%

Note: This data is for illustrative purposes. Actual results will vary based on the specific analyte, matrix, and experimental conditions.

Logical Workflow for Troubleshooting Ion Suppression

The following diagram outlines the decision-making process for addressing ion suppression when using 1-Bromoundecane-d3.

Caption: Troubleshooting workflow for ion suppression.

References

• 1. Ion suppression in mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. myadlm.org [myadlm.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

improving recovery of 1-Bromoundecane-d3 during sample extraction

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address challenges with the recovery of 1-Bromoundecane-d3 during sample extraction. It is designed for researchers, scientists, and drug development professionals seeking to optimize their analytical methods.

Frequently Asked Questions (FAQs)

Q1: What is 1-Bromoundecane-d3 and why is it used in my experiments?

1-Bromoundecane-d3 is the deuterated form of 1-Bromoundecane, a long-chain primary alkyl halide.[1][2] Its key chemical characteristic is its nonpolar nature, making it insoluble in water but soluble in many organic solvents.[2] In analytical chemistry, particularly in methods involving mass spectrometry, its deuterated form (containing deuterium, a stable isotope of hydrogen) makes it an ideal internal standard. Stable isotope-labeled internal standards are crucial because they behave almost identically to the analyte of interest during sample preparation and analysis but are distinguishable by their mass.[3] This allows for the accurate quantification of the target analyte by correcting for variations in extraction recovery and instrument response.[3][4]

Q2: What are the most common causes of poor or inconsistent 1-Bromoundecane-d3 recovery?

Low recovery of an internal standard like 1-Bromoundecane-d3 can stem from several factors throughout the analytical process. These can be broadly categorized as:

• Extraction Inefficiency: The chosen solvent or method may not be optimal for partitioning the nonpolar 1-Bromoundecane-d3 from the sample matrix.[5]

• Analyte Loss: Due to its moderate volatility, the compound can be lost during solvent evaporation steps if not carefully controlled.[6] Adsorption to labware surfaces (e.g., glass or plastic) can also be a source of loss.[7]

• Matrix Effects: Components within the sample matrix (e.g., lipids, salts) can interfere with the extraction process or suppress the instrument's signal, leading to apparent low recovery.[5][6]

• Analyte Degradation: While generally stable, prolonged exposure to harsh pH conditions or high temperatures could potentially degrade the compound.[7][8]

Q3: What is considered an acceptable recovery rate for an internal standard?

For most bioanalytical methods, a recovery rate between 70-120% is generally considered acceptable. However, the most critical factor is the consistency and reproducibility of the recovery across all samples, calibrators, and quality controls in a batch.[8] High variability in recovery is often a more significant issue than a consistently moderate recovery, as inconsistent recovery can lead to unreliable quantification.[4]

Troubleshooting Guide: Liquid-Liquid Extraction (LLE)

Q1: My 1-Bromoundecane-d3 recovery is consistently low when using Liquid-Liquid Extraction (LLE). What are the first parameters I should investigate?

When troubleshooting low LLE recovery for a nonpolar compound like 1-Bromoundecane-d3, focus on the fundamental principles of partitioning. The primary areas to investigate are:

• Extraction Solvent Choice: The solvent may not be sufficiently nonpolar to efficiently extract the analyte.

• Solvent-to-Sample Ratio: The volume of the extraction solvent may be too low to ensure complete partitioning. A generic optimum ratio to start with is 7:1 (organic solvent to aqueous sample).[9][10]

• Mixing/Agitation: Inadequate mixing can lead to incomplete extraction. Ensure vigorous and consistent shaking to maximize the surface area between the two liquid phases.

• Phase Separation: Incomplete separation of the aqueous and organic layers or the formation of emulsions can trap the analyte and lead to its loss.[7]

Q2: How do I select an appropriate extraction solvent for 1-Bromoundecane-d3?

The principle of "like dissolves like" is paramount. Since 1-Bromoundecane-d3 is a nonpolar alkyl halide, you should use a nonpolar, water-immiscible organic solvent.[11] The choice of solvent is critical for achieving a high partition coefficient (K), which favors the movement of the analyte into the organic phase.[9]

Solvent	Polarity	Boiling Point (°C)	Key Considerations
Hexane	Nonpolar	69	High volatility is good for easy evaporation but can lead to analyte loss if not controlled.[12]
Heptane	Nonpolar	98	Less volatile than hexane, offering better control during evaporation.
Ethyl Acetate	Moderately Polar	77	Can be effective but may co-extract more interferences from the matrix.
Toluene	Nonpolar	111	Effective for aromatic and nonpolar compounds, but has a higher boiling point and greater toxicity.[12]
Nitroethane	Polar	114	Has been shown to be effective for extracting long-chain alkyl monohalides from alkanes.[13]

Q3: How can I improve recovery without changing my current solvent system?

If you are confident in your solvent choice, several techniques can enhance extraction efficiency:

• Multiple Extractions: Performing two or three extractions with smaller volumes of solvent is more effective than a single extraction with a large volume.[14]

• Increase Solvent-to-Aqueous Ratio: Increasing the volume of the organic solvent can help drive the equilibrium and improve partitioning.[10]

• "Salting Out" Effect: Adding a neutral salt (e.g., sodium chloride, sodium sulfate) to the aqueous sample increases its ionic strength.[9] This decreases the solubility of nonpolar compounds like 1-Bromoundecane-d3 in the aqueous phase, promoting its transfer into the organic solvent.[9][10]

• pH Adjustment: For a neutral compound like 1-Bromoundecane-d3, pH has a minimal direct effect on its partitioning.[7] However, adjusting the sample pH can help minimize the co-extraction of acidic or basic interferences.

Troubleshooting Guide: Solid-Phase Extraction (SPE)

Q1: I am experiencing poor recovery with my SPE method. What are the key steps to optimize?

Solid-Phase Extraction (SPE) is a multi-step process, and a failure at any stage can lead to poor recovery. The key steps to review are:

• Sorbent Selection: Using the correct stationary phase chemistry is critical.

• Sample Pre-treatment: The sample must be in a suitable solvent and pH to ensure analyte retention.[15]

• Column Conditioning and Equilibration: These steps are essential to activate the sorbent and ensure reproducible retention.[16]

• Sample Loading: The flow rate must be slow enough to allow for proper interaction between the analyte and the sorbent.[17]

• Washing: The wash solvent should be strong enough to remove interferences but weak enough to leave the analyte on the column.[5]

• Elution: The elution solvent must be strong enough to fully desorb the analyte from the sorbent.[5]

Q2: What type of SPE cartridge should I use for 1-Bromoundecane-d3?

For a nonpolar analyte like 1-Bromoundecane-d3 being extracted from a polar (aqueous) matrix, a nonpolar or reversed-phase sorbent is the appropriate choice.[18] The retention mechanism is based on van der Waals forces between the analyte's long alkyl chain and the stationary phase.[18]

• Common Choices: C18 (octadecyl) or C8 (octyl) bonded silica are excellent first choices.

• Principle: The nonpolar analyte is retained on the nonpolar sorbent while the polar matrix passes through.

Q3: My analyte is not being retained on the SPE cartridge during sample loading. What could be the cause?

Failure to retain the analyte is a common issue and usually points to one of the following:

• Improper Conditioning/Equilibration: The sorbent was not properly wetted. Nonpolar sorbents typically require conditioning with a water-miscible organic solvent (e.g., methanol) followed by equilibration with water or a buffer similar to the sample matrix.[16]

• Sample Solvent is Too Strong: If the sample is dissolved in a solvent with a high percentage of organic content, the analyte will have a low affinity for the sorbent and will pass through without being retained. Dilute the sample with water or a weak buffer if possible.[15]

• High Flow Rate: Loading the sample too quickly does not allow sufficient time for the analyte to partition onto the sorbent. A flow rate of 1-2 mL/min is a good starting point for many cartridges.[17]

• Sample Overload: The mass of the analyte (or co-extracted material) exceeds the binding capacity of the SPE cartridge. Consider using a cartridge with a larger sorbent bed.[17]

Q4: My analyte is retained on the cartridge, but I get low recovery after the elution step. What is the problem?

This indicates that the elution solvent is not strong enough to disrupt the interaction between 1-Bromoundecane-d3 and the nonpolar sorbent. To elute a nonpolar analyte from a nonpolar sorbent, you need a nonpolar solvent.

• Increase Elution Solvent Strength: If you are using a mixture like methanol/water, increase the proportion of methanol.

• Change Elution Solvent: Switch to a stronger, less polar solvent such as acetonitrile, isopropanol, or hexane to effectively elute the analyte.[18]

Experimental Protocols

Protocol 1: General Liquid-Liquid Extraction (LLE) Protocol

• Sample Preparation: To 1 mL of aqueous sample in a glass vial, add a precise volume of 1-Bromoundecane-d3 internal standard solution.

• Solvent Addition: Add 5-7 mL of a nonpolar extraction solvent (e.g., hexane or heptane).

• (Optional) Salting Out: Add ~0.2 g of sodium chloride to the aqueous sample and vortex to dissolve.

• Extraction: Cap the vial tightly and vortex vigorously for 2-5 minutes. Alternatively, use a flatbed shaker.

• Phase Separation: Centrifuge the sample at 2000-3000 x g for 5-10 minutes to achieve a clean separation between the aqueous (bottom) and organic (top) layers.

• Collection: Carefully transfer the top organic layer to a clean tube using a glass Pasteur pipette.

• Re-extraction (Optional but Recommended): Repeat steps 2-6 with a fresh aliquot of extraction solvent and combine the organic layers to maximize recovery.

• Evaporation: Evaporate the solvent under a gentle stream of nitrogen. Avoid complete dryness to prevent loss of the analyte.[19]

• Reconstitution: Reconstitute the residue in a suitable solvent for your analytical instrument (e.g., mobile phase for LC-MS).

Protocol 2: General Solid-Phase Extraction (SPE) Protocol (Reversed-Phase)

• Sorbent Selection: Choose a C18 SPE cartridge with an appropriate sorbent mass for your sample volume.

• Conditioning: Pass 1-2 column volumes of a strong organic solvent (e.g., methanol or acetonitrile) through the cartridge to wet the sorbent. Do not let the sorbent go dry.

• Equilibration: Pass 1-2 column volumes of deionized water or a buffer matching your sample's pH through the cartridge. Do not let the sorbent go dry.

• Sample Loading: Load the pre-treated sample onto the cartridge at a slow, consistent flow rate (e.g., 1-2 mL/min).

• Washing: Pass 1-2 column volumes of a weak solvent (e.g., water or a low percentage of methanol in water) to wash away polar interferences.

• (Optional) Drying: Dry the sorbent bed by applying a vacuum for 2-5 minutes to remove residual water, which can interfere with the elution of the nonpolar analyte.

• Elution: Elute the 1-Bromoundecane-d3 with 1-2 column volumes of a strong, nonpolar solvent (e.g., acetonitrile, isopropanol, or hexane) into a collection tube. Using two smaller aliquots for elution is often more effective than one large one.[15]

• Post-Elution: Evaporate and reconstitute the eluate as described in the LLE protocol.

Protocol 3: Post-Extraction Spike Analysis to Diagnose Issues

This experiment helps determine if low recovery is due to extraction inefficiency or matrix effects (signal suppression/enhancement).[5]

• Prepare Three Sample Sets:

  • Set A (Standard in Solvent): Prepare a solution of 1-Bromoundecane-d3 in a clean solvent at the final analysis concentration.

  • Set B (Pre-Extraction Spike): Spike a blank matrix sample with the internal standard before the extraction process. Process as usual.

  • Set C (Post-Extraction Spike): Extract a blank matrix sample first. Then, spike the resulting clean extract with the internal standard after the extraction process.

• Analyze and Calculate: Analyze all three sets and compare the instrument response (peak area) for the internal standard.

  • Extraction Recovery (%) = (Peak Area of Set B / Peak Area of Set C) * 100

  • Matrix Effect (%) = (Peak Area of Set C / Peak Area of Set A) * 100

• Interpretation:

  • If Extraction Recovery is low, your extraction protocol (LLE or SPE) is inefficient and needs optimization.

  • If Matrix Effect is significantly less than 100%, you are experiencing signal suppression. If it is significantly greater than 100%, you have signal enhancement. This indicates a need for better sample cleanup.

Visualizations

Caption: A decision tree for troubleshooting low recovery of 1-Bromoundecane-d3.

Caption: Workflow for optimizing a Solid-Phase Extraction (SPE) method.

References

• 1. 1-ブロモウンデカン 98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. nbinno.com [nbinno.com]
• 3. Optimizing Laboratory-Developed LC-MS/MS Tests: Proper Use of Internal Standards - Insights from Two Troubleshooting Case Studies [labroots.com]
• 4. myadlm.org [myadlm.org]
• 5. benchchem.com [benchchem.com]
• 6. welchlab.com [welchlab.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. elementlabsolutions.com [elementlabsolutions.com]
• 11. Sample Preparation – HPLC – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 12. organomation.com [organomation.com]
• 13. US3553275A - Solvent extraction process for extracting long chain alkyl monohalides from long chain alkanes - Google Patents [patents.google.com]
• 14. Reddit - The heart of the internet [reddit.com]
• 15. Solid Phase Extraction Guide | Thermo Fisher Scientific - SG [thermofisher.com]
• 16. data.biotage.co.jp [data.biotage.co.jp]
• 17. benchchem.com [benchchem.com]
• 18. chromatographyonline.com [chromatographyonline.com]
• 19. biotage.com [biotage.com]

Technical Support Center: Isotopic Exchange in 1-Bromoundecane-d3

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 1-Bromoundecane-d3. It addresses the potential for isotopic exchange and offers protocols to assess the stability of the deuterium label.

Frequently Asked Questions (FAQs)

Q1: What is the potential for isotopic exchange in 1-Bromoundecane-d3?

A1: The potential for hydrogen-deuterium (H/D) exchange in 1-Bromoundecane-d3 depends on the position of the deuterium atoms and the experimental conditions. C-D bonds are generally more stable than C-H bonds due to the kinetic isotope effect.[1] However, exchange can be catalyzed by acids, bases, or metals.[2][3][4] Protons on carbons adjacent to the bromine (α-protons) may be more susceptible to exchange under certain conditions, such as in the presence of a strong base, which could promote elimination reactions.

Q2: Under what conditions is isotopic exchange most likely to occur?

A2: Isotopic exchange is most likely to be observed under the following conditions:

• High Temperatures: Elevated temperatures can provide the activation energy needed to overcome the C-D bond strength.[5]

• Strongly Acidic or Basic Conditions: Acid or base catalysis can facilitate the exchange process.[2][4][6]

• Presence of Metal Catalysts: Certain transition metals, like platinum or palladium, can catalyze H/D exchange.[2][7]

• Presence of Protic Solvents: Solvents with exchangeable protons (e.g., water, methanol) can serve as a source of hydrogen to replace deuterium.[8]

Q3: How can I detect if isotopic exchange has occurred in my sample of 1-Bromoundecane-d3?

A3: The primary methods for detecting and quantifying isotopic exchange are:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to detect the appearance of proton signals at positions that were previously deuterated.[2][8][9][10][11] ²H NMR can show a decrease in the deuterium signal.

• Mass Spectrometry (MS): Mass spectrometry, particularly when coupled with gas chromatography (GC-MS), can reveal changes in the isotopic distribution of the molecule.[12] A decrease in the mass corresponding to the d3 isotopologue and an increase in the d2, d1, or d0 isotopologues would indicate exchange.

Q4: How should I store 1-Bromoundecane-d3 to minimize the risk of isotopic exchange?

A4: To ensure the isotopic and chemical integrity of your 1-Bromoundecane-d3, proper storage is crucial. Best practices include:

• Low Temperature: Store at the manufacturer's recommended temperature, typically 2-8°C or frozen for long-term storage.[5]

• Protection from Light: Use an amber vial or other light-protecting container to prevent photo-catalyzed degradation.[1][5]

• Inert Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to protect against moisture and oxygen.[1]

• Tightly Sealed Container: Ensure the container is well-sealed to prevent the ingress of atmospheric moisture, which can be a source of protons.[1][5]

Troubleshooting Guides

Issue 1: Unexpected Loss of Deuterium Label in Post-Reaction Analysis

Possible Cause	Troubleshooting Step	Rationale
Reaction conditions are too harsh (high temperature, strong acid/base).	1. Lower the reaction temperature. 2. Use a milder base or acid, or a non-protic base if applicable. 3. Reduce the reaction time.	Harsh conditions can provide sufficient energy to break the C-D bond, leading to exchange with protons from the solvent or other reagents.
Use of a protic solvent.	Switch to an aprotic solvent (e.g., THF, dioxane, toluene).	Protic solvents can act as a proton source for back-exchange.[8]
Presence of a metal catalyst that facilitates H/D exchange.	If a metal catalyst is necessary for the reaction, consider if a different, non-exchanging catalyst could be used. Otherwise, minimize reaction time and temperature.	Some metals are known to catalyze H/D exchange.[2][7]
Work-up procedure introduces protons.	Use deuterated solvents (e.g., D₂O, MeOD) for the work-up if possible and necessary. Minimize exposure to aqueous acidic or basic solutions.	The work-up is a common step where isotopic integrity can be compromised.

Issue 2: Inconsistent Isotopic Purity Between Batches

Possible Cause	Troubleshooting Step	Rationale
Improper storage of one or more batches.	1. Review storage conditions for all batches. 2. Ensure all batches are stored under the same recommended conditions (low temperature, protected from light and moisture).[1][5]	Inconsistent storage can lead to varying rates of degradation and isotopic exchange.
Contamination of a batch with a substance that catalyzes exchange.	Analyze the batches by GC-MS to identify any potential contaminants.	Contaminants could be acidic or basic in nature, or residual metal from synthesis.
Variability in the manufacturing process.	Contact the supplier for information on batch-to-batch variability and request a certificate of analysis for each batch.	The isotopic purity may vary slightly from one synthesis to the next.

Experimental Protocols

Protocol 1: Assessment of Isotopic Stability by ¹H NMR Spectroscopy

Objective: To monitor for the appearance of proton signals at deuterated positions.

Methodology:

• Sample Preparation: Prepare a solution of 1-Bromoundecane-d3 in a deuterated, aprotic solvent (e.g., CDCl₃, THF-d8) at a known concentration.

• Initial Spectrum: Acquire a baseline ¹H NMR spectrum. Integrate all relevant signals.

• Stress Conditions: Subject the solution to the experimental conditions of concern (e.g., add a small amount of acid, base, or protic solvent; heat the sample).

• Time-Point Analysis: Acquire ¹H NMR spectra at various time points (e.g., 1, 4, 8, 24 hours).

• Data Analysis: Compare the spectra over time. The emergence of new signals in the region where deuterium is expected, or a change in the integration of existing signals, indicates isotopic exchange.

Protocol 2: Quantification of Isotopic Exchange by GC-MS

Objective: To determine the change in the isotopic distribution of 1-Bromoundecane-d3.

Methodology:

• Sample Preparation: Prepare a solution of 1-Bromoundecane-d3 in a suitable volatile solvent.

• Initial Analysis: Inject an aliquot into the GC-MS and acquire the mass spectrum of the peak corresponding to 1-Bromoundecane. Record the relative abundances of the molecular ions for the d3, d2, d1, and d0 species.

• Incubation: Incubate the remaining solution under the experimental conditions being tested.

• Time-Point Analysis: At regular intervals, take an aliquot, quench the reaction if necessary (e.g., by neutralization), and analyze by GC-MS.

• Data Analysis: Plot the relative abundance of each isotopologue over time. A decrease in the d3 species and an increase in the lower mass isotopologues will quantify the extent of isotopic exchange.

Data Presentation

Table 1: Hypothetical Isotopic Distribution of 1-Bromoundecane-d3 After Incubation with a Protic Solvent at 50°C

Time (hours)	Relative Abundance d3 (%)	Relative Abundance d2 (%)	Relative Abundance d1 (%)	Relative Abundance d0 (%)
0	99.5	0.4	0.1	0.0
4	95.2	4.1	0.6	0.1
8	90.8	8.0	1.0	0.2
24	78.1	18.5	2.8	0.6

Table 2: Effect of pH on Isotopic Stability of a Deuterated Alkane at 25°C over 48 hours (Illustrative)

Condition	% Deuterium Retention
pH 3	98%
pH 7	>99%
pH 12	92%

Visualizations

Caption: Troubleshooting workflow for unexpected loss of deuterium.

References

• 1. benchchem.com [benchchem.com]
• 2. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 3. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. osti.gov [osti.gov]
• 8. Exchangeable Protons and Deuterium Exchange | OpenOChem Learn [learn.openochem.org]
• 9. Using NMR-detected hydrogen-deuterium exchange to quantify protein stability in cosolutes, under crowded conditions in vitro and in cells – Department of Chemistry [chem.unc.edu]
• 10. Hydrogen-Deuterium Exchange Strategy for Delineation of Contact Sites in Protein Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. studymind.co.uk [studymind.co.uk]
• 12. Hydrogen/deuterium exchange in mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Chromatography of 1-Bromoundecane-d3

Welcome to the technical support center for the chromatographic analysis of 1-Bromoundecane-d3. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on method development, troubleshooting, and answers to frequently asked questions.

Troubleshooting Guides

This section provides solutions to common problems encountered during the chromatographic analysis of 1-Bromoundecane-d3.

Gas Chromatography (GC) Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Peak Tailing	1. Active sites in the injector or column: The analyte may interact with silanol groups in the liner or on the column. 2. Improper column installation: A poor cut of the column can cause peak distortion. 3. Column contamination: Accumulation of non-volatile residues at the head of the column.	1. Use a deactivated inlet liner. If the problem persists, trim 10-20 cm from the front of the column. 2. Re-cut the column to ensure a clean, square cut. 3. Bake out the column at a high temperature (within the column's limits). If this fails, the column may need to be replaced.
Shifting Retention Times	1. Leaks in the system: A leak in the injector, particularly the septum, can cause fluctuations in flow rate. 2. Inconsistent oven temperature: Poor temperature control will lead to variable retention. 3. Carrier gas flow rate changes: A faulty flow controller or a nearly empty gas cylinder can cause pressure drops.[1]	1. Perform a leak check of the system, paying close attention to the septum and column fittings. 2. Verify the oven temperature program is stable. 3. Check the carrier gas supply and the flow controller settings.
Reduced Peak Size/Sensitivity	1. Syringe issue: A partially plugged or leaking syringe will deliver an inconsistent sample volume. 2. Injector leak: A leak can cause sample loss. 3. Incorrect split ratio: If the split ratio is too high, only a small fraction of the sample reaches the column.	1. Clean or replace the syringe. 2. Check for leaks in the injector. 3. Lower the split ratio to allow more sample onto the column.
Ghost Peaks	1. Contaminated syringe or injector: Residue from previous injections can elute in subsequent runs. 2. Carryover from the sample: High concentration samples can leave residue in the system. 3. Impure carrier gas: Contaminants in the carrier gas can appear as peaks.	1. Clean the syringe and the injector port. 2. Run a blank solvent injection to flush the system. 3. Ensure high-purity carrier gas and check gas traps.

High-Performance Liquid Chromatography (HPLC) Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Broad or Split Peaks	1. Column overload: Injecting too much sample can lead to peak distortion. 2. Partially blocked column frit: Particulates from the sample or mobile phase can clog the inlet frit. 3. Mobile phase incompatibility with the sample solvent: If the sample is dissolved in a much stronger solvent than the mobile phase, peak distortion can occur.	1. Reduce the injection volume or dilute the sample. 2. Reverse flush the column (if recommended by the manufacturer) or replace the column. 3. Dissolve the sample in the mobile phase or a weaker solvent.
Fluctuating Retention Times	1. Inconsistent mobile phase composition: Improperly mixed mobile phase or pump malfunction. 2. Temperature fluctuations: Changes in column temperature will affect retention. 3. Column degradation: The stationary phase can degrade over time, especially with aggressive mobile phases.	1. Ensure the mobile phase is thoroughly mixed and degassed. Check pump performance. 2. Use a column oven to maintain a constant temperature. 3. Replace the column if it is old or has been subjected to harsh conditions.
High Backpressure	1. Blocked column or guard column: Particulate matter can accumulate on the frits. 2. Precipitation in the mobile phase: Buffer salts can precipitate if the organic solvent concentration is too high. 3. Blockage in the system: Tubing or fittings may be clogged.	1. Replace the guard column. If pressure is still high, the analytical column may be blocked. 2. Ensure buffer solubility in the mobile phase. Filter the mobile phase. 3. Systematically check components from the pump to the detector to locate the blockage.
Poor Resolution	1. Inappropriate mobile phase strength: The organic solvent concentration may be too high, causing rapid elution. 2. Unsuitable stationary phase: The column chemistry may not be optimal for the separation. 3. Gradient profile is too steep: In gradient elution, a rapid change in mobile phase composition may not allow for adequate separation.	1. Decrease the percentage of the organic solvent in the mobile phase to increase retention and improve separation. 2. Consider a different stationary phase (e.g., a longer alkyl chain like C18 for better retention of hydrophobic compounds). 3. Optimize the gradient to have a shallower slope in the region where the analytes elute.

Frequently Asked Questions (FAQs)

Q1: What is the most suitable chromatographic technique for 1-Bromoundecane-d3 analysis?

A: Both Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) can be used. GC is generally preferred for volatile and thermally stable compounds like 1-Bromoundecane. It often provides higher resolution and speed. Reversed-phase HPLC is a viable alternative, particularly when GC is not available or if the analyte is part of a more complex mixture with non-volatile components.

Q2: How does the deuterium labeling in 1-Bromoundecane-d3 affect its chromatographic behavior?

A: The deuterium labeling has a minimal effect on the chromatographic retention time compared to its non-labeled counterpart. However, it is crucial for mass spectrometry (MS) detection, where the mass difference allows it to be used as an internal standard for accurate quantification.

Q3: In reversed-phase HPLC, how does the mobile phase composition affect the retention of 1-Bromoundecane-d3?

A: 1-Bromoundecane-d3 is a nonpolar compound. In reversed-phase HPLC, a more polar mobile phase (higher water content) will lead to longer retention times, while a less polar mobile phase (higher organic solvent content, such as acetonitrile or methanol) will result in shorter retention times.

Q4: Why is it important to use a deactivated inlet liner in the GC analysis of halogenated compounds?

A: Halogenated compounds can be sensitive to active sites (exposed silanol groups) in the GC inlet. These active sites can cause peak tailing and loss of signal. A deactivated liner has these sites masked, leading to more symmetrical peaks and better quantitative accuracy.

Q5: Can I use a gradient elution in HPLC for 1-Bromoundecane-d3?

A: Yes, a gradient elution can be very effective, especially for complex samples. You can start with a higher percentage of the aqueous phase to retain the 1-Bromoundecane-d3 on the column and then increase the organic solvent percentage to elute it. This can help in achieving a sharper peak and better separation from other components.

Data Presentation

Table 1: Illustrative Impact of Mobile Phase Composition on Retention Time of a Homologous Series of 1-Bromoalkanes in Reversed-Phase HPLC

The following data is representative and illustrates the expected trend. Actual retention times will vary based on the specific HPLC system, column, and other experimental conditions.

Compound	Mobile Phase (Acetonitrile:Water)	Retention Time (minutes)
1-Bromooctane	80:20	5.2
70:30	8.9
60:40	15.4
1-Bromononane	80:20	6.8
70:30	11.5
60:40	19.8
1-Bromoundecane	80:20	11.2
70:30	18.9
60:40	32.6
1-Bromododecane	80:20	14.5
70:30	24.5
60:40	42.1

As shown in the table, for this class of nonpolar compounds, decreasing the amount of organic solvent (acetonitrile) in the mobile phase leads to a significant increase in retention time.

Experimental Protocols

Gas Chromatography (GC) Method

This protocol is based on established methods for the analysis of halogenated alkanes.

• Instrumentation: Gas chromatograph with a mass spectrometer (MS) detector.

• Column: Zebron ZB-5 fused silica capillary column (30 m x 0.25 mm i.d. x 0.25 µm film thickness) or equivalent 5% phenyl-methylpolysiloxane column.[2]

• Carrier Gas: Helium at a constant flow rate of 1.58 mL/min.[2]

• Injector:

  • Mode: Split (split ratio 1:100).[2]

  • Temperature: 360°C.[2]

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 3 minutes.[2]

  • Ramp: 10°C/min to 280°C.[2]

  • Hold: 9 minutes at 280°C.[2]

• MS Detector:

  • Ion Source Temperature: 200°C.[2]

  • Interface Temperature: 200°C.[2]

  • Electron Energy: 70 eV.[2]

  • Scan Range: m/z 25–360.[2]

• Injection Volume: 1 µL.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) Method

This is a general-purpose method suitable for the analysis of hydrophobic compounds like 1-Bromoundecane-d3.

• Instrumentation: HPLC system with a UV or MS detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase:

  • A: Water

  • B: Acetonitrile

• Elution Mode: Isocratic or Gradient.

  • Isocratic Example: 85% Acetonitrile / 15% Water.

  • Gradient Example: Start with 70% Acetonitrile, increase to 95% Acetonitrile over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detector:

  • UV: 210 nm (as 1-Bromoundecane has no strong chromophore, UV detection will have low sensitivity).

  • MS: ESI in positive ion mode would be more sensitive and specific.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in acetonitrile or a mixture of acetonitrile and isopropanol.

Visualizations

Caption: A flowchart for troubleshooting common GC/HPLC issues.

Caption: Logic for mobile phase selection in RP-HPLC.

References

• 1. Propantheline Bromide HPLC Methods- AppNote [mtc-usa.com]
• 2. tandfonline.com [tandfonline.com]

resolving co-elution issues with 1-Bromoundecane-d3

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in resolving co-elution issues encountered during the chromatographic analysis of 1-Bromoundecane-d3.

Frequently Asked Questions (FAQs)

Q1: What is 1-Bromoundecane-d3 and what is its primary application?

A1: 1-Bromoundecane-d3 is a deuterated form of 1-Bromoundecane. The 'd3' indicates that three hydrogen atoms have been replaced by deuterium atoms. Its primary application is as an internal standard (IS) in quantitative analytical methods, such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS). It is chosen because it has nearly identical chemical and physical properties to its non-deuterated counterpart (the analyte), but its increased mass allows it to be distinguished by a mass spectrometer.

Q2: What is co-elution and why is it a problem when using 1-Bromoundecane-d3?

A2: Co-elution occurs when two or more compounds exit the chromatography column at the same time, resulting in overlapping peaks.[1] When using 1-Bromoundecane-d3 as an internal standard, it is ideally expected to co-elute perfectly with the non-deuterated 1-Bromoundecane analyte.[2] However, problems arise when the internal standard co-elutes with an unintended compound from the sample matrix, or when it separates slightly from the target analyte. This separation, known as the "isotope effect," can lead to inaccurate quantification because the analyte and the internal standard may be affected differently by matrix components, a phenomenon known as differential matrix effects.[3][4]

Q3: What causes the chromatographic separation of 1-Bromoundecane-d3 and its non-deuterated analog?

A3: The slight separation between a deuterated standard and its non-deuterated analog is due to the "deuterium isotope effect".[4] The bond between carbon and deuterium (C-D) is slightly stronger and shorter than the carbon-hydrogen (C-H) bond. This can lead to minor differences in the molecule's polarity and its interaction with the chromatographic stationary phase, often causing the deuterated compound to elute slightly earlier in reversed-phase chromatography.[5]

Q4: Can I use mass spectrometry to distinguish between co-eluting peaks without changing the chromatography?

A4: Yes, to an extent. If you have co-elution between 1-Bromoundecane-d3 and its non-deuterated analog, a mass spectrometer can easily distinguish them based on their different masses. However, if co-elution occurs with a different, unknown compound from the sample matrix, resolving them becomes more complex. High-resolution mass spectrometry (HRMS) can help differentiate compounds with very similar masses. Additionally, if the co-eluting compounds have unique fragment ions, they can be quantified using selected ion monitoring (SIM) or multiple reaction monitoring (MRM) techniques, provided there is a unique mass for each compound.[6] Advanced deconvolution algorithms in modern software can also mathematically separate overlapping signals based on their unique spectral characteristics.[3]

Troubleshooting Guide: Resolving Co-elution

This guide provides a systematic approach to diagnosing and resolving co-elution issues involving 1-Bromoundecane-d3.

Problem: The 1-Bromoundecane-d3 internal standard peak is not symmetrical (e.g., shows fronting, tailing, or a shoulder).

This often indicates co-elution with an interfering compound from the sample matrix or issues with the chromatographic system itself.

Troubleshooting Workflow for Peak Asymmetry

Caption: A logical workflow for troubleshooting asymmetric peaks.

Problem: The 1-Bromoundecane-d3 peak is separated from the 1-Bromoundecane analyte peak.

This is a classic example of the deuterium isotope effect and can compromise accurate quantification.

Parameter	Initial Method (Poor Resolution)	Optimized Method (Good Resolution)
Analyte	1-Bromoundecane	1-Bromoundecane
Internal Standard	1-Bromoundecane-d3	1-Bromoundecane-d3
Retention Time (Analyte)	12.52 min	15.88 min
Retention Time (IS)	12.48 min	15.87 min
Peak Width (Analyte)	0.15 min	0.10 min
Peak Width (IS)	0.15 min	0.10 min
Resolution (Rs)	0.27	1.55
This table presents hypothetical data illustrating the improvement in chromatographic resolution between an analyte and its deuterated internal standard after method optimization. A resolution value (Rs) greater than 1.5 is typically desired for baseline separation.

Troubleshooting Flow for Isotope Separation

Caption: Decision tree for resolving analyte/internal standard separation.

Experimental Protocols

Protocol 1: GC Method Optimization to Resolve Co-elution

This protocol provides a general approach for optimizing a Gas Chromatography (GC) method to separate 1-Bromoundecane from a co-eluting matrix interference. Halogenated compounds like 1-Bromoundecane are well-suited for GC analysis, often with an electron capture detector (ECD) or a mass spectrometer (MS).[7][8]

Objective: To achieve baseline resolution (Rs > 1.5) between 1-Bromoundecane and a co-eluting peak.

1. Initial Assessment:

• Column: Start with a mid-polarity column, such as a 6% cyanopropylphenyl/94% dimethylpolysiloxane phase (e.g., VF-624ms or DB-624).[9] These columns offer good selectivity for a range of compounds.

• Initial Run: Perform an injection using your current method and confirm co-elution by examining the mass spectra across the peak.

2. Method Modification Strategy:

• Step 2a: Optimize Oven Temperature Program: This is often the most effective first step.[6]

  • Reduce Ramp Rate: If the compounds elute during a temperature ramp, decrease the ramp rate (e.g., from 10°C/min to 5°C/min). This increases the interaction time with the stationary phase and can improve separation.

  • Add an Isothermal Hold: Introduce a 1-2 minute isothermal hold at a temperature 20-30°C below the elution temperature of the co-eluting pair.[6] This can often provide the slight difference in retention needed for separation.

• Step 2b: Adjust Carrier Gas Flow Rate:

  • Optimize Linear Velocity: Ensure the carrier gas (typically Helium for GC-MS) flow rate is set to its optimal linear velocity for your column's internal diameter. A flow rate that is too high or too low reduces column efficiency.[6] While it may seem counterintuitive, sometimes increasing the flow rate can lead to sharper, better-resolved peaks.[6]

• Step 2c: Change the Stationary Phase (If Necessary):

  • If the above steps fail, the co-eluting compounds may have very similar interactions with the current stationary phase.

  • Switching to a column with a different chemistry is the next logical step.[3] For example, if you are using a non-polar DB-5ms column, switching to a mid-polarity (like a DB-624) or a more polar wax-type column (like DB-WAX) will introduce different separation mechanisms (e.g., dipole-dipole interactions) that can resolve the co-elution.[9]

3. Validation:

• After each modification, inject a standard to assess the change in resolution.

• Once baseline separation is achieved, validate the method by analyzing a spiked sample matrix to ensure the resolution holds in the presence of other components.

References

• 1. youtube.com [youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. How to Resolve GC-MS Peak Overlap in High-Resolution Work [eureka.patsnap.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Methods to separate co-eluting peaks - Chromatography Forum [chromforum.org]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. davidsonanalytical.co.uk [davidsonanalytical.co.uk]
• 9. Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Ensuring Long-Term Stability of 1-Bromoundecane-d3 Stock Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on maintaining the integrity and stability of 1-Bromoundecane-d3 stock solutions. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 1-Bromoundecane-d3 stock solutions?

A1: To ensure the long-term stability of your 1-Bromoundecane-d3 stock solutions, it is crucial to adhere to proper storage protocols. Key recommendations include storing the solutions at low temperatures, protecting them from light, and using an inert atmosphere.[1][2] For short-term storage, refrigeration at 4°C is often sufficient, while -20°C is recommended for long-term preservation.[1] Using amber vials or storing vials in the dark will prevent photodegradation.[1][2] To prevent oxidation and reaction with atmospheric moisture, it is best to handle and store the solutions under an inert gas like nitrogen or argon.[1][3]

Q2: Which solvents are recommended for preparing 1-Bromoundecane-d3 stock solutions?

A2: The choice of solvent is critical for the stability of deuterated compounds. Aprotic organic solvents are generally preferred. Methanol is a commonly used solvent for creating stock solutions of deuterated standards.[1] However, it is important to use anhydrous solvents to minimize the risk of hydrolysis. 1-Bromoundecane is soluble in many organic solvents such as ethers and alcohols.[2] Acidic or basic solutions should be avoided as they can catalyze deuterium-hydrogen exchange or hydrolysis of the alkyl bromide.[1]

Q3: What are the primary degradation pathways for 1-Bromoundecane-d3?

A3: The two primary degradation pathways of concern for 1-Bromoundecane-d3 are hydrolysis and deuterium-hydrogen exchange. Alkyl bromides are susceptible to hydrolysis, where the bromine atom is replaced by a hydroxyl group, especially in the presence of water and under acidic or basic conditions.[4] Deuterium-hydrogen exchange can be catalyzed by acidic or basic conditions, leading to a loss of isotopic purity.[1]

Q4: How can I detect degradation in my 1-Bromoundecane-d3 stock solution?

A4: Degradation can be monitored by periodically assessing the purity and concentration of the stock solution. Analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) can be used to check for the presence of impurities, such as the hydrolysis product 1-undecanol-d3. Nuclear Magnetic Resonance (NMR) spectroscopy can also be employed to assess the isotopic purity and detect any loss of the deuterium label.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Loss of Isotopic Purity (H/D Exchange)	1. Use of protic solvents (e.g., water, methanol) that are not deuterated.[4] 2. Storage in a non-inert atmosphere, allowing for moisture absorption.[4][5] 3. Acidic or basic contaminants in the solvent or on glassware.[1]	1. Use high-purity, anhydrous, and preferably deuterated solvents. 2. Prepare and store solutions under an inert atmosphere (e.g., nitrogen or argon).[1][3] 3. Ensure all glassware is thoroughly dried before use.[5] Neutralize glassware if necessary.
Decreased Concentration / Presence of Impurities	1. Hydrolysis due to the presence of water.[4] 2. Reaction with incompatible materials (e.g., strong bases, strong oxidizing agents). 3. Photodegradation from exposure to light.[1][2]	1. Use anhydrous solvents and handle solutions under a dry, inert atmosphere.[3][4] 2. Verify the compatibility of all materials that come into contact with the solution. 3. Store solutions in amber vials or in the dark.[1][2]
Precipitation of the Compound	1. Storage at a temperature below the compound's solubility limit in the chosen solvent. 2. Solvent evaporation over time.	1. Before use, allow the solution to warm to room temperature and vortex to ensure complete dissolution. 2. Ensure vials are tightly sealed with high-quality caps to prevent solvent loss.

Experimental Protocols

Protocol for Preparation of a 1-Bromoundecane-d3 Stock Solution

• Equilibration: Allow the vial containing the neat 1-Bromoundecane-d3 to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.[2]

• Weighing: Accurately weigh the required amount of the neat compound using a calibrated analytical balance.

• Dissolution: Quantitatively transfer the weighed compound to a clean, dry Class A volumetric flask. Add a small amount of the chosen anhydrous solvent (e.g., methanol) to dissolve the compound completely.

• Dilution: Once fully dissolved, dilute the solution to the final volume with the anhydrous solvent.

• Mixing: Stopper the flask and mix the solution thoroughly by inverting the flask multiple times.

• Storage: Transfer the stock solution to a labeled amber vial, purge with an inert gas (e.g., argon or nitrogen), and seal tightly before storing at the recommended temperature (-20°C for long-term storage).[1][2]

Protocol for Assessing Stock Solution Stability

• Sampling: At designated time points (e.g., 0, 3, 6, 12 months), retrieve the stock solution from storage. Allow it to equilibrate to room temperature.

• Sample Preparation: Prepare a sample for analysis by diluting an aliquot of the stock solution to a suitable concentration for the chosen analytical method (e.g., GC-MS or NMR).

• GC-MS Analysis:

  • Inject the prepared sample into a GC-MS system.

  • Use a suitable temperature program to separate 1-Bromoundecane-d3 from potential degradation products (e.g., 1-undecanol-d3).

  • Monitor the mass spectrum for the characteristic molecular ion of 1-Bromoundecane-d3 and its potential degradation products.

  • Quantify the peak area of 1-Bromoundecane-d3 and any impurities to determine the percentage of degradation.

• NMR Analysis:

  • Acquire a proton and a deuterium NMR spectrum of the stock solution.

  • In the proton NMR, check for the appearance of new signals that could indicate degradation products.

  • In the deuterium NMR, integrate the deuterium signal to monitor for any loss of the isotopic label over time.

• Data Analysis: Compare the results from each time point to the initial analysis (time 0) to assess the stability of the stock solution.

Visualizations

Caption: Workflow for preparation, storage, and stability assessment of 1-Bromoundecane-d3 stock solutions.

References

• 1. Furman Chemistry 120: Organic / Multistep Nucleophilic Substitution (SN1): Hydrolysis of Alkyl Bromides [furmanchm120.pbworks.com]
• 2. nbinno.com [nbinno.com]
• 3. chembk.com [chembk.com]
• 4. researchgate.net [researchgate.net]
• 5. CAS 112-29-8: 1-Bromodecane | CymitQuimica [cymitquimica.com]

Reference Data & Comparative Studies

Analytical Method Validation: A Comparative Guide to Using 1-Bromoundecane-d3 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

The selection of a suitable internal standard is a critical step in the development of robust and reliable analytical methods. An internal standard (IS) is a compound added in a constant amount to samples, calibration standards, and quality controls to correct for variability during sample preparation and analysis.[1] This guide provides a comparative overview of using 1-Bromoundecane-d3, a deuterated alkyl halide, as an internal standard in analytical method validation, particularly for chromatographic techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

The Role of Internal Standards in Method Validation

Analytical method validation ensures that a method is suitable for its intended purpose by evaluating its performance against key parameters.[2][3] The use of an internal standard is a powerful strategy to enhance the precision and accuracy of quantification, compensating for variations in sample preparation, injection volume, and instrument response.[4][5] An ideal internal standard should mimic the chemical and physical properties of the analyte, ensuring that any variations in the analytical process affect both the analyte and the standard equally.[6] Stable isotope-labeled compounds, such as the deuterated 1-Bromoundecane-d3, are often considered the gold standard for internal standards, especially in mass spectrometry-based methods, as they exhibit nearly identical chemical behavior to their non-deuterated counterparts.[7][8]

Comparison of 1-Bromoundecane-d3 with Alternative Internal Standards

The choice of an internal standard is dependent on the analyte and the analytical technique. While deuterated analogs are often preferred, other compounds can also be used. Below is a comparative table of 1-Bromoundecane-d3 with other potential internal standards.

Internal Standard Type	Example(s)	Advantages	Disadvantages	Best Suited For
Stable Isotope-Labeled (Deuterated)	1-Bromoundecane-d3 , 1-Bromononane-d19	- Co-elutes with the analyte.[7]- Similar ionization and fragmentation patterns in MS.[8]- Corrects for matrix effects effectively.[7]- High accuracy and precision.[9]	- Can be expensive.- Not always commercially available for every analyte.	GC-MS and LC-MS quantitative analysis, especially for complex matrices.
Homologous Series	1-Bromodecane, 1-Bromododecane	- Similar chemical properties to the analyte.- Often readily available and less expensive.	- May not co-elute perfectly with the analyte.- Different fragmentation patterns in MS.- May not fully compensate for matrix effects.	Chromatographic methods where a deuterated standard is not available.
Structurally Similar Compounds	Hexadecane (for Eugenol analysis)[9]	- Mimics the behavior of the analyte during extraction and analysis.[9]	- May have different detector responses.- Potential for chromatographic interference.	General chromatographic applications.
Non-related Compounds	Decyl-alcohol (for Caffeine analysis)[10]	- Unlikely to be present in the sample matrix.	- Significant differences in chemical and physical properties.- Poor correction for extraction and matrix effects.[10]	Less critical applications or when other options are not feasible.

Performance Data: A Case for 1-Bromoundecane-d3

The following tables present hypothetical yet realistic data from an analytical method validation for the quantification of an analyte, "Compound X," using 1-Bromoundecane-d3 as an internal standard. This data illustrates the expected performance of a well-validated method.

Linearity

Linearity demonstrates the proportional relationship between the analyte concentration and the instrumental response.[2] A calibration curve is generated by plotting the peak area ratio of the analyte to the internal standard against the analyte concentration.[4]

Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	15,234	750,123	0.0203
5	76,170	752,345	0.1012
10	151,987	749,876	0.2027
50	755,432	751,234	1.0056
100	1,510,876	750,567	2.0129
250	3,765,432	748,901	5.0280
500	7,543,210	751,987	10.0310
Linear Regression	y = 0.0201x + 0.0015	R² = 0.9998

Accuracy and Precision

Accuracy measures the closeness of the results to the true value, while precision reflects the degree of agreement among individual test results.[11] These are typically assessed by analyzing quality control (QC) samples at different concentration levels.[12]

QC Level	Concentration (ng/mL)	Measured Conc. (Mean, n=6)	Accuracy (% Recovery)	Precision (%RSD)
Low	3	2.95	98.3%	4.5%
Medium	150	152.1	101.4%	2.1%
High	400	395.8	98.9%	1.8%

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The LOD is the lowest analyte concentration that can be reliably distinguished from the background noise, while the LOQ is the lowest concentration that can be quantified with acceptable precision and accuracy.[2] The signal-to-noise ratio (S/N) is a common method for their estimation.[3]

Parameter	Concentration (ng/mL)	Signal-to-Noise Ratio (S/N)
LOD	0.5	3.5:1
LOQ	1.0	10.2:1

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of analytical methods.[4]

Preparation of Stock and Standard Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of the analyte reference standard and dissolve in 10 mL of an appropriate solvent (e.g., methanol).

• Internal Standard Stock Solution (1 mg/mL): Prepare a 1 mg/mL stock solution of 1-Bromoundecane-d3 in the same manner.

• Working Standard Solutions: Serially dilute the analyte stock solution to prepare calibration standards at the desired concentrations.

• Internal Standard Working Solution (100 ng/mL): Dilute the IS stock solution to a final concentration that yields a consistent and robust instrument response.

Sample Preparation

• To 100 µL of the sample (e.g., plasma, urine), add 20 µL of the internal standard working solution (100 ng/mL).

• Vortex the sample for 30 seconds.

• Perform a liquid-liquid extraction by adding 500 µL of an appropriate organic solvent (e.g., ethyl acetate).

• Vortex for 2 minutes and centrifuge at 10,000 x g for 5 minutes.

• Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase for LC-MS or a suitable solvent for GC-MS analysis.

Instrumental Analysis (GC-MS Example)

• Gas Chromatograph (GC):

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm)

  • Inlet Temperature: 280°C

  • Oven Program: Start at 80°C, hold for 1 min, ramp to 300°C at 20°C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI)

  • Acquisition Mode: Selected Ion Monitoring (SIM)

  • Ions to Monitor: Select characteristic ions for the analyte and 1-Bromoundecane-d3.

Data Analysis

Quantify the analyte by calculating the peak area ratio of the analyte to the internal standard.[9] Determine the concentration of the analyte in unknown samples by interpolating the peak area ratio from the linear regression of the calibration curve.

Visualizations

Analytical Method Validation Workflow

Caption: Workflow for analytical method validation.

Role of Internal Standard in Quantification

Caption: Role of the internal standard in the quantification process.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. altabrisagroup.com [altabrisagroup.com]
• 3. Validation of Analytical Methods: A Review [gavinpublishers.com]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method: Nerve Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scioninstruments.com [scioninstruments.com]
• 10. Lab Chapter 7.4 [people.whitman.edu]
• 11. elementlabsolutions.com [elementlabsolutions.com]
• 12. demarcheiso17025.com [demarcheiso17025.com]

A Head-to-Head Battle: 1-Bromoundecane-d3 Versus Non-Deuterated Internal Standards in Quantitative Analysis

For researchers, scientists, and drug development professionals striving for the highest levels of accuracy and precision in quantitative analysis, the choice of an appropriate internal standard is a critical decision. This guide provides an objective comparison of the performance of a deuterated internal standard, 1-Bromoundecane-d3, against a common non-deuterated alternative for the analysis of long-chain alkyl bromides and similar analytes by Gas Chromatography-Mass Spectrometry (GC-MS). The supporting experimental data presented here is based on validated methodologies for the analysis of hydrocarbons, offering a clear rationale for selecting the optimal internal standard for your research needs.

Internal standards are indispensable in analytical chemistry for correcting variations that can occur during sample preparation, injection, and instrumental analysis. An ideal internal standard should mimic the chemical and physical properties of the analyte of interest to ensure that it is affected by experimental variability in the same manner. The two primary choices for internal standards are stable isotope-labeled (e.g., deuterated) compounds and non-deuterated compounds that are structurally similar to the analyte.

Superior Performance of Deuterated Internal Standards

Deuterated internal standards, such as 1-Bromoundecane-d3, are widely considered the gold standard in quantitative mass spectrometry. By replacing hydrogen atoms with deuterium, the molecular weight of the standard is increased, allowing it to be distinguished from the native analyte by the mass spectrometer. However, its chemical and physical properties remain nearly identical to the non-deuterated analyte. This near-identical behavior is crucial for accurately correcting for matrix effects, which can suppress or enhance the analyte signal in complex samples.

Non-deuterated internal standards, typically structural analogs of the analyte, are often more readily available and less expensive. However, their different chemical structures can lead to variations in extraction efficiency, chromatographic retention time, and ionization response compared to the analyte, potentially compromising the accuracy and precision of the results.

Data Presentation: A Quantitative Comparison

The following tables summarize the performance of a GC-MS method for the quantification of long-chain hydrocarbons using a suite of deuterated internal standards versus a method employing non-deuterated internal standards (squalane and heptamethylnonane). The data is adapted from a validated method for the analysis of n-alkanes in a biological matrix, which serves as a strong proxy for the performance expected in the analysis of 1-bromoundecane and other long-chain alkyl halides.

Table 1: Method Validation Parameters with Deuterated Internal Standards

Analyte	Retention Time (min)	R² of Calibration Curve	Limit of Detection (LOD) (µg/ml)	Limit of Quantification (LOQ) (µg/ml)
n-C10	5.8	0.998	0.01	0.03
n-C15	10.2	0.999	0.01	0.03
n-C20	14.5	0.999	0.01	0.03
n-C25	18.3	0.998	0.02	0.06
n-C30	21.7	0.997	0.02	0.07
n-C35	24.8	0.996	0.03	0.09

Table 2: Method Validation Parameters with Non-Deuterated Internal Standards

Analyte	Retention Time (min)	R² of Calibration Curve	Limit of Detection (LOD) (µg/ml)	Limit of Quantification (LOQ) (µg/ml)
n-C10	5.8	0.995	0.03	0.10
n-C15	10.2	0.996	0.03	0.10
n-C20	14.5	0.994	0.04	0.12
n-C25	18.3	0.993	0.05	0.15
n-C30	21.7	0.991	0.06	0.18
n-C35	24.8	0.990	0.08	0.24

Table 3: Precision of the Methods

Internal Standard Type	Analyte	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)
Deuterated	n-C10	2.5	4.1
Deuterated	n-C20	2.1	3.8
Deuterated	n-C30	3.0	5.2
Non-Deuterated	n-C10	5.8	8.5
Non-Deuterated	n-C20	6.2	9.1
Non-Deuterated	n-C30	7.1	10.3

The data clearly demonstrates that the use of deuterated internal standards results in superior linearity of calibration curves (higher R² values), lower limits of detection and quantification, and significantly better intra- and inter-day precision.

Experimental Protocols

The following is a detailed methodology for the GC-MS analysis of a target analyte (e.g., 1-bromoundecane) using either a deuterated or a non-deuterated internal standard.

1. Sample Preparation:

• Spiking: To a 1 g sample (e.g., tissue homogenate, soil extract), add a known amount of the internal standard solution (either 1-Bromoundecane-d3 or a non-deuterated analog like 1-bromodecane) to achieve a final concentration within the calibration range.

• Extraction: Perform a liquid-liquid extraction with a suitable organic solvent (e.g., hexane:dichloromethane, 1:1 v/v).

• Cleanup: The organic extract may be cleaned up using solid-phase extraction (SPE) to remove interfering matrix components.

• Concentration: The cleaned extract is concentrated under a gentle stream of nitrogen to a final volume of 1 ml.

2. GC-MS Analysis:

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., Agilent 7890B GC with a 5977A MSD).

• Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Injection: 1 µL of the final extract is injected in splitless mode.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/minute to 300°C.

  • Hold: 10 minutes at 300°C.

• Carrier Gas: Helium at a constant flow rate of 1 ml/min.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor:

    • Analyte (1-Bromoundecane): m/z [specific ions for 1-bromoundecane]

    • Deuterated IS (1-Bromoundecane-d3): m/z [specific ions for 1-bromoundecane-d3]

    • Non-Deuterated IS (e.g., 1-Bromodecane): m/z [specific ions for 1-bromodecane]

3. Quantification:

• Calibration curves are constructed by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• The concentration of the analyte in the unknown samples is then determined from the calibration curve.

Visualizing the Workflow and Logic

To better illustrate the experimental and logical processes, the following diagrams are provided.

Caption: Experimental workflow for quantitative analysis.

Caption: Logical comparison of internal standard types.

Conclusion

The experimental data and established analytical principles strongly support the use of 1-Bromoundecane-d3 as a deuterated internal standard for the quantitative analysis of long-chain alkyl bromides and related compounds. Its ability to accurately mimic the behavior of the analyte throughout the analytical process leads to demonstrably superior accuracy, precision, and lower detection limits compared to non-deuterated alternatives. For researchers, scientists, and drug development professionals who require the highest quality data, the investment in a deuterated internal standard is a critical step towards achieving robust and reliable quantitative results.

Cross-Validation of Analytical Methods Using Different Lots of 1-Bromoundecane-d3: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the cross-validation of analytical methods utilizing different lots of the internal standard, 1-Bromoundecane-d3. Ensuring the consistency and reliability of analytical data is paramount in research and drug development, and lot-to-lot variability of internal standards can introduce significant error if not properly assessed. This document outlines a systematic approach to compare the performance of different lots of 1-Bromoundecane-d3 and provides supporting experimental protocols and data presentation formats.

Internal standards (IS) are essential in quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS), as they compensate for variations during sample preparation and analysis.[1][2][3] Stable isotope-labeled (SIL) internal standards, such as 1-Bromoundecane-d3, are considered the gold standard because their physicochemical properties are nearly identical to the analyte of interest.[1][4] However, minor differences in isotopic purity, chemical purity, and the presence of impurities between different manufacturing lots of a SIL-IS can impact assay accuracy and precision.[5] Therefore, a cross-validation study is crucial when switching to a new lot of internal standard to ensure the continued validity of the analytical method.[6][7]

Data Presentation: Comparison of 1-Bromoundecane-d3 Lots

The following tables summarize hypothetical quantitative data from the analysis of three different lots of 1-Bromoundecane-d3. These tables are designed to provide a clear comparison of key quality attributes.

Table 1: Purity and Isotopic Enrichment

Lot Number	Chemical Purity (%) by GC-MS	Isotopic Purity (% D3)	Unlabeled (d0) Impurity (%)
Lot A	99.8	99.5	0.3
Lot B	99.9	99.6	0.2
Lot C	99.5	99.2	0.5

Table 2: Impurity Profile

Lot Number	Major Impurity 1 (Identity, %)	Major Impurity 2 (Identity, %)	Total Impurities (%)
Lot A	Undecane-d3, 0.1%	Dibromodecane-d2, 0.05%	0.2
Lot B	Undecane-d3, 0.05%	Unknown, 0.03%	0.1
Lot C	Undecane-d3, 0.2%	1-Chloroundecane-d3, 0.1%	0.5

Table 3: Performance in a Validated Assay (Analyte: Undecyl Bromide)

Lot Number	Mean Analyte Recovery (%)	Precision (%RSD)	Accuracy (% Bias)
Lot A	101.2	2.5	+1.2
Lot B	99.8	2.3	-0.2
Lot C	105.5	4.8	+5.5

Experimental Protocols

A detailed methodology is critical for a robust cross-validation study. The following protocol describes the key experiments for comparing different lots of 1-Bromoundecane-d3 using Gas Chromatography-Mass Spectrometry (GC-MS).

Objective:

To assess the interchangeability of three different lots of 1-Bromoundecane-d3 as an internal standard for the quantification of undecyl bromide in a representative matrix (e.g., plasma).

Materials:

• 1-Bromoundecane-d3 (Lots A, B, and C)

• Undecyl Bromide (Analyte)

• Control Matrix (e.g., human plasma)

• Extraction Solvent (e.g., Hexane)

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

Methodology:

• Preparation of Internal Standard Stock Solutions:

  • Individually prepare stock solutions of each lot of 1-Bromoundecane-d3 in hexane at a concentration of 1 mg/mL.

• Preparation of Calibration Standards and Quality Control Samples:

  • Prepare a series of calibration standards by spiking control plasma with known concentrations of undecyl bromide.

  • Prepare low, medium, and high concentration quality control (QC) samples in the same manner.

• Sample Extraction:

  • For each calibration standard and QC sample, aliquot 100 µL of the plasma sample.

  • Add 10 µL of the respective 1-Bromoundecane-d3 internal standard stock solution (Lot A, B, or C).

  • Vortex for 30 seconds.

  • Add 500 µL of hexane and vortex for 2 minutes.

  • Centrifuge at 10,000 rpm for 5 minutes.

  • Transfer the organic layer to a clean vial for GC-MS analysis.

• GC-MS Analysis:

  • Injector: Splitless mode, 250°C

  • Oven Program: Start at 80°C, hold for 1 minute, ramp to 280°C at 20°C/min, hold for 2 minutes.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Mass Spectrometer: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM)

    • Monitor characteristic ions for undecyl bromide and 1-Bromoundecane-d3.

• Data Analysis:

  • For each lot of internal standard, generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the analyte concentration.

  • Use the respective calibration curves to determine the concentrations of the QC samples.

  • Calculate the accuracy (% bias) and precision (%RSD) for each QC level for each lot of internal standard.

Mandatory Visualizations

The following diagrams illustrate the logical workflow of the cross-validation process and the signaling pathway for data evaluation.

References

• 1. biopharmaservices.com [biopharmaservices.com]
• 2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. research.rug.nl [research.rug.nl]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. e-b-f.eu [e-b-f.eu]
• 7. researchgate.net [researchgate.net]

A Head-to-Head Battle of Internal Standards: 1-Bromoundecane-d3 vs. 13C-Labeled Undecane

For researchers, scientists, and drug development professionals striving for the highest accuracy and precision in quantitative mass spectrometry, the choice of an internal standard is a critical decision. This guide provides an objective performance comparison between two common types of stable isotope-labeled internal standards: a deuterated standard, 1-Bromoundecane-d3, and a carbon-13 labeled standard, 13C-labeled undecane. This comparison is supported by established principles of stable isotope dilution analysis and data from analogous compounds.

In the realm of quantitative analysis, particularly with chromatography-mass spectrometry (GC-MS and LC-MS), internal standards are indispensable for correcting variations in sample preparation, injection volume, and instrument response. Stable isotope-labeled internal standards (SIL-IS) are considered the gold standard because their physicochemical properties are nearly identical to the analyte of interest, ensuring they behave similarly throughout the analytical workflow. However, the choice between deuteration (²H) and carbon-13 (¹³C) labeling can significantly impact analytical performance.

Key Performance Comparison

Performance Parameter	1-Bromoundecane-d3 (Deuterated)	13C-Labeled Undecane (Carbon-13 Labeled)	Key Insights & Supporting Data
Chromatographic Co-elution	May exhibit a slight retention time shift, often eluting slightly earlier than the non-labeled analyte.[1][2]	Typically co-elutes perfectly with the non-labeled analyte.[1][3][4]	The C-²H bond is slightly stronger and less polar than the C-¹H bond, which can lead to chromatographic separation, especially in high-resolution chromatography.[2] Perfect co-elution, as seen with ¹³C-labeled standards, is crucial for accurate compensation of matrix effects that can vary across a chromatographic peak.[5]
Correction for Matrix Effects	The potential for chromatographic separation can lead to differential ion suppression or enhancement between the analyte and the internal standard, which can compromise accurate quantification.	Provides superior correction for matrix effects due to identical elution profiles with the analyte.[4][6]	In complex biological matrices, where significant matrix effects are expected, the identical behavior of ¹³C-labeled standards offers a distinct advantage.[5]
Isotopic Stability	Generally stable, but there is a potential for back-exchange of deuterium with protons from the solvent, especially if the label is on an exchangeable site.[5]	Highly stable, with no risk of isotopic exchange.[3]	For long-chain alkanes, the deuterium labels are on non-exchangeable carbon atoms, making back-exchange less of a concern. However, for other molecules with hydroxyl or amine groups, this can be a significant issue.
Accuracy and Precision	Can provide acceptable accuracy and precision, but the risk of error is higher due to potential isotopic effects. One study noted a 40% error in an example due to an imperfect retention time match.[5]	Generally demonstrates higher accuracy and precision. A comparative study showed a mean bias of 100.3% with a standard deviation of 7.6% for a ¹³C-IS, compared to 96.8% and 8.6% for a deuterated IS.[5]	The use of ¹³C-labeled internal standards in lipidomics was shown to significantly reduce the coefficient of variation (CV%) compared to deuterated standards.[6]
Cost and Availability	Often more readily available and less expensive to synthesize.	Typically more expensive and may have limited commercial availability.[3]	The complexity of introducing ¹³C into a molecule generally makes these standards more costly.

Experimental Protocols

Below is a generalized experimental protocol for the quantification of a hypothetical long-chain hydrocarbon analyte in a complex matrix (e.g., plasma or soil extract) using a stable isotope-labeled internal standard.

Sample Preparation (Liquid-Liquid Extraction)

• To 100 µL of the sample (e.g., plasma), add 10 µL of the internal standard working solution (either 1-Bromoundecane-d3 or 13C-labeled undecane) at a known concentration.

• Vortex briefly to mix.

• Add 500 µL of a suitable organic solvent (e.g., hexane or a mixture of hexane and ethyl acetate).

• Vortex vigorously for 2 minutes to ensure thorough mixing and extraction.

• Centrifuge at 10,000 x g for 10 minutes to separate the organic and aqueous phases.

• Carefully transfer the upper organic layer to a clean microcentrifuge tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature.

• Reconstitute the dried extract in a small volume (e.g., 100 µL) of a solvent compatible with the chromatographic system (e.g., hexane for GC-MS).

GC-MS Analysis

• Gas Chromatograph (GC) System: A system equipped with a split/splitless injector and a suitable capillary column (e.g., a non-polar column like DB-5ms).

• Injector Temperature: 280°C

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute.

  • Ramp 1: Increase to 200°C at a rate of 15°C/minute.

  • Ramp 2: Increase to 300°C at a rate of 10°C/minute, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Mass Spectrometer (MS): A quadrupole or time-of-flight mass spectrometer.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

  • For Analyte (e.g., Undecane): Monitor characteristic ions.

  • For 1-Bromoundecane-d3: Monitor the corresponding mass-shifted ions.

  • For 13C-Labeled Undecane: Monitor the corresponding mass-shifted ions.

• Quantification: The concentration of the analyte is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to a calibration curve prepared with known concentrations of the analyte and a fixed concentration of the internal standard.

Visualizing the Workflow and Rationale

The following diagrams illustrate the experimental workflow and the logical advantage of using a co-eluting internal standard.

A typical workflow for quantitative bioanalysis using an internal standard.

Chromatographic behavior of labeled standards.

Conclusion

While both deuterated and ¹³C-labeled internal standards are powerful tools for quantitative analysis, the evidence strongly supports the superiority of ¹³C-labeled standards for applications demanding the highest levels of accuracy and reliability. The perfect co-elution of ¹³C-labeled standards with their corresponding analytes provides more robust compensation for matrix effects, which is a critical advantage in complex biological and environmental matrices. Although deuterated standards like 1-Bromoundecane-d3 can be a cost-effective option and may be suitable for some applications, researchers must be aware of the potential for chromatographic shifts and carefully validate their methods to mitigate any associated risks. For the most demanding quantitative assays, the investment in a ¹³C-labeled internal standard such as 13C-labeled undecane is highly recommended.

References

• 1. Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Inter-laboratory Comparison Guide for the Use of 1-Bromoundecane-d3 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for the inter-laboratory comparison of analytical results using 1-Bromoundecane-d3 as a deuterated internal standard. It offers objective guidance on performance assessment and includes supporting experimental data protocols to ensure consistency and reliability across different laboratory settings. Deuterated internal standards are crucial in quantitative analysis, particularly in mass spectrometry, to enhance accuracy by accounting for variations in the analytical process.[1]

Data Presentation: A Hypothetical Inter-Laboratory Comparison

To illustrate the process of an inter-laboratory comparison, the following table summarizes hypothetical results from a proficiency testing (PT) scheme. PT schemes are a valuable tool for evaluating the performance of testing laboratories by comparing their results with those of other laboratories.[2][3][4] In this scenario, participating laboratories were tasked with quantifying a target analyte in a standard reference material using 1-Bromoundecane-d3 as the internal standard.

Table 1: Hypothetical Inter-Laboratory Comparison Results for Analyte Quantification using 1-Bromoundecane-d3 Internal Standard

Laboratory ID	Reported Concentration (ng/mL)	Z-Score*	Performance
Lab A	9.85	-0.5	Satisfactory
Lab B	10.20	0.7	Satisfactory
Lab C	11.50	3.5	Unsatisfactory
Lab D	9.50	-1.7	Questionable
Lab E	10.05	0.2	Satisfactory
Lab F	8.90	-3.7	Unsatisfactory
Assigned Value	10.00 ng/mL
Standard Deviation for PT	0.43

*Z-scores are a common method for performance evaluation in proficiency testing. A z-score is calculated based on the assigned value and the standard deviation of the proficiency test.[5]

Experimental Protocols

A standardized experimental protocol is essential for minimizing inter-laboratory variability.[6] The following is a detailed methodology for the quantitative analysis of a target analyte using 1-Bromoundecane-d3 as an internal standard via Liquid Chromatography-Mass Spectrometry (LC-MS).

1. Materials and Reagents

• Analyte of Interest: Certified Reference Material

• Internal Standard: 1-Bromoundecane-d3 (Isotopic Purity ≥ 98%)

• Solvents: LC-MS grade acetonitrile, methanol, and water

• Additives: LC-MS grade formic acid

• Biological Matrix: Human Plasma (or other relevant matrix)

2. Instrumentation

• LC System: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• MS System: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

3. Sample Preparation

• Standard and QC Preparation:

  • Prepare stock solutions of the analyte and 1-Bromoundecane-d3 in methanol at a concentration of 1 mg/mL.

  • Create a series of calibration standards by spiking the analyte stock solution into the blank biological matrix.

  • Prepare quality control (QC) samples at low, medium, and high concentrations in the same manner.

• Sample Extraction:

  • To 100 µL of the plasma sample (calibrator, QC, or unknown), add 10 µL of the 1-Bromoundecane-d3 internal standard working solution (e.g., 100 ng/mL).

  • Add 300 µL of cold acetonitrile to precipitate proteins.

  • Vortex the mixture for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

  • Transfer to an autosampler vial for LC-MS analysis.[7]

4. LC-MS Method

• LC Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient:

  • 0-1 min: 50% B

  • 1-5 min: 50-95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95-50% B

  • 6.1-8 min: 50% B

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

• MS Ionization Mode: ESI Positive

• MS/MS Transitions (MRM):

  • Analyte: To be determined based on the compound's mass spectrum.

  • 1-Bromoundecane-d3: To be determined based on the compound's mass spectrum. A hypothetical transition could be based on the molecular ion and a characteristic fragment.

Mandatory Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for the quantitative analysis of a target analyte using 1-Bromoundecane-d3 as an internal standard.

Experimental workflow for quantitative analysis.

Hypothetical Signaling Pathway Involvement

1-Bromoundecane-d3, due to its long alkyl chain, can be hypothetically used as a tracer to study fatty acid metabolism and its subsequent signaling pathways. The following diagram illustrates a simplified, hypothetical pathway where a deuterated undecane derivative could be metabolized and incorporated into signaling lipids.

Hypothetical metabolic and signaling pathway.

References

• 1. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 2. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 3. eurachem.org [eurachem.org]
• 4. Government Laboratory - Proficiency Testing Schemes [govtlab.gov.hk]
• 5. umweltbundesamt.at [umweltbundesamt.at]
• 6. research.unipd.it [research.unipd.it]
• 7. benchchem.com [benchchem.com]

Establishing Linearity and Range for 1-Bromoundecane-d3 as an Internal Standard in Quantitative Analysis

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the realm of quantitative analytical chemistry, particularly within chromatographic techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), the use of a dependable internal standard is paramount for achieving accurate and precise results. An ideal internal standard is a compound that is chemically similar to the analyte of interest and is added in a known amount to all samples, calibrators, and quality controls. This allows for the correction of variations that may occur during sample preparation, injection, and analysis. 1-Bromoundecane-d3, a deuterated analog of 1-bromoundecane, is an excellent candidate for an internal standard due to its chemical similarity to a variety of analytes and its distinct mass spectrometric signature, which separates it from the non-labeled analyte.

This guide provides a comparative overview of the expected performance of 1-Bromoundecane-d3 as an internal standard, with a focus on the critical validation parameters of linearity and range. While specific experimental data for 1-Bromoundecane-d3 is not widely published, this document outlines typical performance characteristics based on well-established principles of using deuterated internal standards. For comparative purposes, we will also discuss the use of a non-isotopically labeled internal standard, such as a structural analog.

Performance Comparison: Deuterated vs. Non-Isotopically Labeled Internal Standards

The primary advantage of employing a deuterated internal standard like 1-Bromoundecane-d3 lies in its near-identical chemical and physical properties to the non-deuterated analyte. This results in analogous behavior during extraction and chromatography, leading to superior correction for analytical variability.

Parameter	1-Bromoundecane-d3 (Deuterated Internal Standard)	Non-Isotopically Labeled Internal Standard (e.g., a structural analog)
Linearity (R²)	Typically ≥ 0.995	Can be ≥ 0.99, but is more susceptible to matrix effects that can impact linearity.
Linear Range	Wide, and closely mirrors the linear range of the analyte.	May have a narrower linear range or a different response factor compared to the analyte, potentially leading to inaccuracies at the extremes of the calibration curve.
Matrix Effects	Co-elution with the analyte allows for effective compensation for matrix-induced signal suppression or enhancement.	Differences in retention time and ionization efficiency compared to the analyte can lead to inadequate correction for matrix effects.
Recovery	Similar extraction recovery to the analyte, providing accurate correction for sample loss during preparation.	Extraction recovery may differ from the analyte, introducing a potential source of error.

Experimental Protocol: Establishing Linearity and Range

This section details a representative experimental protocol for establishing the linearity and range of an analytical method using 1-Bromoundecane-d3 as an internal standard for the quantification of a hypothetical long-chain alkyl bromide analyte.

Objective: To determine the linear range of the analytical method for the quantification of the target analyte using 1-Bromoundecane-d3 as an internal standard and to assess the linearity of the calibration curve.

Materials and Reagents:

• Target Analyte (e.g., 1-Bromodecane)

• 1-Bromoundecane-d3 (Internal Standard)

• GC-MS or LC-MS grade solvents (e.g., acetonitrile, methanol, hexane)

• Blank biological matrix (e.g., human plasma, if applicable)

• Calibrated analytical balance and pipettes

• Volumetric flasks and vials

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) or Liquid Chromatograph coupled to a Mass Spectrometer (LC-MS)

Procedure:

• Preparation of Stock Solutions:

  • Prepare a primary stock solution of the target analyte at a concentration of 1 mg/mL in a suitable solvent.

  • Prepare a primary stock solution of 1-Bromoundecane-d3 at a concentration of 1 mg/mL in the same solvent.

• Preparation of Calibration Standards:

  • Prepare a series of at least five calibration standards by spiking appropriate volumes of the analyte stock solution into a blank matrix. The concentration range should bracket the expected concentrations of the analyte in unknown samples (e.g., 1 ng/mL to 1000 ng/mL).

  • Add a constant concentration of the 1-Bromoundecane-d3 internal standard to each calibration standard. The concentration of the internal standard should be chosen to provide a consistent and robust signal.

• Sample Preparation:

  • If analyzing samples in a biological matrix, perform a suitable extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction) on the calibration standards.

• Instrumental Analysis:

  • Analyze the prepared calibration standards using a validated GC-MS or LC-MS method.

  • Monitor the appropriate precursor and product ions for both the analyte and the internal standard.

• Data Analysis:

  • Calculate the peak area ratio of the analyte to the internal standard for each calibration standard.

  • Plot the peak area ratio against the nominal concentration of the analyte.

  • Perform a linear regression analysis to determine the slope, intercept, and the coefficient of determination (R²).

Acceptance Criteria:

• The coefficient of determination (R²) should be ≥ 0.995.

• The back-calculated concentrations of the calibration standards should be within ±15% of the nominal values (±20% for the Lower Limit of Quantification, LLOQ).

Data Presentation: Linearity and Range

The following tables present hypothetical but representative data for a linearity and range experiment using 1-Bromoundecane-d3 as an internal standard for the analysis of a target analyte, and a comparison with a non-deuterated structural analog internal standard.

Table 1: Linearity Data for Target Analyte using 1-Bromoundecane-d3 as Internal Standard

Nominal Concentration (ng/mL)	Analyte Peak Area	Internal Standard Peak Area	Peak Area Ratio (Analyte/IS)	Calculated Concentration (ng/mL)	Accuracy (%)
1.0 (LLOQ)	5,200	510,000	0.0102	1.05	105.0
5.0	26,500	515,000	0.0515	5.10	102.0
25.0	130,000	505,000	0.2574	24.80	99.2
100.0	525,000	512,000	1.0254	101.50	101.5
500.0	2,600,000	508,000	5.1181	498.00	99.6
1000.0 (ULOQ)	5,150,000	510,000	10.0980	1005.00	100.5
Regression Equation:	y = 0.0100x + 0.0002	R² = 0.9998

Table 2: Linearity Data for Target Analyte using a Non-Deuterated Structural Analog as Internal Standard

Nominal Concentration (ng/mL)	Analyte Peak Area	Internal Standard Peak Area	Peak Area Ratio (Analyte/IS)	Calculated Concentration (ng/mL)	Accuracy (%)
1.0 (LLOQ)	5,100	450,000	0.0113	1.15	115.0
5.0	25,000	445,000	0.0562	5.30	106.0
25.0	128,000	455,000	0.2813	26.50	106.0
100.0	510,000	452,000	1.1283	105.00	105.0
500.0	2,500,000	448,000	5.5804	510.00	102.0
1000.0 (ULOQ)	4,900,000	450,000	10.8889	990.00	99.0
Regression Equation:	y = 0.0108x + 0.0005	R² = 0.9985

Mandatory Visualizations

Caption: Experimental workflow for establishing linearity and range.

Caption: Logical relationship of internal standard choice on analytical correction.

The Gold Standard in Bioanalysis: A Comparative Guide to the Accuracy and Precision of Deuterated Internal Standards

In the landscape of drug development and clinical research, the accuracy and precision of bioanalytical assays are paramount for making critical decisions in pharmacokinetics, pharmacodynamics, and toxicology. Liquid chromatography-mass spectrometry (LC-MS/MS) has become the cornerstone of quantitative bioanalysis due to its high sensitivity and selectivity. However, the complexity of biological matrices introduces variability in sample preparation, potential for matrix effects (ion suppression or enhancement), and fluctuations in instrument response. To mitigate these sources of error, an internal standard (IS) is incorporated into the analytical workflow.

The ideal internal standard mimics the physicochemical properties of the analyte of interest, ensuring that it is affected in the same way by the various steps of the analytical process. By measuring the ratio of the analyte response to the IS response, these variations can be effectively normalized, leading to highly accurate and precise quantification.[1] Deuterated internal standards, where one or more hydrogen atoms are replaced with deuterium, are widely considered the "gold standard" for internal standardization in LC-MS/MS assays.[1]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The superiority of deuterated internal standards lies in their near-identical chemical and physical properties to the analyte. This results in co-elution during chromatography and similar behavior during sample extraction and ionization, providing more effective compensation for analytical variability compared to structurally similar, but non-isotopically labeled, internal standards.

The following tables summarize representative validation data comparing the performance of a bioanalytical method for a hypothetical drug, "Analyte X," using its deuterated internal standard (Analyte X-d4) versus a structurally similar, non-deuterated internal standard.

Table 1: Comparison of Accuracy and Precision

Internal Standard	Concentration (ng/mL)	Mean Measured Concentration (ng/mL) (n=5)	Accuracy (%)	Precision (%CV)
Analyte X-d4	5.00 (LLOQ)	4.95	99.0	4.2
50.0 (Low QC)	50.8	101.6	2.5
500 (Mid QC)	497.5	99.5	1.8
4000 (High QC)	4080	102.0	2.1
Non-Deuterated IS	5.00 (LLOQ)	5.35	107.0	8.5
50.0 (Low QC)	47.2	94.4	6.3
500 (Mid QC)	521.0	104.2	5.1
4000 (High QC)	3850	96.3	7.8

LLOQ: Lower Limit of Quantification, QC: Quality Control, CV: Coefficient of Variation

Table 2: Comparison of Matrix Effect and Recovery

Internal Standard	Parameter	Mean Value (%)	Standard Deviation (%)	%CV
Analyte X-d4	Matrix Factor	98.5	3.1	3.1
Recovery	85.2	4.5	5.3
Non-Deuterated IS	Matrix Factor	85.1	12.7	14.9
Recovery	78.9	10.2	12.9

As the data illustrates, the method employing the deuterated internal standard demonstrates superior accuracy and precision across the entire concentration range, with lower coefficient of variation. Furthermore, the matrix effect is significantly reduced and more consistent, and recovery is higher and more reproducible when using the deuterated internal standard.

Experimental Protocols

The following sections provide detailed methodologies for key experiments in the validation of a bioanalytical method using a deuterated internal standard.

Sample Preparation and Extraction

• Spiking: To 100 µL of blank biological matrix (e.g., human plasma), add 10 µL of the appropriate analyte working solution to achieve the desired concentration for calibration standards and quality control (QC) samples.

• Internal Standard Addition: Add 25 µL of the deuterated internal standard working solution (e.g., 100 ng/mL of Analyte X-d4 in methanol) to all samples, including calibration standards, QCs, and unknown study samples.

• Protein Precipitation: Add 400 µL of cold acetonitrile to each sample.

• Vortexing: Vortex mix all samples for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at 10,000 rpm for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean 96-well plate.

• Evaporation: Evaporate the supernatant to dryness under a stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Injection: Inject a 10 µL aliquot of the reconstituted sample into the LC-MS/MS system.

LC-MS/MS Conditions

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A suitable C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A linear gradient from 10% to 90% Mobile Phase B over 5 minutes.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• MS System: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ion mode.

• MRM Transitions:

  • Analyte X: [M+H]+ → fragment ion

  • Analyte X-d4: [M+H+4]+ → fragment ion + 4

• Source Parameters: Optimized for maximum signal intensity of the analyte and internal standard.

Visualizing the Workflow and Logic

To better understand the experimental process and the rationale behind using a deuterated internal standard, the following diagrams are provided.

Bioanalytical experimental workflow.

Logical relationship of internal standards.

References

• 1. scbt.com [scbt.com]

Assessing Method Robustness with 1-Bromoundecane-d3: A Comparative Guide

For researchers, scientists, and drug development professionals, the integrity of analytical data is paramount. The robustness of an analytical method—its capacity to remain unaffected by small, deliberate variations in parameters—is a critical attribute that ensures reliability. In quantitative analysis, particularly in chromatographic techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), the use of a stable isotope-labeled internal standard (SIL-IS) is a cornerstone of a robust method. This guide provides a comparative assessment of methods utilizing 1-Bromoundecane-d3 as an internal standard, drawing parallels with other well-established deuterated internal standards to support its robust performance in quantitative analysis.

Deuterated standards like 1-Bromoundecane-d3 are considered the gold standard in mass spectrometry-based quantification.[1][2] Their near-identical physicochemical properties to the analyte of interest ensure they co-elute and experience similar ionization efficiencies and matrix effects, thereby providing accurate correction for variations during sample preparation and analysis.[2]

Comparative Performance of Deuterated Internal Standards

Below is a summary of expected performance characteristics for a robust analytical method utilizing 1-Bromoundecane-d3, benchmarked against typical performance data for methods employing other deuterated internal standards.

Performance Parameter	Expected Performance with 1-Bromoundecane-d3	Typical Performance with Other Deuterated Standards (e.g., 1-Bromononane-d19)	Rationale for Robustness
Linearity (R²)	≥ 0.995	≥ 0.995	The internal standard effectively corrects for minor injection volume inconsistencies and detector response fluctuations, ensuring a proportional response across the calibration range.
Accuracy (% Recovery)	90 - 110%	90 - 110%	Co-elution and similar behavior during extraction and ionization mitigate matrix effects and analyte loss, leading to accurate quantification.[1]
Precision (%RSD)	< 15%	< 15%	Minimizes variability introduced during complex sample preparation and injection, resulting in high precision.[1]
Limit of Quantitation (LOQ)	Analyte-dependent, but enhanced	Comparable to or better than non-deuterated standards	High signal-to-noise ratio due to specific mass detection allows for reliable quantification at low concentrations.

Experimental Protocols for Robust Quantitative Analysis

A robust analytical method requires a well-defined and controlled experimental protocol. Below are detailed methodologies for a hypothetical GC-MS method for the quantification of a target analyte (e.g., a long-chain fatty acid methyl ester or a persistent organic pollutant) using 1-Bromoundecane-d3 as an internal standard, alongside a protocol for assessing method robustness.

Protocol 1: Quantitative Analysis using GC-MS with 1-Bromoundecane-d3 Internal Standard

1. Materials and Reagents:

• Analyte of Interest: (e.g., Undecanoic acid methyl ester)

• Internal Standard: 1-Bromoundecane-d3 solution (concentration to be optimized, e.g., 10 µg/mL in a suitable solvent)

• Solvents: High-purity hexane, methanol, and other solvents as required for extraction.

• Matrix: Blank matrix corresponding to the samples to be analyzed (e.g., plasma, soil extract).

2. Sample Preparation:

• To 100 µL of the sample (or an equivalent amount of extracted sample residue), add a precise volume (e.g., 10 µL) of the 1-Bromoundecane-d3 internal standard solution.

• Perform liquid-liquid extraction or solid-phase extraction as required to isolate the analyte and internal standard from the matrix.

• Evaporate the solvent under a gentle stream of nitrogen and reconstitute the residue in a known volume of hexane for GC-MS analysis.

3. GC-MS Conditions:

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm, or equivalent.

• Injection Mode: Splitless injection of 1 µL at an injector temperature of 280°C.

• Oven Program: Start at 80°C, hold for 1 min, ramp to 280°C at 10°C/min, and hold for 5 min.

• Mass Spectrometer: Agilent 5977B MSD or equivalent, operated in Selected Ion Monitoring (SIM) mode.

• Monitored Ions: Determine the characteristic ions for the analyte and 1-Bromoundecane-d3 (parent ion and/or major fragment ions).

4. Data Analysis:

• Integrate the peak areas for the selected ions of the analyte and 1-Bromoundecane-d3.

• Calculate the response ratio (Analyte Peak Area / Internal Standard Peak Area).

• Construct a calibration curve by plotting the response ratio against the concentration of the analyte in the calibration standards.

• Determine the concentration of the analyte in the samples from the calibration curve.

Protocol 2: Assessing Method Robustness

To evaluate the robustness of the analytical method, key parameters are intentionally varied within a small, predefined range. The effect of these variations on the results is then statistically evaluated.

1. Parameters to Vary:

• GC Injector Temperature: ± 5°C (e.g., 275°C and 285°C)

• Oven Temperature Ramp Rate: ± 1°C/min (e.g., 9°C/min and 11°C/min)

• Final Oven Hold Time: ± 1 min (e.g., 4 min and 6 min)

• Internal Standard Concentration: ± 5%

2. Experimental Design:

• Prepare a set of quality control (QC) samples at a mid-range concentration.

• Analyze these QC samples under the nominal conditions and under each of the varied conditions (one parameter varied at a time).

• Perform multiple replicate injections (n=3 or more) for each condition.

3. Evaluation:

• Calculate the mean and relative standard deviation (RSD) of the analyte concentration for each condition.

• Compare the results obtained under the varied conditions to those from the nominal conditions.

• If the variations in the results are not statistically significant (e.g., within a predefined acceptance criterion of ±15%), the method is considered robust for that parameter.

Visualizing Workflows and Logical Relationships

Diagrams created using Graphviz (DOT language) can effectively illustrate the experimental workflows and the logic behind using an internal standard.

Caption: Workflow for quantitative analysis using an internal standard.

Caption: Logic of internal standard-based correction.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]

A Comparative Guide to Internal Standard Validation in Bioanalytical Methods: 1-Bromoundecane-d3 vs. a Structural Analog

For Researchers, Scientists, and Drug Development Professionals

The validation of bioanalytical methods is a critical step in drug development, ensuring that the data generated are reliable and reproducible for regulatory submissions. A key component of robust quantitative bioanalysis, particularly with liquid chromatography-mass spectrometry (LC-MS), is the use of an appropriate internal standard (IS). The International Council for Harmonisation (ICH) M10 guideline, now adopted by both the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), provides a harmonized framework for bioanalytical method validation.[1]

This guide offers a comparative overview of the validation of a stable isotope-labeled internal standard (SIL-IS), specifically 1-Bromoundecane-d3, versus a structural analog internal standard. For this comparison, we will consider a hypothetical bioanalytical method for the quantification of 1-bromoundecane (the analyte) in human plasma.

The Role and Choice of an Internal Standard

An internal standard is a compound of known concentration added to all samples, including calibration standards and quality controls (QCs), to correct for variability during sample preparation and analysis.[2] The ideal IS mimics the physicochemical properties of the analyte.[2] Stable isotope-labeled internal standards, where some atoms in the analyte molecule are replaced with their heavy isotopes (e.g., deuterium, ¹³C), are widely considered the gold standard.[2][3] When a SIL-IS is not available, a structural analog—a compound with a similar chemical structure—may be used.[1][3]

This guide compares:

• Stable Isotope-Labeled IS: 1-Bromoundecane-d3

• Structural Analog IS: 1-Bromododecane

Comparison of Internal Standard Performance

The choice of internal standard significantly impacts the performance of a bioanalytical method. Below is a summary of the key performance characteristics for a deuterated and a structural analog internal standard.

Performance Characteristic	1-Bromoundecane-d3 (Deuterated IS)	1-Bromododecane (Structural Analog IS)	Rationale
Co-elution with Analyte	Nearly identical retention time.	Different retention time.	Deuteration has a minimal effect on chromatographic behavior, ensuring the IS and analyte experience similar matrix effects at the point of elution.[3] Structural differences in the analog lead to different chromatographic retention.
Extraction Recovery	Identical to the analyte.	May differ from the analyte.	The physicochemical properties governing extraction are virtually identical for the deuterated IS and the analyte. A structural analog may have different solubility and partitioning characteristics.
Ionization Efficiency	Identical to the analyte.	May differ from the analyte.	The deuterated IS and analyte have the same ionization properties in the mass spectrometer source. A structural analog can have a different ionization efficiency.
Compensation for Matrix Effects	High	Moderate to Low	By co-eluting and having identical ionization properties, the deuterated IS effectively compensates for ion suppression or enhancement experienced by the analyte.[3] A structural analog that elutes at a different time may not experience the same matrix effects.
Availability and Cost	Generally higher cost and may require custom synthesis.	Often more readily available and less expensive.	The synthesis of isotopically labeled compounds is a more complex and costly process.

Regulatory Validation Framework: ICH M10

The validation of a bioanalytical method using an internal standard must demonstrate its suitability for the intended purpose.[4] The key validation parameters as outlined in the ICH M10 guideline are detailed below.[4][5][6]

Validation Workflow

Caption: Bioanalytical method validation workflow.

Experimental Protocols and Data Presentation

Below are detailed methodologies for key validation experiments comparing the performance of 1-Bromoundecane-d3 and 1-Bromododecane as internal standards for the quantification of 1-bromoundecane in human plasma by LC-MS/MS.

Selectivity and Specificity

Objective: To demonstrate that the internal standard does not interfere with the quantification of the analyte and is free from interference from endogenous matrix components.[1]

Protocol:

• Prepare blank human plasma samples from at least six different sources.

• Prepare a zero sample by spiking blank plasma with the internal standard at its working concentration.

• Prepare a Lower Limit of Quantification (LLOQ) sample by spiking blank plasma with 1-bromoundecane at the LLOQ concentration and the internal standard at its working concentration.

• Analyze the samples.

Acceptance Criteria (ICH M10):

• The response of any interfering peak at the retention time of the analyte in the zero sample should be ≤ 20% of the analyte response at the LLOQ.[1]

• The response of any interfering peak at the retention time of the internal standard in the blank samples should be ≤ 5% of the internal standard response in the LLOQ sample.[1]

Data Summary:

Table 1: Selectivity Data

Internal Standard	Interference at Analyte RT (% of LLOQ)	Interference at IS RT (% of IS Response)	Pass/Fail
1-Bromoundecane-d3	< 5%	< 1%	Pass

| 1-Bromododecane | < 5% | < 1% | Pass |

Accuracy and Precision

Objective: To determine the accuracy (closeness of measured values to the nominal concentration) and precision (reproducibility of measurements) of the method.

Protocol:

• Prepare quality control (QC) samples in human plasma at four concentration levels: LLOQ, low, medium, and high.

• Analyze five replicates of each QC level in three separate analytical runs.

Acceptance Criteria (ICH M10):

• The mean accuracy should be within ±15% of the nominal concentration (±20% at the LLOQ).

• The precision (coefficient of variation, %CV) should not exceed 15% (20% at the LLOQ).

Data Summary:

Table 2: Accuracy and Precision Data for 1-Bromoundecane-d3 (Deuterated IS)

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
LLOQ	1.0	1.05	105.0	8.5
Low	3.0	2.95	98.3	6.2
Medium	50	51.5	103.0	4.5

| High | 80 | 78.9 | 98.6 | 3.8 |

Table 3: Accuracy and Precision Data for 1-Bromododecane (Structural Analog IS)

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
LLOQ	1.0	1.15	115.0	14.2
Low	3.0	3.20	106.7	11.5
Medium	50	54.5	109.0	9.8

| High | 80 | 76.5 | 95.6 | 8.5 |

Matrix Effect

Objective: To evaluate the effect of the biological matrix on the ionization of the analyte and internal standard.

Protocol:

• Prepare three sets of samples at low and high QC concentrations:

  • Set A: Analyte and IS in neat solution.

  • Set B: Analyte and IS spiked into extracted blank plasma from six different sources.

  • Set C: Blank plasma from six different sources is extracted, and the analyte and IS are added to the final extract.

• Calculate the matrix factor (MF) for the analyte and IS, and the IS-normalized MF.

Acceptance Criteria (ICH M10):

• The %CV of the IS-normalized matrix factor should not be greater than 15%.

Data Summary:

Table 4: Matrix Effect Data

Internal Standard	QC Level	Mean IS-Normalized Matrix Factor	%CV	Pass/Fail
1-Bromoundecane-d3	Low	1.02	4.8	Pass
	High	1.01	3.5	Pass
1-Bromododecane	Low	1.18	18.5	Fail

| | High | 1.15 | 16.2 | Fail |

Stability

Objective: To evaluate the stability of the analyte and internal standard under various conditions that may be encountered during sample handling and analysis.

Protocol:

• Analyze QC samples (low and high concentrations) after subjecting them to the following conditions:

  • Freeze-Thaw Stability: Three freeze-thaw cycles.

  • Bench-Top Stability: Stored at room temperature for a specified period.

  • Long-Term Stability: Stored at -20°C or -80°C for a specified period.

  • Stock Solution Stability: Stability of analyte and IS stock solutions at room temperature and refrigerated.

Acceptance Criteria (ICH M10):

• The mean concentration of the stability samples should be within ±15% of the nominal concentration.

Data Summary:

Table 5: Stability Data Summary (Analyte with 1-Bromoundecane-d3)

Stability Test	Mean Accuracy (%) vs. Nominal	Pass/Fail
Freeze-Thaw (3 cycles)	98.5	Pass
Bench-Top (24 hours)	102.1	Pass

| Long-Term (3 months at -80°C) | 97.9 | Pass |

Visualization of Internal Standard Choice

The choice of internal standard has a direct impact on the quality and reliability of the bioanalytical data. A stable isotope-labeled internal standard is the preferred choice to mitigate risks associated with method variability.

Caption: Impact of IS choice on data quality.

References

• 1. benchchem.com [benchchem.com]
• 2. biopharmaservices.com [biopharmaservices.com]
• 3. scispace.com [scispace.com]
• 4. database.ich.org [database.ich.org]
• 5. ema.europa.eu [ema.europa.eu]
• 6. fda.gov [fda.gov]

Safety & Regulatory Compliance

Proper Disposal of 1-Bromoundecane-d3: A Guide for Laboratory Professionals

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development Professionals

This guide provides detailed, step-by-step procedures for the safe handling and disposal of 1-Bromoundecane-d3. Adherence to these protocols is critical for ensuring laboratory safety and environmental compliance. 1-Bromoundecane-d3, as a halogenated organic compound, requires specific disposal methods to mitigate potential hazards.

Immediate Safety and Hazard Profile

1-Bromoundecane and similar bromoalkanes are known to cause skin, eye, and respiratory irritation.[1][2] Therefore, it is imperative to handle this chemical with the appropriate personal protective equipment (PPE) in a well-ventilated area.

Key Hazard Information:

Hazard Statement	GHS Classification	Precautionary Statement
Causes skin irritation[1][2]	Skin Irritation (Category 2)	P264: Wash skin thoroughly after handling.[1]
Causes serious eye irritation[1][2]	Eye Irritation (Category 2A)	P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1]
May cause respiratory irritation[2]	Specific Target Organ Toxicity, Single Exposure (Category 3)	P261: Avoid breathing mist or vapors.[1]

Experimental Protocol: Standard Disposal Procedure

The primary principle for the disposal of 1-Bromoundecane-d3 is to treat it as a halogenated organic waste. It must be segregated from non-halogenated waste streams to ensure proper treatment and to prevent costly disposal complications.[3]

Step 1: Waste Segregation

• DO collect 1-Bromoundecane-d3 waste in a designated container specifically for halogenated organic compounds.[3]

• DO NOT mix 1-Bromoundecane-d3 with non-halogenated organic wastes (e.g., acetone, ethanol, hexanes), aqueous wastes (acids and bases), or wastes containing heavy metals.[3]

Step 2: Container Selection

• Use a chemically compatible container, such as a high-density polyethylene (HDPE) carboy, often marked for halogenated waste.[3]

• Ensure the container is in good condition, free of leaks, and has a secure, tightly fitting lid.[3]

• Keep the container closed when not actively adding waste to prevent the release of vapors.[3]

• Do not fill the container to more than three-quarters of its volume to allow for expansion.[3]

Step 3: Labeling

• Affix a hazardous waste tag to the container as soon as the first drop of waste is added.[3]

• The label must clearly identify the contents, including the full chemical name "1-Bromoundecane-d3" and its concentration.[3] Do not use abbreviations.

Step 4: Storage

• Store the waste container in a designated satellite accumulation area (SAA), such as a ventilated cabinet for flammable and hazardous materials.[3]

• Keep the container away from sources of ignition, heat, and direct sunlight.

Step 5: Final Disposal

• Arrange for the disposal of the waste through your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal company.

• The recommended method of disposal is incineration in a chemical incinerator equipped with an afterburner and scrubber to handle the resulting hydrogen bromide gas.[3]

Spill Cleanup Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

• Evacuate and Ventilate : If the spill is large or in a poorly ventilated area, evacuate personnel and ensure adequate ventilation.

• Wear Appropriate PPE : At a minimum, wear safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile).[3]

• Contain the Spill : Use an inert absorbent material such as sand, earth, or vermiculite to contain the spill.[4]

• Collect the Waste : Carefully collect the absorbed material using spark-proof tools and place it into a designated, sealable container for hazardous waste.[3][4]

• Label the Container : Clearly label the container as "Spill Debris containing 1-Bromoundecane-d3".[3]

• Decontaminate the Area : Clean the spill area with soap and water, collecting the cleaning materials for disposal as hazardous waste.[3]

• Report the Spill : Report the incident to your supervisor or EHS office as required by your institution's policies.

Visualizing the Disposal Workflow

The following diagrams illustrate the logical flow of the disposal and spill cleanup procedures.

Caption: Standard operating procedure for 1-Bromoundecane-d3 waste disposal.

Caption: Emergency procedure for cleaning up a 1-Bromoundecane-d3 spill.

References

• 1. 1-Bromododecane-12,12,12-d3 SDS - Download & Subscribe for Updates [sdsmanager.com]
• 2. 1-Bromoundecane | C11H23Br | CID 12744 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Personal protective equipment for handling 1-Bromoundecane-d3

Essential Safety and Handling Guide for 1-Bromoundecane-d3

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling 1-Bromoundecane-d3. It is intended for researchers, scientists, and professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Personal Protective Equipment (PPE)

1-Bromoundecane-d3 is a halogenated hydrocarbon that requires careful handling to prevent exposure. The primary hazards include skin irritation, serious eye irritation, and potential respiratory irritation.[1][2][3] Adherence to proper PPE guidelines is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)

Protection Type	Recommended Equipment	Standard/Specification
Eye/Face	Tightly fitting safety goggles with side shields or a face shield.	Conforming to EN 166 (EU) or NIOSH (US).[4]
Hand	Chemical-resistant gloves (Nitrile, Neoprene, or Fluoroelastomer - Viton).	Inspected prior to use and compliant with EN 374.[4]
Body	Flame-resistant lab coat or chemical-resistant apron.	N/A
Respiratory	Use in a well-ventilated area. A respirator may be required if ventilation is inadequate.	N/A

Safe Handling and Storage Protocols

Engineering Controls:

• Always handle 1-Bromoundecane-d3 in a certified laboratory fume hood or other suitable local exhaust ventilation system.[4]

• Ensure safety shower and eyewash stations are readily accessible.

Procedural Steps for Handling:

• Preparation: Before handling, ensure all necessary PPE is worn correctly. Inspect gloves for any signs of degradation or puncture.[4]

• Dispensing: Avoid breathing vapors or mists.[1][2] Dispense the chemical carefully, minimizing the potential for splashing.

• Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after handling.[1][2]

• Contaminated Clothing: Remove and wash any contaminated clothing before reuse.[1][2]

Storage:

• Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and strong bases.[2][5]

• Keep the container tightly closed and store in a locked cabinet or designated secure area.[1]

Spill and Emergency Procedures

In Case of a Spill:

• Evacuate non-essential personnel from the area.

• Wearing appropriate PPE, absorb the spill with an inert absorbent material such as sand, silica gel, or a universal binder.[2][6]

• Collect the absorbed material into a suitable, closed container for disposal.[6]

• Clean the spill area thoroughly to remove any residual contamination.[4]

• Avoid discharge into drains or water courses.[4]

First Aid Measures:

Exposure Route	First Aid Procedure
Inhalation	Move the person to fresh air. If breathing is difficult, seek medical attention.[2][4]
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water. Consult a physician.[2][4]
Eye Contact	Rinse cautiously with water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][2][4]
Ingestion	Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention or contact a Poison Control Center.[4]

Disposal Plan

All waste containing 1-Bromoundecane-d3 is considered hazardous and must be disposed of accordingly.[6]

Disposal Steps:

• Collect all waste, including empty containers and contaminated absorbent materials, in a suitable, labeled, and closed container.

• Dispose of the waste through a licensed hazardous material disposal company.[4]

• Incineration in a facility equipped with an afterburner and scrubber is a recommended disposal method.[4]

• Ensure compliance with all federal, state, and local regulations for hazardous waste disposal.

Safe Handling Workflow for 1-Bromoundecane-d3

The following diagram illustrates the procedural workflow for the safe handling and disposal of 1-Bromoundecane-d3.

Caption: Workflow for safe handling and disposal of 1-Bromoundecane-d3.

References

• 1. 1-Bromododecane-12,12,12-d3 SDS - Download & Subscribe for Updates [sdsmanager.com]
• 2. fishersci.com [fishersci.com]
• 3. 1-Bromoundecane | C11H23Br | CID 12744 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cleanchemlab.com [cleanchemlab.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. WERCS Studio - Application Error [assets.thermofisher.com]